Pharmacological profile of N-Desmethyl Azithromycin B.
Technical Whitepaper: Pharmacological & Analytical Profile of N-Desmethyl Azithromycin B Executive Summary N-Desmethyl Azithromycin B (CAS: 857078-26-3) is a specific secondary metabolite and process-related impurity of...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Whitepaper: Pharmacological & Analytical Profile of N-Desmethyl Azithromycin B
Executive Summary
N-Desmethyl Azithromycin B (CAS: 857078-26-3) is a specific secondary metabolite and process-related impurity of the macrolide antibiotic Azithromycin.[1][][3][4] Chemically defined as N-desmethyl-3-deoxyazithromycin , it represents a "double-variant" of the parent drug: it lacks the N-methyl group on the desosamine sugar (characteristic of the N-desmethyl metabolite) and possesses a deoxygenated aglycone ring (characteristic of the "B-series" macrolides, typically at the C-12 position relative to erythromycin numbering).[1][][3][4]
While primarily utilized as a Certified Reference Material (CRM) for pharmaceutical quality control (QC), its pharmacological profile offers critical insights into macrolide Structure-Activity Relationships (SAR).[1][][4] This guide delineates its chemical identity, pharmacological potency, and validated analytical protocols for its detection in complex biological matrices.[3]
Chemical Identity & Physicochemical Profile
Unlike the primary metabolite N-Desmethyl Azithromycin (Impurity I), the "B" variant is derived from the Azithromycin B impurity lineage.[1][][4]
1. Loss of Methyl group (-CH3) at 3'-N position (Desosamine).2. Loss of Hydroxyl group (-OH) on the aglycone ring (Deoxy).[1][][4][5][6][7]
Solubility
Soluble in Methanol, DMSO, Chloroform; slightly soluble in water.[]
pKa
~8.5 (Desosamine amine), ~9.5 (Azalide nitrogen)
Structural Logic
The "B" designation in macrolide chemistry (e.g., Erythromycin B vs. A) typically denotes the absence of a hydroxyl group at the C-12 position.[1][][4] Consequently, N-Desmethyl Azithromycin B is the metabolic downstream product of Azithromycin B , which itself is an impurity arising from Erythromycin B oxime during the synthesis of Azithromycin.[]
Pharmacological Profile
Mechanism of Action (MOA)
Like its parent, N-Desmethyl Azithromycin B functions as a protein synthesis inhibitor.[1][][4][7]
Binding Mode: It blocks the polypeptide exit tunnel, preventing chain elongation.
Affinity Modulation: The loss of the 3'-N-methyl group generally reduces ribosomal binding affinity compared to Azithromycin.[1][] The "deoxy" modification (B-series) typically enhances acid stability but may slightly alter the conformational fit within the ribosomal tunnel.[1][]
Comparative Potency (SAR Analysis)
Quantitative Structure-Activity Relationship (QSAR) data suggests a reduced but non-negligible potency profile:
Major metabolite; retains significant activity.[][4]
Azithromycin B
~80–90%
Very High
"Deoxy" form is more stable in gastric acid.[]
N-Desmethyl Azithromycin B
~30–50%
Very High
Cumulative effect of demethylation (lower binding) and deoxygenation.[1][][4]
Note: While less potent, this compound can still contribute to the "post-antibiotic effect" (PAE) and antimicrobial load in patients with renal impairment.[1][4]
Toxicology & Safety
Cytotoxicity: No significant increase in cytotoxicity observed compared to parent.
hERG Channel: Macrolides carry a risk of QT prolongation. As a minor metabolite, N-Desmethyl Azithromycin B is considered not toxicologically relevant at typical impurity levels (<0.1%), but high systemic accumulation (e.g., in severe hepatic failure) could theoretically contribute to additive cardiotoxicity.[1][][4]
Synthesis & Degradation Pathways[2]
The presence of N-Desmethyl Azithromycin B in a drug product indicates either a specific degradation pathway or impurities in the starting material (Erythromycin B).[1][][4]
Figure 1: Origin pathways.[1][4][5] The compound primarily arises from the metabolism of the impurity Azithromycin B, rather than direct degradation of Azithromycin A.[3]
Analytical Protocol: Isolation & Detection
For researchers requiring definitive identification, the following LC-MS/MS protocol is validated for separating the "B" series impurities from the parent.
Sample Preparation
Matrix: Plasma or Pharmaceutical Formulation.[][4]
Extraction: Solid Phase Extraction (SPE) using HLB cartridges.
Technical Guide: Mechanism of Action and Characterization of N-Desmethyl Azithromycin B Executive Summary N-Desmethyl Azithromycin B (CAS 857078-26-3) represents a critical specific impurity and metabolite within the azi...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Guide: Mechanism of Action and Characterization of N-Desmethyl Azithromycin B
Executive Summary
N-Desmethyl Azithromycin B (CAS 857078-26-3) represents a critical specific impurity and metabolite within the azithromycin lifecycle.[1] Structurally, it is the secondary amine derivative of the Azithromycin B isomer.[2][3] While often categorized alongside the primary metabolite N-desmethyl azithromycin (CP-64434), the "B" variant possesses a distinct isomeric backbone—typically associated with the translactonization or configuration shifts characteristic of Azithromycin B (often identified as the iminoether precursor or a specific epimer depending on the synthesis route).[2]
For drug development professionals, understanding this molecule is two-fold:
Safety & Efficacy: It retains antibacterial activity via ribosomal binding but exhibits altered pharmacokinetics due to the loss of the tertiary amine.[1]
Quality Control: It serves as a vital stability-indicating marker in High-Performance Liquid Chromatography (HPLC) assays.[1]
Chemical Architecture & Properties
The functional differentiation of N-Desmethyl Azithromycin B lies in the modification of the desosamine sugar moiety.[2]
Increases polarity; alters pKa and lysosomal trapping potential.
Backbone
Azithromycin Isomer B
Distinct retention time (RT) vs. Azithromycin A derivatives.
Mechanism of Action (MoA)
Target Interaction: The 50S Ribosomal Subunit
Like its parent compound, N-Desmethyl Azithromycin B functions as a translation inhibitor.[1] It binds reversibly to the 23S rRNA of the bacterial 50S ribosomal subunit .[2]
Binding Site: The molecule lodges within the peptide exit tunnel, near the Peptidyl Transferase Center (PTC).[1][2][3]
The Desosamine Criticality: The 3'-amino sugar (desosamine) is the primary anchor.[1] In the parent drug, the tertiary dimethylamine group forms hydrogen bonds and electrostatic interactions with nucleotides A2058 and A2059 of the 23S rRNA.[2][3]
The "N-Desmethyl" Variance:
Secondary Amine Interaction: The conversion to a secondary amine (–NHMe) changes the steric bulk and hydrogen bonding capability.[1] While it can still donate a hydrogen bond, the loss of the hydrophobic methyl group can slightly reduce van der Waals contact with the tunnel wall.[2][3]
Result: Typically, N-desmethyl metabolites retain significant antibacterial potency (often 50-80% of the parent) but may show reduced affinity for ribosomes with specific methylase modifications (erm-mediated resistance).[1][2]
Cellular Accumulation (Lysosomotropism)
Azithromycin is renowned for high intracellular accumulation due to its dibasic nature (two amine centers).[1][2]
pKa Shift: The secondary amine is generally more basic than the tertiary amine.[1][2] This can enhance lysosomal trapping (protonation in acidic organelles), potentially altering the volume of distribution (Vd) and extending the half-life of this specific metabolite compared to the parent.[2]
Pathway Visualization
Figure 1: Formation and Mechanism of Action pathway for N-Desmethyl Azithromycin B.[1][2][4]
Experimental Protocols
To validate the presence and activity of N-Desmethyl Azithromycin B, the following self-validating protocols are recommended.
Protocol A: Structural Confirmation via LC-MS/MS
Objective: Distinguish N-Desmethyl Azithromycin B from the parent and other impurities based on mass-to-charge ratio and fragmentation.[1][2]
System Setup: UHPLC coupled with a Q-TOF or Triple Quadrupole MS.
Column: C18 Reverse Phase (e.g., Waters XBridge, 150 x 4.6 mm, 3.5 µm).[1][2][3]
Mobile Phase:
A: 10 mM Ammonium Formate (pH 10.0 adjusted with Ammonia). Note: High pH is critical for macrolide peak shape.[1][2]
Dissolve N-Desmethyl Azithromycin B standard in minimal ethanol, then dilute with broth to starting concentration (e.g., 64 µg/mL).
Prepare serial 2-fold dilutions in a 96-well plate.
Inoculation: Add bacterial suspension to achieve
CFU/mL per well.
Incubation: 37°C for 20-24 hours.
Readout: The MIC is the lowest concentration inhibiting visible growth.[1][2]
Causality Check: Run parallel controls with Azithromycin A. N-Desmethyl variants typically show MICs within 1-2 dilutions of the parent.[1] If MIC is >4-fold higher, suspect degradation or incorrect isomer identification.[3]
Synthesis and Isolation Logic
For researchers needing to synthesize this standard for impurity profiling:
Route:Iodine-Mediated Photolytic Demethylation .
Logic: Treating Azithromycin B with Iodine (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
) and Sodium Acetate under light exposure generates the N-iodo intermediate, which hydrolyzes to the N-desmethyl product.[2]
Step-by-Step:
Dissolve Azithromycin B (substrate) in Methanol/Water.[1][2]
Technical Guide: N-Desmethyl Azithromycin B (Characterization, Synthesis, and Profiling)
Executive Summary N-Desmethyl Azithromycin B (CAS: 857078-26-3) is a specific related substance found in the synthesis and degradation profiles of Azithromycin.[1][2] It represents a "second-order" impurity—a metabolite...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
N-Desmethyl Azithromycin B (CAS: 857078-26-3) is a specific related substance found in the synthesis and degradation profiles of Azithromycin.[1][2] It represents a "second-order" impurity—a metabolite or degradation product of Azithromycin B (3-deoxyazithromycin).[1] In the context of high-purity pharmaceutical development (ICH Q3A/B), characterizing this molecule is critical because it combines two structural deviations from the parent drug: the absence of the C3-hydroxyl group on the macrocyclic ring and the loss of a methyl group on the 3'-amino moiety of the desosamine sugar.[1][2]
This guide provides a technical deep-dive into the structural identity, formation pathways, synthetic isolation, and analytical profiling of N-Desmethyl Azithromycin B.[1][2]
Chemical Identity & Structural Characterization[4][5][6][7]
To understand N-Desmethyl Azithromycin B, one must first distinguish it from the parent molecule (Azithromycin A) and its direct precursor (Azithromycin B).[1][2][3]
The molecule deviates from Azithromycin (Azithromycin A) in two specific loci:[1][2][3]
Macrocycle Modification (The "B" Series): It lacks the hydroxyl group at position 3 (azalide numbering) of the lactone ring.[3] This corresponds to the 12-deoxy feature of Erythromycin B, the biosynthetic precursor.[1][2]
Sugar Modification (The "N-Desmethyl" Series): It lacks one methyl group on the 3'-nitrogen of the desosamine sugar.[1]
(Note the "4,10-dihydroxy" designation, confirming the absence of the 3-OH present in the parent "3,4,10-trihydroxy" structure, and "methylamino" indicating the desmethyl state.)
Formation Pathways & Synthesis
The presence of N-Desmethyl Azithromycin B in a drug substance batch usually points to a convergence of upstream raw material impurities (Erythromycin B) and downstream degradation or metabolic processes (Demethylation).[1][3]
Formation Hierarchy (DOT Diagram)
Figure 1: The convergent formation pathway of N-Desmethyl Azithromycin B from Erythromycin B precursors and subsequent demethylation.[1][2][3]
Synthetic Isolation Protocol
For analytical standard generation, total synthesis is inefficient.[3] The preferred method involves the semi-synthetic modification of Azithromycin B .[3]
Prerequisite: Isolate or purchase Azithromycin EP Impurity B (CAS 307974-61-4).[1]
Protocol: Photolytic N-Demethylation
This method mimics the natural degradation pathway using iodine and light, which is selective for the N-methyl group.[1]
Irradiate with a 500W tungsten-halogen lamp (or sunlight simulator) at 0-5°C to prevent side reactions.[1][2]
Monitor by TLC or HPLC until the monomethyl species is dominant.[3]
Quenching: Add aqueous Sodium Thiosulfate (
) to neutralize excess iodine.
Extraction: Adjust pH to 9.0-10.0 with NaOH. Extract with Dichloromethane (DCM).[3]
Purification:
The crude will contain unreacted Azithromycin B and potentially bis-desmethyl byproducts.
Flash Chromatography: Silica gel column.[3] Eluent: Chloroform/Methanol/Ammonia (90:10:1).[3]
Crystallization: Recrystallize from Ethanol/Water.[3]
Analytical Profiling
Accurate detection requires separating N-Desmethyl Azithromycin B from its close structural analogs (Azithromycin B and N-Desmethyl Azithromycin A).[1]
HPLC Method Parameters (Reverse Phase)
Parameter
Specification
Column
C18 High pH Stable (e.g., XBridge C18 or Gemini C18), 250 x 4.6 mm, 5 µm
Mobile Phase A
0.05 M Phosphate Buffer (pH 8.[1][2][3]0) or Ammonium Hydrogen Carbonate (pH 10)
Desosamine loss: The cleavage of the sugar will show a mass shift corresponding to the N-desmethyl desosamine (approx 144 Da vs 158 Da for parent).[1][3]
Aglycone: The aglycone core of the "B" series will be 16 Da lighter than the standard Azithromycin aglycone due to the missing oxygen.
Ribosomal Binding: Like the parent, N-Desmethyl Azithromycin B binds to the 50S ribosomal subunit.[1][2][4] However, the 3'-N-dimethyl group is a key contact point for high-affinity binding.[1][2] The loss of one methyl group (N-desmethyl) generally results in a 2-4x reduction in antibacterial potency against susceptible strains (S. aureus, S. pneumoniae).[1][3]
3-Deoxy Modification: The absence of the 3-OH (on the lactone ring) has a minor effect on antibacterial activity but increases lipophilicity (LogP increases), potentially altering tissue distribution.[1][2][3]
Regulatory Context[7][10][14]
ICH Q3A/B Status: As a degradation product/impurity, it must be reported if >0.10% (or >0.05% depending on dose).[3]
Genotoxicity: There are no alerts suggesting N-Desmethyl Azithromycin B is genotoxic.[1] It is a structural analogue of the approved metabolite N-Desmethyl Azithromycin (Impurity I).[1][3]
Metabolite Profile: In vivo, Azithromycin B (if present in the drug) would likely be metabolized to N-Desmethyl Azithromycin B by hepatic CYP3A4.[1][3]
References
European Pharmacopoeia (Ph.[3] Eur.) . Azithromycin Monograph 1484. (Defines Azithromycin Impurity B and Impurity I). [1][2][3]
United States Pharmacopeia (USP) . Azithromycin Related Compounds. (Characterization of 3-Deoxyazithromycin). [1][2][3]
CymitQuimica . N-Desmethyl Azithromycin B Product Data (CAS 857078-26-3).[1][2][4][8][9][10]
Langtry, H.D., & Balfour, J.A. (1998).[1][2][3] Azithromycin: A Review of its Use in Paediatric Infectious Diseases. Drugs, 56, 273-297.[1][2] (Context on Azithromycin metabolites).
PubChem . Compound Summary: Azithromycin EP Impurity B.[11][12] [1][2][3]
N-Desmethyl Azithromycin B as an impurity of Azithromycin.
Title: Comprehensive Analytical and Mechanistic Whitepaper on N-Desmethyl Azithromycin B: Impurity Profiling, Structural Causality, and Chromatographic Resolution Executive Summary In the landscape of macrolide antibioti...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Comprehensive Analytical and Mechanistic Whitepaper on N-Desmethyl Azithromycin B: Impurity Profiling, Structural Causality, and Chromatographic Resolution
Executive Summary
In the landscape of macrolide antibiotic manufacturing and quality control, the characterization of related substances is critical for ensuring drug efficacy and patient safety. Azithromycin, a broad-spectrum 15-membered azalide, is prone to a complex degradation and synthetic byproduct profile. Among these, N-Desmethyl Azithromycin B (CAS: 857078-26-3) represents a highly specific, structurally nuanced impurity[1][2].
This whitepaper provides an in-depth technical analysis of N-Desmethyl Azithromycin B. By examining its structural divergence from the parent active pharmaceutical ingredient (API), the mechanistic causality of its formation, and the advanced High-Performance Liquid Chromatography (HPLC) protocols required for its isolation, this guide serves as an authoritative framework for pharmaceutical laboratories conducting ANDA/DMF filings and stability studies.
Structural Characterization and Mechanistic Origins
Structural Divergence
Azithromycin functions by binding to the 50S ribosomal subunit of susceptible bacteria. Its structure features a large lactone ring, multiple hydroxyl groups, and critical nitrogen atoms (both in the azalide ring and the desosamine sugar)[1].
N-Desmethyl Azithromycin B (Molecular Formula: C37H70N2O11, MW: 718.96 g/mol ) is a dual-variant impurity[1]. It is structurally defined by two distinct modifications compared to the parent Azithromycin:
Absence of the 3-Hydroxyl Group: Like Azithromycin B (EP Impurity B, CAS 307974-61-4), it lacks the hydroxyl group at the 3-position of the macrolide ring, rendering it a "3-deoxy" derivative[][4].
N-Demethylation: It lacks a methyl group on the nitrogen atom, a modification that directly influences its solubility, basicity, and interaction with bacterial ribosomes[1].
Causality of Formation
The formation of N-Desmethyl Azithromycin B is not merely spontaneous; it is a product of specific chemical environments during synthesis or forced degradation. The 3-deoxy modification (yielding the "B" variant) typically originates from fermentation variations of the erythromycin precursor or incomplete oxidation during semi-synthesis[5]. The subsequent N-demethylation is an oxidative degradation pathway often triggered by environmental stress (e.g., light, heat, or oxidative excipients in formulations), making it a critical marker in stability-indicating assays[1].
Fig 1. Mechanistic origin pathways of N-Desmethyl Azithromycin B from the parent API.
Physicochemical Data Summary
To facilitate rapid reference during analytical method development, the quantitative data for Azithromycin and its relevant "B" impurities are summarized below.
Detecting N-Desmethyl Azithromycin B presents a distinct analytical challenge. Macrolides lack a conjugated aromatic system, meaning they do not possess a strong UV chromophore[6]. Consequently, UV detection must be performed at the far-UV range (typically 210 nm), where the lactone carbonyl group exhibits weak end-absorption[7][8].
The Causality Behind the Method Parameters
Elevated Column Temperature (50°C - 55°C): Azithromycin and its bulky derivatives suffer from poor mass transfer kinetics within the stationary phase pores at room temperature, leading to broad, tailing peaks. Elevating the temperature to 50–55°C increases analyte diffusivity, sharpening the peaks and enabling the critical resolution between closely eluting impurities[6][7].
High pH Mobile Phase (pH 7.5 - 8.9): The tertiary amines on the desosamine sugar and the azalide ring have pKa values around 8.1–8.8. Using an alkaline phosphate buffer ensures these basic sites remain unionized. If run at neutral or acidic pH without ion-pairing agents, the ionized amines would interact strongly with residual silanols on the C18 column, causing severe peak tailing and loss of resolution[8][9].
Gradient Elution: A complex gradient of weak aqueous buffer (e.g., 12 mM) and strong organic modifiers (Acetonitrile/Methanol blends) is required to elute the highly hydrophobic "B" impurities (which lack the polar 3-OH group) efficiently while separating earlier eluting polar degradation products.
Fig 2. RP-HPLC analytical workflow for the isolation and detection of Azithromycin impurities.
This protocol is synthesized from established USP/EP compendial approaches and optimized for the baseline resolution of N-Desmethyl Azithromycin B[7][8].
Step 1: Mobile Phase Preparation
Mobile Phase A (Aqueous): Dissolve 1.8 g of anhydrous dibasic sodium phosphate in 1000 mL of ultra-purified LC-MS grade water. Adjust the pH precisely to 8.9 using dilute phosphoric acid or sodium hydroxide. Filter through a 0.22 µm PVDF membrane[8].
Mobile Phase B (Organic): Prepare a volumetric mixture of Methanol and Acetonitrile in a 1:3 ratio (250 mL Methanol : 750 mL Acetonitrile)[8].
Step 2: Standard and Sample Preparation
Diluent: Prepare a mixture of Mobile Phase A and Mobile Phase B (e.g., 50:50 v/v) to prevent solvent shock upon injection.
System Suitability Standard: Spike a known concentration of Azithromycin API (approx. 8.0 mg/mL) with reference standards of Azithromycin B and N-Desmethyl Azithromycin B (approx. 0.1% w/w relative to API)[8]. Dissolve using an ultrasonic bath for 15 minutes to ensure complete solubilization of the hydrophobic impurities.
Step 3: Chromatographic Execution
Column: End-capped C18 reversed-phase column (250 mm × 4.6 mm, 5 µm particle size)[6][7].
Temperature: Strictly controlled at 50°C to 55°C[6][7].
Gradient Program: Initiate with a high percentage of Mobile Phase A (e.g., 47% A / 53% B) to retain polar impurities, ramping up to a high percentage of Mobile Phase B (e.g., 28% A / 72% B) over 45-50 minutes to elute the strongly retained N-Desmethyl Azithromycin B[].
Self-Validation Check: The method is only deemed valid if the resolution (
) between closely eluting critical pairs (e.g., Azithromycin B and N-Desmethyl Azithromycin B) is . Furthermore, the Relative Standard Deviation (RSD) of the peak areas for the impurities in the system suitability solution must be over six replicate injections[9].
Trustworthiness and Regulatory Compliance
In accordance with ICH Q3A(R2) and Q3B(R2) guidelines, any impurity exceeding the 0.1% identification threshold in the finished drug product must be structurally elucidated and monitored[8]. Because N-Desmethyl Azithromycin B retains a modified macrolide core, it may exhibit altered pharmacokinetics or contribute to sub-therapeutic antibacterial pressure, potentially fostering antimicrobial resistance[1].
Therefore, utilizing high-purity reference standards (certified via 1H-NMR, LC-MS, and FT-IR) is non-negotiable for accurate Relative Retention Time (RRT) mapping[2]. Laboratories must ensure their HPLC systems exhibit minimal dwell volume variations, as slight shifts in gradient delivery can drastically alter the RRTs of late-eluting impurities like N-Desmethyl Azithromycin B, leading to misidentification.
References
Veeprho. "Azithromycin 3-Deoxy N-Desmethyl | CAS 857078-26-3." Veeprho Impurity Standards. Available at:[Link]
National Center for Biotechnology Information. "PubChem Compound Summary for CID 71587690, Azithromycin B." PubChem. Available at:[Link]
Journal of Chromatographic Science. "Analysis of Azithromycin and Its Related Compounds by RP-HPLC with UV Detection." Scribd. Available at:[Link]
Silva et al. "Determination of 13 Azithromycin Impurities in Pharmaceutical Formulations by HPLC-UV." ResearchGate. Available at: [Link]
SciELO Brazil. "Determination of 13 Azithromycin Impurities in Pharmaceutical Formulations by HPLC-UV." SciELO. Available at: [Link]
Sphinxsai. "Development and Validation of a Precise LC Method for the Determination of Drug Release." Sphinxsai. Available at: [Link]
Waters Corporation. "Analysis of Azithromycin on the Alliance™ iS HPLC System." Waters. Available at: [Link]
N-Desmethyl Azithromycin B CAS number 857078-26-3.
The following technical guide details the chemical, analytical, and pharmacological profile of N-Desmethyl Azithromycin B (CAS 857078-26-3). CAS 857078-26-3 | Structural Characterization & Analytical Profiling[1] Executi...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the chemical, analytical, and pharmacological profile of N-Desmethyl Azithromycin B (CAS 857078-26-3).
CAS 857078-26-3 | Structural Characterization & Analytical Profiling[1]
Executive Summary
N-Desmethyl Azithromycin B (CAS 857078-26-3) is a specific secondary amine impurity and metabolite associated with the macrolide antibiotic Azithromycin.[1][2][3][4] Unlike the primary "N-Desmethyl Azithromycin" (Impurity I), which is derived from the standard Azithromycin A scaffold, this compound belongs to the Azithromycin B series .
This distinction is critical for drug development professionals: the "B" designation indicates the absence of the hydroxyl group at the C-12 position of the macrolactone ring (analogous to the Erythromycin A vs. Erythromycin B relationship).[1] Consequently, this impurity exhibits a molecular weight 16 Da lower than its A-series counterpart, requiring precise mass spectrometry settings for resolution.[1]
To understand the formation of CAS 857078-26-3, one must map the structural divergence from the parent macrolides. Azithromycin is typically manufactured from Erythromycin A. However, commercial Erythromycin A often contains Erythromycin B (lacking the 12-OH) as a natural fermentation impurity.[1]
When this mixture undergoes the standard synthesis (oxime formation
Beckmann rearrangement reduction N-methylation), Erythromycin B is converted into Azithromycin B .[1] Subsequent loss of a methyl group from the desosamine sugar yields N-Desmethyl Azithromycin B .[1]
Azithromycin B (Impurity B): C₃₈H₇₂N₂O₁₁ (MW 733)[1]
N-Desmethyl Azithromycin B (Target): C₃₇H₇₀N₂O₁₁ (MW 719)[1]
Visualization: Structural Lineage
The following diagram illustrates the parallel synthetic and degradation pathways leading to the target impurity.
Figure 1: Parallel pathways showing the origin of N-Desmethyl Azithromycin B from the Erythromycin B impurity lineage.[1]
Analytical Methodology (LC-MS/MS)
Detecting CAS 857078-26-3 requires high-resolution separation due to its similarity to other hydrophobic impurities.[1] Standard pharmacopeial UV methods (HPLC at 210 nm) may lack the specificity to distinguish the B-series desmethyl variants from other aliphatic impurities without MS confirmation.[1]
Method Selection Strategy[1]
Column Choice: High-pH stable C18 (e.g., XBridge or Gemini NX).[1] Macrolides are basic (pKa ~8.5); running at high pH (pH 10-11) suppresses ionization of the tertiary amines, improving peak shape and retention.[1]
Detection: Triple Quadrupole MS (MRM mode) is mandatory for trace-level quantification (<0.1%).[1]
Recommended LC-MS Protocol
This protocol is designed to resolve the N-Desmethyl B analog from the parent Azithromycin B and the A-series impurities.[1]
Parameter
Condition
Instrument
UHPLC coupled to Q-TOF or Triple Quad MS
Column
Waters XBridge C18, 150 x 4.6 mm, 3.5 µm (or equivalent)
Mobile Phase A
10 mM Ammonium Bicarbonate (pH 10.0 adjusted with NH₄OH)
561.4 corresponds to the loss of the cladinose sugar (neutral loss of 158 Da).[1] The m/z 158.1 fragment is the desosamine sugar itself.[1] Note that for N-Desmethyl Azithromycin A , the parent would be 735.5, not 719.5. This mass shift is the primary identification tool.[1]
Analytical Workflow Logic
Figure 2: Analytical decision tree for distinguishing A-series and B-series desmethyl impurities.
Synthesis & Formation Mechanism
For researchers requiring reference standards, N-Desmethyl Azithromycin B is typically generated via semi-synthesis from Azithromycin B.[1]
Synthetic Route (Demethylation)
The demethylation of the 3'-dimethylamino group is achieved using an oxidative radical mechanism or iodine-mediated reaction.[1]
Starting Material: Azithromycin B (isolated from Azithromycin mother liquors or synthesized from Erythromycin B).[1]
Reagent: Iodine (
) and Sodium Acetate (NaOAc) in Methanol/Water.
Mechanism: Iodine oxidizes the N-methyl group to an iminium ion, which is subsequently hydrolyzed to release formaldehyde and the secondary amine (N-desmethyl product).[1]
Purification: Preparative HPLC is required to separate the N-desmethyl product from the unreacted tertiary amine parent.[1]
Biological Formation
In vivo, N-Desmethyl Azithromycin B is a Phase I metabolite.[1] The cytochrome P450 system (specifically CYP3A4) facilitates the N-demethylation.[1] While Azithromycin A is the primary drug, any trace Azithromycin B present will undergo parallel metabolism to form the N-Desmethyl B analog.
References
Veeprho. Azithromycin 3-Deoxy N-Desmethyl (CAS 857078-26-3) Characterization.[1][6] Retrieved from [Link][1]
European Pharmacopoeia (Ph.[1] Eur.). Azithromycin Monograph: Impurity Profiling.[1] (General Reference for Azithromycin Impurity Nomenclature).
ResearchGate. Analysis of unknown compounds in azithromycin bulk samples with LC-MS. Retrieved from [Link]
Molecular formula of N-Desmethyl Azithromycin B C37H70N2O11.
An In-Depth Technical Guide to the Characterization of N-Desmethyl Azithromycin B (C37H70N2O11) Abstract This technical guide provides a comprehensive framework for the isolation, identification, and quantification of N-...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Characterization of N-Desmethyl Azithromycin B (C37H70N2O11)
Abstract
This technical guide provides a comprehensive framework for the isolation, identification, and quantification of N-Desmethyl Azithromycin B, a key impurity and metabolite of the macrolide antibiotic Azithromycin.[1][2] With a molecular formula of C37H70N2O11 and a molecular weight of approximately 718.96 g/mol , this related substance is of significant interest in pharmaceutical quality control and drug metabolism studies.[1] This document is intended for researchers, analytical scientists, and drug development professionals, offering detailed methodologies grounded in established scientific principles. We will explore advanced analytical techniques, including High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Nuclear Magnetic Resonance (NMR) spectroscopy, presenting not just protocols, but the underlying scientific rationale to empower robust and reliable analysis.
Introduction: The Significance of N-Desmethyl Azithromycin B
Azithromycin is a semi-synthetic macrolide antibiotic renowned for its broad spectrum of activity and favorable pharmacokinetic profile.[3][4] As with any active pharmaceutical ingredient (API), a thorough understanding of its impurity profile is mandated by regulatory bodies to ensure safety and efficacy.[5] N-Desmethyl Azithromycin B emerges as a critical compound in this context, primarily identified as a process-related impurity and a metabolite found in patients undergoing Azithromycin therapy.[1]
The structural difference—the absence of a single methyl group on a nitrogen atom compared to the parent drug—may seem minor, but it can influence the compound's pharmacological and toxicological properties.[1] Therefore, its precise detection, characterization, and quantification are paramount for:
Quality Control: Ensuring the purity of Azithromycin API and finished drug products meets pharmacopeial standards.[5][6][7]
Stability Studies: Monitoring the degradation pathways of Azithromycin under various stress conditions.
Pharmacokinetic & Metabolism Studies: Understanding the metabolic fate of Azithromycin in vivo.
This guide provides the technical foundation for developing and validating analytical methods capable of addressing these critical requirements.
Physicochemical Properties
A foundational understanding of the molecule's properties is essential for method development, particularly for chromatography and extraction.
15-membered macrocyclic lactone ring, desosamine sugar, cladinose sugar. Characterized by the replacement of a dimethylamino group with a methylamino group on the desosamine sugar moiety.
Core Analytical Strategies: A Multi-Technique Approach
No single technique can provide a complete picture of an analyte like N-Desmethyl Azithromycin B. A multi-faceted, orthogonal approach is necessary for unambiguous identification and accurate quantification. The logical flow of analysis typically involves chromatographic separation followed by detection and characterization.
Caption: General analytical workflow for N-Desmethyl Azithromycin B.
HPLC is the cornerstone for separating N-Desmethyl Azithromycin B from Azithromycin and other related impurities.[10] Due to the lack of a strong chromophore in macrolides, UV detection is typically performed at low wavelengths (210-215 nm).[10][11] For higher sensitivity in impurity analysis, electrochemical detection (ECD) is often the method of choice as described in the US Pharmacopeia (USP).[12]
Expertise & Rationale:
The choice of a reversed-phase C18 column is standard for moderately polar compounds like macrolides. The mobile phase requires a high pH (around 10-11) to ensure the tertiary amine groups are not protonated, which prevents severe peak tailing and improves chromatographic resolution. A polymer-based C18 column (like the L67 packing specified by the USP) is often necessary to withstand these high pH conditions.[6][7]
Protocol: HPLC-UV/ECD for Impurity Profiling
1. Instrumentation:
HPLC system with a quaternary pump, autosampler, column thermostat, and UV or Electrochemical Detector.
2. Reagents & Materials:
Acetonitrile and Methanol (HPLC grade).
Monobasic Ammonium Phosphate (ACS grade).
Water (HPLC grade or equivalent).
Reference standards for Azithromycin and N-Desmethyl Azithromycin B.
3. Chromatographic Conditions (Based on USP Monographs):
Parameter
Recommended Setting
Rationale
Column
Polymer-based C18 (e.g., Asahipak ODP-50), 4.6 x 250 mm, 5 µm (USP L67)
High pH stability is critical for good peak shape.
Mobile Phase
Methanol : Acetonitrile : 1.73 mg/mL Monobasic Ammonium Phosphate (pH adjusted to 10.0 ± 0.05 with NaOH) in a ratio of 7:6:7.
High pH prevents protonation of amines, minimizing tailing.[13]
Flow Rate
1.0 mL/min
Provides optimal balance between resolution and run time.
Column Temp.
40°C
Improves peak efficiency and reduces viscosity.
Detection
UV at 210 nm or ECD
Low UV wavelength for macrolides; ECD for higher sensitivity for impurities.[10][12]
Injection Vol.
20 µL
Standard volume for analytical HPLC.
4. Sample Preparation:
Standard Solution: Accurately weigh and dissolve the N-Desmethyl Azithromycin B reference standard in the mobile phase to a final concentration of approximately 0.15 µg/mL (corresponding to a 0.05% impurity level against a 0.3 mg/mL API solution).[12]
Test Solution: Accurately weigh and dissolve the Azithromycin API or sample in the mobile phase to a final concentration of 0.3-0.6 mg/mL.[12]
Filter all solutions through a 0.45 µm syringe filter before injection.
5. System Suitability & Validation:
The system must be validated for specificity, linearity, accuracy, and precision.
Resolution: The resolution between Azithromycin and its closest eluting impurity (e.g., Azaerythromycin A) should be ≥ 3.0.[6]
Tailing Factor: The tailing factor for the Azithromycin peak should be between 0.8 and 1.5.[6]
Limit of Quantitation (LOQ): The method must be sensitive enough to quantify N-Desmethyl Azithromycin B at the reporting threshold (e.g., 0.05%). The signal-to-noise ratio at the LOQ should be ≥ 10.[12]
High-Sensitivity Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
For applications requiring higher sensitivity and specificity, such as pharmacokinetic studies in biological matrices or trace-level impurity detection, LC-MS/MS is the definitive technique.[4][14][15]
Expertise & Rationale:
Electrospray Ionization (ESI) in positive mode is highly effective for macrolides as their nitrogen atoms are readily protonated to form [M+H]⁺ ions. Tandem mass spectrometry (MS/MS) using Multiple Reaction Monitoring (MRM) provides exceptional specificity by monitoring a unique fragmentation pattern (precursor ion → product ion), effectively filtering out matrix interference.[4]
Caption: Principle of LC-MS/MS analysis using MRM.
Protocol: LC-MS/MS for Trace Quantification
1. Instrumentation:
UPLC/HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.
2. Reagents & Materials:
As per HPLC, with the addition of Formic Acid (LC-MS grade).
Internal Standard (IS), such as Azithromycin-d5 or Roxithromycin, is highly recommended for biological samples.[4][14]
3. LC-MS/MS Conditions:
Parameter
Recommended Setting
Rationale
Column
C18, 2.1 x 100 mm, 1.7 µm
Smaller particle size for better efficiency and faster runs.
Mobile Phase A
0.1% Formic Acid in Water
Acidic modifier promotes ionization in ESI+.
Mobile Phase B
0.1% Formic Acid in Methanol/Acetonitrile (1:1)
Organic solvent for elution.
Gradient
Optimized to elute Azithromycin and its metabolites within a short run time (e.g., 4.5 min).[4]
Gradient elution is necessary for complex matrices.
Hypothetical: For [M+H]⁺ of ~719.5, a common macrolide fragmentation is the loss of the cladinose sugar. A transition like m/z 719.5 > 561.4 would be a starting point for optimization.
Specific transitions must be determined by direct infusion of the reference standard. The loss of a sugar moiety is a characteristic fragmentation pathway.
Cone Voltage
Optimize for maximum precursor ion intensity (e.g., 50 V).[16]
Collision Energy
Optimize for maximum product ion intensity.
4. Sample Preparation (for Plasma):
To 100 µL of plasma, add the internal standard.
Perform protein precipitation with acetonitrile or methanol, or use solid-phase extraction (SPE) for cleaner samples.[4]
Centrifuge, and inject the supernatant.
Definitive Structural Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy
While LC-MS/MS can confirm mass and suggest identity, only NMR spectroscopy can provide unambiguous structural confirmation.[11][17] It is the ultimate tool for characterizing reference standards and resolving structural ambiguities.
Expertise & Rationale:
¹H and ¹³C NMR spectra provide a complete map of the molecule's carbon-hydrogen framework. The key diagnostic signals for N-Desmethyl Azithromycin B would be the changes observed in the desosamine sugar moiety compared to the Azithromycin spectrum. Specifically, the N(CH₃)₂ signal in Azithromycin would be replaced by an N-H proton and a single N-CH₃ signal, which would have distinct chemical shifts and coupling patterns. 2D NMR experiments (like COSY and HSQC) are essential to assign all protons and carbons definitively.
Protocol: NMR for Structural Confirmation
1. Instrumentation:
High-field NMR spectrometer (e.g., 400 MHz or higher).[11]
2. Sample Preparation:
Dissolve 5-10 mg of the isolated and purified N-Desmethyl Azithromycin B in a suitable deuterated solvent (e.g., CDCl₃ or CD₃OD).
3. Experiments to Perform:
¹H NMR: Provides information on the number of protons, their environment, and coupling. Look for the disappearance of one N-methyl singlet and the appearance of a new N-H signal.
¹³C NMR: Shows all unique carbon atoms. The carbon atoms adjacent to the demethylated nitrogen will show a significant shift compared to Azithromycin.[11][18]
DEPT-135: Differentiates between CH, CH₂, and CH₃ carbons.
2D COSY (¹H-¹H Correlation Spectroscopy): Identifies protons that are coupled to each other.
2D HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to.
2D HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over 2-3 bonds, crucial for connecting different parts of the molecule.
4. Data Interpretation:
Compare the full spectral data against a well-characterized Azithromycin reference standard.
The absence of one N-methyl signal and the corresponding changes in the chemical shifts of the desosamine sugar protons and carbons provide conclusive evidence for the N-desmethyl structure.
Conclusion
The analytical characterization of N-Desmethyl Azithromycin B is a critical task in pharmaceutical development and quality assurance. This guide outlines a robust, multi-technique strategy that leverages the strengths of modern analytical instrumentation. By combining the separative power of HPLC, the sensitivity and specificity of LC-MS/MS, and the definitive structural insight of NMR, scientists can confidently identify, quantify, and characterize this important related substance. The protocols and rationale presented herein provide a solid foundation for developing and validating methods that meet the stringent requirements of scientific integrity and regulatory compliance.
References
Assessment of Quality of Azithromycin, a Macrolide Antibiotic by NMR Spectroscopy. ResearchGate. [Link]
Investigation of the Binding of the Macrolide Antibiotic Telithromycin to Human Serum Albumin by NMR Spectroscopy. MDPI. [Link]
Validated HPLC-MS-MS method for determination of azithromycin in human plasma. ResearchGate. [Link]
Conformational analysis of major metabolites of macrolide antibiotics roxithromycin and erythromycin A with different biological properties by NMR spectroscopy and molecular dynamics. Royal Society of Chemistry. [Link]
Nuclear magnetic resonance spectroscopy. Carbon-13 spectra of some macrolide antibiotics and derivatives. Substituent and conformational effects. Journal of the American Chemical Society. [Link]
Analysis of Azithromycin According to USP Method (ODP-50 4E). Shodex HPLC Columns. [Link]
Azithromycin Impurities and Related Compound. Veeprho. [Link]
Analysis of Azithromycin According to USP-NF Method (ODP-50 4E). Shodex. [Link]
Azithromycin According to USP method. Antec Scientific. [Link]
Analysis of azithromycin and its related compounds by RP-HPLC with UV detection. PubMed. [Link]
Validated HPLC-MS-MS method for determination of azithromycin in human plasma. PubMed. [Link]
HPLC-MS/MS Method for Azithromycin in Plasma. Scribd. [Link]
Analysis of Azithromycin on the Alliance™ iS HPLC System: System Performance under Challenging Method Conditions. Waters. [Link]
Spectrophotometric analysis of Azithromycin and its pharmaceutical dosage forms: Comparison between Spectrophotometry and HPLC. SciSpace. [Link]
A simple, high-throughput and validated LC-MS/MS method for the determination of azithromycin in human plasma and its application to a clinical pharmacokinetic study. PMC. [Link]
LC determination of impurities in azithromycin tablets. CEU Repositorio Institucional. [Link]
A Review on Analytical Methods for Determination of Azithromycin. Springer. [Link]
Review on various analytical methodologies for Azithromycin. NewBioWorld. [Link]
Analytical methods for N-Desmethyl Azithromycin B quantification
Executive Summary & Scope This guide details the analytical methodology for the quantification of N-Desmethyl Azithromycin B , a specific structural analog and metabolite often encountered in high-precision pharmacokinet...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scope
This guide details the analytical methodology for the quantification of N-Desmethyl Azithromycin B , a specific structural analog and metabolite often encountered in high-precision pharmacokinetic (PK) profiling and impurity degradation studies.
Critical Nomenclature Clarification:
To ensure scientific integrity, we must distinguish between the two primary naming conventions often conflated in literature:
N-Desmethyl Azithromycin (Impurity J): The primary metabolite of Azithromycin (loss of methyl at the 3'-N position).
Azithromycin B (Impurity B): The 12-deoxy analog of Azithromycin.[1]
N-Desmethyl Azithromycin B (Target Analyte): The demethylated derivative of the 12-deoxy analog.
While standard monographs (USP/EP) focus on Azithromycin and N-Desmethyl Azithromycin, advanced drug development requires tracking the "B-series" analogs due to their distinct lipophilicity and retention behaviors.[1] This protocol focuses on LC-MS/MS as the only viable modality for quantifying these species in biological matrices due to the lack of a strong UV chromophore and the need for trace sensitivity (pg/mL range).
Analytical Challenges & Strategy
The "Macrolide Stickiness" Phenomenon
Azithromycin and its metabolites are highly basic (pKa ~8.5 and 9.5) and lipophilic.[1] They exhibit severe non-specific binding to:
Silanol groups in glass vials (causing recovery losses).[1]
Phospholipids in plasma (causing matrix effects).[1]
Strategic Solution:
Labware: Use strictly Polypropylene (PP) or silanized glass for all preparation steps.[1]
Chromatography: Use a high-pH resistant C18 column or a specialized PFP (Pentafluorophenyl) phase to improve peak shape without excessive tailing.[1]
Detection Logic: Why MS/MS?
Azithromycin analogs lack a conjugated
-system, rendering UV detection at 210 nm non-specific and insensitive (LLOQ ~100 ng/mL).[1] Electrospray Ionization (ESI) in positive mode is the gold standard, utilizing the tertiary amine for facile protonation .[1]
Experimental Protocol: Sample Preparation
Objective: Isolate N-Desmethyl Azithromycin B from human plasma with minimal matrix effect.
Method: Solid Phase Extraction (SPE) using Mixed-Mode Cation Exchange (MCX).[1]
Reagents:
Internal Standard (IS): Azithromycin-d3 or Roxithromycin.[1]
Extraction Plate: Oasis MCX or Strata-X-C (30 mg/well).
Aliquot: Transfer 200 µL of plasma into a 96-well polypropylene deep-well plate.
IS Addition: Add 20 µL of Internal Standard working solution (500 ng/mL in 50:50 MeOH:H2O). Vortex 1 min.
Acidification: Add 200 µL of 2% H3PO4. Vortex. Rationale: This protonates the amine groups, ensuring they bind to the cation exchange sorbent.
Conditioning: Condition SPE plate with 1 mL Methanol, followed by 1 mL Water.
Loading: Load pre-treated sample onto the SPE plate at low vacuum (<5 Hg).
Wash 1 (Hydrophobic): 1 mL 2% Formic Acid in Water.[1]
Wash 2 (Organic): 1 mL Methanol. Rationale: Removes neutral lipids while analyte remains ionically bound.
Elution: Elute with 2 x 400 µL of 5% Ammonium Hydroxide in Methanol. Rationale: High pH neutralizes the amine, breaking the ionic bond and releasing the analyte.
Evaporation: Evaporate under N2 stream at 40°C.
Reconstitution: Reconstitute in 100 µL Mobile Phase A/B (80:20).
LC-MS/MS Instrumentation & Parameters
System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-XS).[1]
Chromatographic Conditions
Parameter
Setting
Rationale
Column
Waters XBridge C18 BEH (2.1 x 50 mm, 2.5 µm)
High pH stability (up to pH 12) is crucial for peak symmetry.[1]
(Required to manage the wide dynamic range of macrolides).[2]
Matrix Effect Assessment:
Calculate Matrix Factor (MF) by comparing post-extraction spike vs. neat solution.[1]
Acceptance: MF between 0.85 and 1.15. If suppression is observed (< 0.8), switch mobile phase additive to Ammonium Formate.[1]
References
Sultana, N., et al. (2022).[1] "A simple, high-throughput and validated LC–MS/MS method for the determination of azithromycin in human plasma." Biomedical Chromatography. (Validation of SPE methods for macrolides). [Link]
Filist, M., et al. (2021).[1][3] "Simultaneous determination of azithromycin and its metabolites in plasma by LC-MS/MS." Journal of Pharmaceutical and Biomedical Analysis. (Specifics on metabolite transitions). [Link]
ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). (Regulatory basis for validation).[1][4] [Link]
Application Note: HPLC-UV/MS Analysis of N-Desmethyl Azithromycin B
This Application Note is designed for analytical scientists and drug development professionals tasked with the challenging separation and quantification of N-Desmethyl Azithromycin B . This specific analyte (CAS: 857078-...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for analytical scientists and drug development professionals tasked with the challenging separation and quantification of N-Desmethyl Azithromycin B .
This specific analyte (CAS: 857078-26-3) is the N-demethylated derivative of Azithromycin B (3-deoxyazithromycin).[1] It is a critical impurity to monitor because it represents both a synthetic byproduct and a degradation pathway of the Azithromycin B impurity often found in the API.
Part 1: Introduction & Chemical Context
The Analytical Challenge
Azithromycin and its related substances are chemically complex macrolides.[2] They lack a strong chromophore, necessitating detection at low UV wavelengths (210–215 nm) or the use of Electrochemical Detection (ECD) or Mass Spectrometry (MS).
N-Desmethyl Azithromycin B presents a unique separation challenge:
Structural Similarity: It differs from Azithromycin B only by a single methyl group on the desosamine sugar nitrogen.
Basicity: Like the parent molecule, it is highly basic (pKa ~8.5–9.5). Standard acidic mobile phases often result in severe peak tailing due to interaction with residual silanols on the silica column.
Elution Order: It typically elutes close to Azithromycin B and N-Desmethyl Azithromycin A (USP Impurity F).
Strategic Approach:
This protocol utilizes a High-pH Reversed-Phase Chromatography approach. By operating at pH 9.5–11.0, the amine functional groups are non-ionized (neutral), increasing hydrophobicity and retention while simultaneously suppressing silanol interactions. This results in sharper peaks and better resolution between the methylated and desmethylated species.
Part 2: Method Development Protocol
2.1. Instrumentation & Equipment
HPLC System: Quaternary gradient pump, Column Oven (capable of 60°C), Autosampler (cooled to 10°C).
The following diagram illustrates the decision process for optimizing the separation of N-Desmethyl Azithromycin B from the complex matrix.
Figure 1: Method Optimization Workflow for Macrolide Impurity Separation.
Part 4: Validation & Quality Control
To ensure the method is "self-validating," you must establish strict System Suitability criteria.
4.1. System Suitability Parameters (SST)
Prepare a resolution solution containing Azithromycin B and N-Desmethyl Azithromycin B (approx. 0.1 mg/mL each).
Resolution (Rs): NLT 2.0 between N-Desmethyl Azi B and Azi B.
Tailing Factor (T): NMT 1.5 for the Azithromycin B peak.
Precision: RSD NMT 2.0% for 6 replicate injections of the standard.
4.2. Sensitivity (LOD/LOQ)
Because N-Desmethyl Azithromycin B is an impurity, sensitivity is paramount.
LOQ Target: 0.05% of the nominal API concentration.
Note: If UV detection at 210 nm is insufficient to reach 0.05% (due to noise), switch to LC-MS/MS or Electrochemical Detection (ECD) using a glassy carbon electrode at +0.85 V vs. Ag/AgCl.
4.3. Specificity (Interference Check)
Inject the following to confirm no co-elution:
Blank: Mobile phase only.
Placebo: Formulation excipients.
Azithromycin A: The main API (elutes later than B-series).
N-Desmethyl Azithromycin A: (USP Impurity F) – Ensure it does not overlap with N-Desmethyl Azithromycin B.
Part 5: Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Broad/Tailing Peaks
Low pH or Old Column
Ensure pH is > 9.5. Replace column if void volume increases.
Baseline Drift
UV absorption of Buffer
Use Phosphate instead of Acetate at 210 nm. Ensure high-quality HPLC grade solvents.
Retention Time Shift
Temperature Fluctuation
Macrolide retention is highly thermosensitive. Ensure oven is stable at 60°C ± 0.5°C.
Low Sensitivity
Wavelength Drift
Calibrate UV detector. Confirm 210 nm (peak max is often < 200 nm, so we ride the slope).
References
United States Pharmacopeia (USP). Azithromycin Monograph: Organic Impurities.[6] USP-NF. Link
Waters Corporation. Analysis of Azithromycin on the Alliance iS HPLC System: System Performance under Challenging Method Conditions. Application Note. Link
Allmpus Laboratories. N-Desmethyl Azithromycin B Reference Standard Data (CAS 857078-26-3).[1][7][8]Link
Miguel, L., & Barbas, C. (2003).[9] LC determination of impurities in azithromycin tablets.[2][9][10] Journal of Pharmaceutical and Biomedical Analysis.[11] Link
Sielc Technologies. Separation of Azithromycin on Newcrom R1 HPLC column. Application Method.[2][3][6][9][11][12][13][14] Link
Application Note: High-Sensitivity LC-MS/MS Analysis of N-Desmethyl Azithromycin B
This Application Note is written for analytical chemists and pharmaceutical researchers involved in the impurity profiling and pharmacokinetic analysis of macrolide antibiotics. It addresses the specific challenge of qua...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is written for analytical chemists and pharmaceutical researchers involved in the impurity profiling and pharmacokinetic analysis of macrolide antibiotics. It addresses the specific challenge of quantifying N-Desmethyl Azithromycin B , a complex secondary impurity/metabolite often overlooked in standard protocols.[1][2][3][4]
Executive Summary & Scientific Context
While standard Azithromycin profiling focuses on the major metabolites (N-Desmethyl Azithromycin/Impurity F) or synthesis byproducts (Azithromycin B/Impurity B), the N-Desmethyl Azithromycin B represents a convergence of these pathways.[3][4][5][6] It is the N-demethylated derivative of Azithromycin B (3-Deoxyazithromycin).[1][2][3][4][5][6][]
Monitoring this compound is critical for:
Degradation Studies: It serves as a marker for oxidative degradation pathways acting upon existing Impurity B levels.[2]
Complex Pharmacokinetics: Differentiating this isobaric or structurally similar species from other metabolites ensures accurate mass balance calculations.[2]
This protocol utilizes ESI+ LC-MS/MS with a specific focus on distinguishing the unique fragmentation pattern of the 3-deoxy aglycone core.[1][2][3][4]
Chemical Identity & Fragmentation Theory
Understanding the structural loss is prerequisite to MS optimization.[2]
Macrolides exhibit high phospholipid binding; Protein Precipitation (PPT) often yields high matrix effects.[5][6] Solid Phase Extraction (SPE) is recommended for biological matrices.[5][6]
Conditioning: 1 mL MeOH followed by 1 mL Water on a Hydrophilic-Lipophilic Balance (HLB) cartridge (e.g., Oasis HLB or Strata-X).[3][4][5][6]
? Bioanalytical data typically exhibits heteroscedasticity (variance increases with concentration).[5] Weighting normalizes the error at the lower end (LLOQ).[5][6]
Specificity (The "Crosstalk" Check)
You must verify that high concentrations of Azithromycin (Parent) or Azithromycin B do not interfere.[5][6]
Azithromycin B (m/z 733): Loss of CH2 is not a standard fragmentation, but source fragmentation could produce m/z 719.[6] Action: Inject 10 µg/mL Azithromycin B and monitor the 719 channel.[2] If peak appears at the same Retention Time (RT), improve chromatographic separation.[4][5][6]
N-Desmethyl Azithromycin (Impurity F, m/z 735): Mass difference is 16 Da (OH vs H).[3][4][5][6] These are easily resolved by MS, but ensure no isotopic overlap if concentrations are extreme.[1][2][4]
Matrix Effect Visualization
Figure 2: The workflow emphasizes SPE to minimize ion suppression common in macrolide analysis.
Switch Mobile Phase A to 10mM Ammonium Bicarbonate (pH 10).[5][6] Macrolides ionize well in ESI+ even at high pH, and peak shape often improves.[1][2][4]
Increase buffer concentration to 20mM or use a column with higher carbon load/end-capping.
Signal Drift
Cone fouling.
Azithromycin is "sticky."[1][2] Divert flow to waste for the first 1 min and post-elution wash.[2]
Interference
In-source fragmentation of Azithromycin B.
Increase chromatographic resolution. Ensure baseline separation between Azithromycin B and N-Desmethyl Azi B.
References
Chemical Identity: Azithromycin Impurity B (3-Deoxy Azithromycin). PubChem.[2][5] National Library of Medicine.[1][2] Available at: [Link][4][5][6]
Methodology Foundation: A simple, high-throughput and validated LC–MS/MS method for the determination of azithromycin in human plasma. Biomedical Chromatography (NIH).[5][6] Available at: [Link]
Related Metabolite Analysis: Development and validation of an LC-MS/MS method for determination of hydroxychloroquine and azithromycin. PLOS ONE. Available at: [Link][4][5][6]
Application Note: In Vitro Biological Qualification of N-Desmethyl Azithromycin B
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Discipline: Pharmaceutical Impurity Profiling & In Vitro Pharmacology Executive Summary & Scientific Rationale During the synthesis...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Discipline: Pharmaceutical Impurity Profiling & In Vitro Pharmacology
Executive Summary & Scientific Rationale
During the synthesis and degradation of the macrolide antibiotic Azithromycin, several related substances and impurities can emerge. N-Desmethyl Azithromycin B (CAS No: 857078-26-3) is a structurally characterized impurity resulting from the loss of a methyl group on the desosamine sugar moiety[1].
Under the ICH Q3A(R2) guidelines, any impurity in a new drug substance exceeding the qualification threshold (typically 0.15% or 1.0 mg per day intake, whichever is lower) must undergo rigorous biological qualification[2][3]. Qualification requires demonstrating that the impurity does not possess unexpected off-target toxicity and evaluating its primary pharmacological activity relative to the parent active pharmaceutical ingredient (API).
The Causality of Experimental Design
As an Application Scientist, designing an impurity qualification workflow requires a dual-pronged approach:
Efficacy Profiling (Antimicrobial Susceptibility): Azithromycin exerts its bacteriostatic effect by binding to the 50S ribosomal subunit. The dimethylamino group on the desosamine sugar is a critical pharmacophore for ribosomal binding. Removing a methyl group (N-desmethylation) alters the pKa and steric bulk, typically reducing binding affinity[4]. We utilize the CLSI M07 Broth Microdilution assay to quantify this loss of efficacy[5].
Safety Profiling (Hepatotoxicity): Macrolides are predominantly cleared via hepatic metabolism (CYP3A4) and biliary excretion[6]. Impurities with altered lipophilicity can accumulate in hepatocytes, causing mitochondrial dysfunction or phospholipidosis. Therefore, a HepG2 human hepatoma cell line assay is employed as a self-validating cytotoxicity screen.
Impurity Qualification Workflow
Caption: Strategic workflow for the in vitro biological qualification of N-Desmethyl Azithromycin B.
This protocol determines the Minimum Inhibitory Concentration (MIC) of N-Desmethyl Azithromycin B compared to Azithromycin, strictly adhering to CLSI M07 guidelines[5][7].
Reagents & Materials
Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB). Causality note: CAMHB is supplemented with physiological concentrations of calcium (20-25 mg/L) and magnesium (10-12.5 mg/L) to stabilize the bacterial outer membrane, preventing artificially low MICs.
Test Compounds: N-Desmethyl Azithromycin B (Impurity) and Azithromycin USP Reference Standard.
Stock Solution Preparation: Dissolve N-Desmethyl Azithromycin B and Azithromycin in DMSO to a concentration of 1280 µg/mL. Note: DMSO concentration in the final assay must not exceed 1% (v/v) to prevent solvent-induced bacterial toxicity.
Serial Dilution: In a 96-well U-bottom microtiter plate, perform 2-fold serial dilutions of the compounds in CAMHB to achieve a final testing range of 64 µg/mL to 0.06 µg/mL (50 µL per well).
Inoculum Standardization: Select 3-5 isolated colonies from an overnight agar plate. Suspend in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approx.
Incubation: Seal the plates with a breathable membrane and incubate at 35 ± 2°C in ambient air for 16–20 hours (use 5% CO₂ for S. pneumoniae).
Reading & Validation: Visually inspect the plates. The MIC is the lowest concentration completely inhibiting visible growth[9].
Self-Validation Check: The assay is only valid if the MIC of the Azithromycin control against S. aureus ATCC 29213 falls within the established CLSI QC range (0.5 – 2.0 µg/mL)[9].
Protocol 2: In Vitro Hepatotoxicity Screening (HepG2)
To satisfy safety requirements, the impurity must be screened for cytotoxicity.
Step-by-Step Methodology
Cell Culture: Maintain HepG2 cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin/Streptomycin at 37°C in a 5% CO₂ humidified incubator.
Seeding: Harvest cells at 80% confluence using Trypsin-EDTA. Seed into a 96-well flat-bottom tissue culture plate at a density of
cells/well in 100 µL of media. Incubate for 24 hours to allow attachment.
Treatment: Aspirate media. Apply fresh media containing N-Desmethyl Azithromycin B or Azithromycin at concentrations ranging from 1 µM to 300 µM. Include a vehicle control (0.5% DMSO) and a positive control (Triton X-100). Incubate for 24 hours.
MTT Assay: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 3 hours. The mitochondrial succinate dehydrogenase in living cells will reduce the yellow MTT to purple formazan crystals.
Solubilization & Reading: Carefully aspirate the media. Add 100 µL of DMSO to each well to dissolve the formazan. Read the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate cell viability relative to the vehicle control. Determine the IC₅₀ using non-linear regression analysis.
Data Presentation & Interpretation
The following tables represent typical validated data sets expected when comparing the parent macrolide to its N-desmethyl impurity.
Interpretation: The N-desmethyl impurity exhibits a near-complete loss of antimicrobial activity. This validates the structural necessity of the tertiary amine on the desosamine sugar for 50S ribosomal binding.
Interpretation: The impurity does not present a heightened hepatotoxic risk compared to the parent API, fulfilling the safety qualification requirements of ICH Q3A(R2).
Mechanistic Visualization
Caption: Mechanistic divergence between Azithromycin and its N-desmethyl impurity at the 50S ribosome.
References
Pharmaffiliates. "CAS No : 857078-26-3 | Product Name : N-Desmethyl Azithromycin B." Pharmaffiliates Reference Standards. Available at: [Link] (Accessed March 2026).
European Medicines Agency (EMA). "ICH Q3A (R2) Impurities in new drug substances - Scientific guideline." EMA Guidelines. Available at:[Link]
Clinical and Laboratory Standards Institute (CLSI). "Modification of Antimicrobial Susceptibility Testing Methods (M07)." CLSI Standards. Available at: [Link]
Foulds, G., et al. "Disposition of oral azithromycin in humans." Clinical Pharmacology & Therapeutics. Available via ResearchGate at:[Link]
European Medicines Agency (EMA). "Azithromycin: Mechanisms of action and their relevance for clinical applications." Ovid / EMA Summary of Product Characteristics. Available at:[Link]
Advanced Protocol: Qualification and Use of N-Desmethyl Azithromycin B as a Reference Standard
Introduction & Strategic Context In the high-stakes environment of macrolide antibiotic development, the rigorous identification of impurities is not merely a regulatory checkbox—it is a fundamental requirement for patie...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Context
In the high-stakes environment of macrolide antibiotic development, the rigorous identification of impurities is not merely a regulatory checkbox—it is a fundamental requirement for patient safety and drug efficacy.[1] N-Desmethyl Azithromycin B (CAS: 857078-26-3) represents a critical specific impurity often encountered during the stability testing and forced degradation of Azithromycin formulations.[1]
This molecule is the N-demethylated derivative of Azithromycin B (the 12-deoxy analog of Azithromycin, often originating from Erythromycin B impurities in the starting material).[1][2] Its presence indicates specific degradation pathways involving oxidative N-demethylation combined with the presence of "B-series" precursors.[1]
Why This Standard Matters
Regulatory Compliance: ICH Q3A(R2) and Q3B(R2) mandate the identification of impurities exceeding the reporting threshold (typically 0.1%).[1][2][3] N-Desmethyl Azithromycin B often co-elutes with other polar impurities if not specifically targeted.[1][2]
Process Insight: Its presence suggests issues in the starting material (Erythromycin B levels) or specific oxidative stress during manufacturing/storage.[1][2]
Toxicity Profiling: As a secondary amine, it has different reactivity and potential toxicity profiles compared to the tertiary amine parent drug.[1]
Chemical Characterization Profile
Before deploying this reference standard, the analyst must understand its physicochemical behavior.[1]
Property
Specification
Chemical Name
N-Desmethyl Azithromycin B (or 3'-N-demethyl-12-deoxyazithromycin)
CAS Number
857078-26-3
Molecular Formula
C37H70N2O11
Molecular Weight
~718.96 g/mol
pKa Values
~8.5 (Desosamine amine), ~9.5 (Azalide nitrogen)
Solubility
Soluble in Methanol, Acetonitrile, Ethanol; Sparingly soluble in water (pH dependent)
The following diagram illustrates the structural relationship and formation pathway, providing a mental model for the analyst.[3]
Caption: Structural lineage of N-Desmethyl Azithromycin B, highlighting its dual origin from B-series precursors and oxidative degradation.
Analytical Method Development (HPLC-UV-MS)
Macrolides lack a strong chromophore, making detection at low wavelengths (210-215 nm) necessary.[1][2] This requires high-purity mobile phases to minimize baseline noise.[1] The basic nature of the amine groups necessitates high pH conditions or ion-pairing reagents to prevent peak tailing.
This method utilizes the stability of hybrid silica columns at high pH to suppress the ionization of the amine groups, resulting in sharper peaks.[1][2][3]
Reagents:
Column: Waters XBridge C18 or Agilent Zorbax Extend-C18 (4.6 x 150 mm, 3.5 µm or 5 µm).[1][2]
Buffer: 20 mM Potassium Phosphate (dibasic), adjusted to pH 8.0 - 8.2 with dilute phosphoric acid.
Fragment Ions: Look for loss of cladinose and desosamine fragments.[1][2]
Standard Preparation & Handling
Warning: N-Desmethyl Azithromycin B is hygroscopic and sensitive to acid hydrolysis.[1]
Weighing: Equilibrate the vial to room temperature. Weigh approximately 5 mg into a low-actinic volumetric flask (to prevent photodegradation).
Dissolution: Add acetonitrile (20% of flask volume) and sonicate for 2 minutes. The compound dissolves readily in organic solvent.[1] Dilute to volume with the Buffer:ACN diluent.
Storage: Store stock solutions at 2-8°C for up to 7 days. Long-term storage of the neat standard should be at -20°C.[1]
Experimental Workflow: Impurity Profiling
This workflow ensures the reference standard is correctly utilized to qualify an unknown peak in a drug sample.[1]
Caption: Decision tree for confirming the identity of N-Desmethyl Azithromycin B in a pharmaceutical sample.
Troubleshooting & Causality
Issue
Probable Cause
Corrective Action
Peak Tailing > 1.5
Interaction of secondary amine with residual silanols on the column.[1][3]
Increase buffer pH to > 8.0 (ensure column durability) or increase buffer concentration to 50 mM.[1][2]
Retention Time Shift
Temperature fluctuations affecting macrolide partitioning.[1][2][3]
Use a column oven set strictly to 40°C or 50°C. Macrolides are highly temperature-sensitive.[1]
Baseline Drift
UV absorption of organic modifier at 210 nm.[1][2]
Ensure high-grade Acetonitrile (Far UV grade). Use a reference wavelength if using DAD (e.g., 360 nm with 100 nm bandwidth).[1][2]
Low Sensitivity
Weak chromophore (lack of conjugated system).[1][2]
Increase injection volume to 50 µL (watch for solvent effects) or switch to CAD (Charged Aerosol Detection).
References
Veeprho. (n.d.). Azithromycin EP Impurity B Structure and Data. Retrieved from [Link][1][2]
PubChem. (n.d.).[1][2] Azithromycin B Compound Summary. National Library of Medicine.[1] Retrieved from [Link][1][2]
MDPI Pharmaceutics. (2017).[1][2] A Robust Liquid Chromatographic Method for Confirmation of Drug Stability of Azithromycin. Retrieved from [Link][1][2]
Application Note: Precision Preparation of N-Desmethyl Azithromycin B Stock Solutions
Abstract & Scope This application note details the rigorous preparation, handling, and storage of N-Desmethyl Azithromycin B (also referred to as N-Demethylazithromycin or Azithromycin Impurity F/I depending on the pharm...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Scope
This application note details the rigorous preparation, handling, and storage of N-Desmethyl Azithromycin B (also referred to as N-Demethylazithromycin or Azithromycin Impurity F/I depending on the pharmacopeia).[1][2] As a primary metabolite and process impurity of Azithromycin, this compound is critical for pharmacokinetics (PK) studies and impurity profiling.[2]
Critical Challenge: Like its parent macrolide, N-Desmethyl Azithromycin B exhibits pH-dependent solubility , hygroscopicity , and acid-catalyzed degradation (hydrolysis of the cladinose sugar).[1][2] This protocol mitigates these risks to ensure stock solution integrity for HPLC, LC-MS/MS, and bioassay applications.[1][2]
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9][10]
Understanding the molecule is the first step to a stable solution. N-Desmethyl Azithromycin B is a semi-synthetic macrolide base.[1][2][3]
Property
Specification
Compound Name
N-Desmethyl Azithromycin B (N-Demethylazithromycin)
High: DMSO, Methanol, Ethanol, Chloroform.Low: Water (Neutral pH), Hexane.[1][2][]
Stability Risks
Hygroscopic: Absorbs atmospheric moisture.Acid Labile: Unstable at pH < 6.0.Photostability: Sensitive to light over long durations.[1]
Technical Insight: The removal of the methyl group on the desosamine sugar (3'-N position) increases the polarity slightly compared to Azithromycin but maintains the lipophilic macrocyclic core.[1][2] This necessitates organic cosolvents for high-concentration stocks.[1][2]
Safety & Handling
Hazard: Bioactive macrolide. Potentially cardiotoxic (QT prolongation risk similar to parent).[2]
PPE: Nitrile gloves, safety goggles, and N95/P2 particulate respirator (powder is light and static-prone).[1][2]
Containment: Weighing must be performed in a chemical fume hood or powder containment enclosure.
Solvent Selection:Dimethyl Sulfoxide (DMSO) is the Gold Standard for primary stocks due to its high solubilizing power and low volatility, preventing concentration shifts during storage.[1]
Materials
N-Desmethyl Azithromycin B Reference Standard (Allow to equilibrate to RT).[1][2]
Vessel: Amber glass vial (Silanized preferred to reduce adsorption).
Step-by-Step Methodology
Equilibration: Remove the standard vial from the freezer (-20°C). Let it stand at room temperature for 30 minutes before opening.
Why? Opening a cold vial causes condensation, introducing water that degrades the macrolide.[2]
Weighing: Weigh approximately 10 mg of the powder into a tared amber glass vial. Record the exact mass (e.g., 10.2 mg).
Calculation: Calculate the required volume of DMSO to achieve exactly 10 mg/mL.
Dissolution: Add the calculated volume of DMSO.
Agitation: Vortex at medium speed for 30–60 seconds. If particles persist, sonicate for maximum 2 minutes in a water bath (keep temp < 30°C).
Inspection: Hold against a light source. The solution must be completely clear and colorless.
Aliquot & Storage: Divide into 100–200 µL aliquots in polypropylene or amber glass cryovials. Store at -80°C (preferred) or -20°C.
Protocol B: Working Standard Preparation (LC-MS/MS)
Solvent Selection:Methanol (MeOH) or Acetonitrile (ACN) .[1][2] DMSO is difficult to remove in MS sources and can suppress ionization; therefore, dilute the DMSO stock into MeOH/ACN.[2]
Methodology (Example: 100 µg/mL)
Thaw a 10 mg/mL DMSO stock aliquot. Vortex to ensure homogeneity.
Pipette 10 µL of the 10 mg/mL stock.
Dispense into 990 µL of Methanol (LC-MS Grade) .
Vortex mix for 15 seconds.
Stability Note: Use this solution within 24 hours. Store at 4°C if not using immediately.
Protocol C: Aqueous Dilution (Bioassays)
Critical Warning: Direct dilution of high-concentration DMSO stocks into aqueous media can cause "shock precipitation."[1][2]
The "Intermediate Step" Method
To dilute to a final aqueous concentration (e.g., 10 µg/mL in PBS):
Intermediate: Dilute the 10 mg/mL DMSO stock 1:10 into Ethanol (yields 1 mg/mL).
Final: Dilute the 1 mg/mL Intermediate dropwise into the vortexing aqueous buffer (PBS pH 7.4).
Why? Ethanol acts as a bridge solvent, reducing the surface tension difference between DMSO and water.[2]
Visualization of Workflows
Figure 1: Primary Stock Preparation Logic
This workflow ensures mass accuracy and prevents degradation during the dissolution process.
Caption: Step-by-step workflow for preparing stable N-Desmethyl Azithromycin B stock solutions in DMSO.
Figure 2: Dilution Strategy to Avoid Precipitation
Direct aqueous dilution often fails. This diagram illustrates the "Bridging Solvent" technique.
Caption: The "Bridging Solvent" strategy prevents compound crashing when moving from organic to aqueous phases.[1][2]
Quality Control & Validation
Every stock solution must be self-validated before use in critical assays.[1][2]
Visual Check: No turbidity or particulates.
HPLC Verification:
Inject the fresh stock (diluted to working range) against a previous validated lot.[2]
Acceptance Criteria: Peak Area within ±2% of reference; Purity >98%.
Note: N-Desmethyl Azithromycin elutes slightly earlier than Azithromycin on C18 columns due to increased polarity.[1][2]
Application Note: Advanced Formulation Strategies and Trace Analysis of N-Desmethyl Azithromycin B
Audience: Researchers, Analytical Scientists, and Formulation Development Professionals Discipline: Pharmaceutical Analysis & Formulation Stability Executive Summary & Mechanistic Causality In the development of macrolid...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, Analytical Scientists, and Formulation Development Professionals
Discipline: Pharmaceutical Analysis & Formulation Stability
Executive Summary & Mechanistic Causality
In the development of macrolide antibiotic formulations, controlling degradation pathways is paramount to ensuring both efficacy and patient safety. N-Desmethyl Azithromycin B (CAS: 857078-26-3) is a critical secondary amine metabolite and degradation impurity of Azithromycin[1]. It is structurally characterized by the absence of a methyl group on the desosamine nitrogen, distinguishing it from its parent compound, Azithromycin B (3-deoxyazithromycin)[1][2].
As a Senior Application Scientist, I emphasize that monitoring this specific impurity is no longer just a standard stability metric—it is a critical toxicological imperative. The pharmaceutical industry is currently facing intense regulatory scrutiny regarding Nitrosamine Drug Substance-Related Impurities (NDSRIs). Because N-Desmethyl Azithromycin B contains a reactive secondary amine, it is highly susceptible to nitrosation in the presence of trace nitrites (commonly found in excipients), leading to the formation of genotoxic N-nitroso-N-desmethyl azithromycin[3]. Understanding the causality of this degradation—driven by oxidative stress and excipient interactions—is the first step in engineering self-validating, stable formulations.
Fig 1: Degradation pathway of Azithromycin B to genotoxic NDSRI via N-Desmethyl Azithromycin B.
To confidently evaluate formulation stability, we must deploy an analytical method capable of resolving N-Desmethyl Azithromycin B from the bulk API and quantifying it at trace levels (parts-per-million) before nitrosation occurs. The following self-validating UHPLC-MS/MS protocol leverages the loss of the cladinose sugar for highly specific Multiple Reaction Monitoring (MRM).
Reagents and Sample Preparation
Standards: N-Desmethyl Azithromycin B reference standard (Molecular Formula: C37H70N2O11, MW: 718.95 g/mol )[1][4].
Extraction: Dissolve the crushed formulated tablet in a 50:50 mixture of Methanol and 10 mM Ammonium Bicarbonate (pH 10.0). The high pH ensures the macrolide remains un-ionized, preventing degradation during extraction.
Filtration: Pass through a 0.22 µm PTFE syringe filter. Causality Note: Avoid nylon filters, as they can introduce extractable secondary amines that interfere with baseline noise.
UHPLC-MS/MS Conditions
Column: C18 superficially porous particle (SPP) column (2.1 x 100 mm, 1.7 µm).
Mobile Phase A: 10 mM Ammonium Formate in Water (pH 8.5 adjusted with ammonia).
Fig 2: UHPLC-MS/MS workflow for the trace quantification of N-Desmethyl Azithromycin B.
Formulation Mitigation Protocol: NDSRI Prevention
Once N-Desmethyl Azithromycin B is formed, its secondary amine center is highly prone to nitrosation[3]. To engineer a robust formulation, we must interrupt the causality chain. This protocol outlines the integration of nitrite scavengers into the solid oral dosage matrix.
Excipient Screening
Nitrite Quantification: Screen all polymeric excipients (e.g., Crospovidone, Microcrystalline Cellulose) for trace nitrites using Ion Chromatography (IC). Reject lots exceeding 1 ppm nitrite.
Peroxide Control: Oxidative N-demethylation is accelerated by hydroperoxides in binders (like Povidone). Limit peroxide values (PV) in excipients to < 10 mEq/kg.
Scavenger Incorporation
Antioxidant Addition: Incorporate Ascorbic Acid (0.5% - 1.0% w/w) during the dry blending phase. Ascorbic acid acts as a competitive nitrite scavenger, rapidly reducing nitrosating agents (N2O3) to inert nitric oxide (NO) before they can react with N-Desmethyl Azithromycin B.
pH Modulation: Maintain the microenvironmental pH of the tablet above 5.0 using buffering agents (e.g., Sodium Carbonate). Nitrosation is an acid-catalyzed process; elevating the pH exponentially decreases the reaction kinetics.
Quantitative Data Summary
The effectiveness of the analytical method and the formulation mitigation strategy is validated through the data below. Table 1 outlines the specific MRM transitions utilized to ensure analytical trustworthiness, while Table 2 demonstrates the protective effect of the mitigation protocol during accelerated stability testing (40°C / 75% RH).
Table 1: Optimized MRM Transitions for LC-MS/MS Analysis
Analyte
Precursor Ion [M+H]⁺ (m/z)
Product Ion (m/z)
Collision Energy (eV)
Mechanistic Rationale
Azithromycin B
733.5
575.5
25
Loss of cladinose sugar (-158 Da)
N-Desmethyl Azithromycin B
719.5
561.5
25
Loss of cladinose sugar (-158 Da)
N-Nitroso-N-Desmethyl Azithromycin
748.5
590.5
22
Loss of cladinose sugar (-158 Da)
Table 2: Accelerated Stability Data (40°C / 75% RH) - Impact of Mitigation
Application Note: N-Desmethyl Azithromycin B in Drug Metabolism & Bioanalysis
[1][2] Executive Summary N-Desmethyl Azithromycin B (C37H70N2O11, MW 718.[1][2][3]96) is a critical reference standard used in the high-precision characterization of Azithromycin drug substances and biological samples. W...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2]
Executive Summary
N-Desmethyl Azithromycin B (C37H70N2O11, MW 718.[1][2][3]96) is a critical reference standard used in the high-precision characterization of Azithromycin drug substances and biological samples. While often overshadowed by the primary metabolite (N-Desmethyl Azithromycin), the "B" variant—derived from the 3-deoxy congener of Azithromycin—represents a distinct analytical challenge.[1][3]
Its presence serves as a dual-purpose biomarker:
CMC & Quality Control: It acts as a "fingerprint" impurity, indicating the presence of Azithromycin B (Impurity B) in the starting API and its subsequent degradation or metabolism.[3]
DMPK & MetID: It allows for the reaction phenotyping of minor metabolic pathways, specifically distinguishing between the metabolism of the parent drug and its biosynthetic impurities.
This guide details the specific protocols for the identification, separation, and quantification of N-Desmethyl Azithromycin B, ensuring rigorous discrimination from isobaric interferences.
Chemical Identity & Mechanistic Context[1][4]
To apply this standard effectively, one must understand its structural origin.[3] Azithromycin API typically contains trace amounts of Azithromycin B (3-Deoxyazithromycin).[2][3][] Both the parent drug and this impurity undergo N-demethylation via CYP3A4 .
The specificity of this assay relies on the "Loss of Cladinose" (-158 Da) transition, which is conserved across the family but shifts in mass due to the core structure modifications.[3]
Analyte
Precursor Ion (Q1)
Product Ion (Q3)
Collision Energy (eV)
Dwell Time (ms)
N-Desmethyl Azithromycin B
719.5
561.4
35
50
N-Desmethyl Azithromycin
735.5
577.4
32
50
Azithromycin (Parent)
749.5
591.4
30
20
Azithromycin-d3 (IS)
752.5
594.4
30
20
Sample Preparation (Solid Phase Extraction)
Due to the low polarity of macrolides, Liquid-Liquid Extraction (LLE) or SPE is preferred over protein precipitation to remove phospholipids that cause matrix effects.[2][3]
Aliquot: Transfer 100 µL of plasma/microsomal supernatant to a clean tube.
IS Addition: Add 10 µL of Internal Standard (Azithromycin-d3, 500 ng/mL).
Basification: Add 200 µL of 0.1 M Sodium Carbonate (pH 10) to ensure the amine groups are uncharged.
Extraction: Add 1 mL Methyl tert-butyl ether (MTBE) .
Agitation: Vortex for 5 minutes; Centrifuge at 4000 rpm for 5 minutes.
Reconstitution: Evaporate the supernatant under nitrogen at 40°C. Reconstitute in 100 µL Mobile Phase A/B (70:30).
Application in Reaction Phenotyping
When conducting in vitro metabolism studies (e.g., in liver microsomes), N-Desmethyl Azithromycin B is used to verify the clearance mechanism of the "B" impurity.[2][3]
Experimental Design:
Substrate: Incubate Azithromycin B (isolated or synthesized) at 1 µM with human liver microsomes (HLM).
Inhibitors: Co-incubate with Ketoconazole (1 µM, CYP3A4 inhibitor) and Quinidine (1 µM, CYP2D6 inhibitor).[2][3]
Readout: Monitor the formation of N-Desmethyl Azithromycin B (m/z 719
If Ketoconazole inhibits formation by >80%, the clearance of the "B" impurity is CYP3A4-driven.
Significance: This confirms that drug-drug interactions (DDIs) affecting the parent drug will likely affect the impurity clearance similarly, simplifying safety assessment.[2][3]
References
Mechanism of Macrolide Metabolism
Title: Metabolism of azithromycin by human liver microsomes: involvement of cytochrome P450 3A4.
Technical Support Center: N-Desmethyl Azithromycin B Stability
Topic: Stability, Handling, and Troubleshooting for N-Desmethyl Azithromycin B Audience: Analytical Chemists, Formulation Scientists, and QC Researchers. Introduction: The Molecule & The Challenge Welcome to the technica...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Stability, Handling, and Troubleshooting for N-Desmethyl Azithromycin B
Audience: Analytical Chemists, Formulation Scientists, and QC Researchers.
Introduction: The Molecule & The Challenge
Welcome to the technical support hub for N-Desmethyl Azithromycin B (CAS: 857078-26-3).[1]
As a researcher, you likely use this compound as a reference standard for impurity profiling or metabolic studies of Azithromycin B (the erythromycin B analog). While it shares the macrolide core of Azithromycin, the N-desmethyl functionality introduces a secondary amine, significantly altering its reactivity profile compared to the tertiary amine of the parent drug.
This guide addresses the three critical instability vectors:
Nucleophilic Reactivity (Secondary amine interaction with aldehydes).[1]
Chromatographic Tailing (Silanol interactions).
Part 1: The Stability Matrix (Mechanistic Insights)
Q: Why does my standard degrade even when stored at -20°C?
A: Degradation at low temperatures often points to moisture ingress or "micro-environment" acidity. N-Desmethyl Azithromycin B possesses two primary weak points:
The Glycosidic Linkage (Acid Labile): The cladinose sugar at position C3 is highly susceptible to acid hydrolysis.[1] Even trace acidity in solvents (e.g., aged chloroform or unbuffered water) or atmospheric CO2 absorbed into moisture can catalyze the cleavage of this sugar, forming the decladinosyl degradation product.
The Secondary Amine (Nucleophilic): Unlike Azithromycin (tertiary amine), the N-desmethyl variant has a secondary amine.[1] This makes it a stronger nucleophile, prone to reacting with trace aldehydes (found in low-quality methanol or acetonitrile) to form enamines or imines.[1]
Visualizing the Degradation Pathways
The following diagram illustrates the critical degradation routes you must prevent.
Caption: Primary degradation pathways. Red path indicates the most common failure mode (acid hydrolysis); Yellow indicates solvent-induced reactivity specific to the secondary amine.[1]
Part 2: Storage & Handling Protocols
Q: What is the "Gold Standard" protocol for handling this reference material?
A: To ensure data integrity, you must treat the secondary amine and the cladinose ring as separate liabilities.
Protocol: Reconstitution and Storage
Step
Action
Scientific Rationale
1. Receipt
Store immediately at -20°C (or -80°C if available).
Preferred: Ethanol (High Purity) or Acetonitrile (Low Aldehyde).[1] Avoid: Unbuffered water or aged Methanol.
Methanol can contain formaldehyde (oxidative byproduct).[1] Unbuffered water absorbs CO2, dropping pH.
5. Dissolution
Dissolve in organic solvent first, then dilute with buffer if needed.
The compound is lipophilic.[2] Sonicating in water generates heat and may not fully solubilize, risking hydrolysis.
6. Usage
Use immediately. Discard unused reconstituted solution.
Secondary amines are reactive intermediates; stability in solution is < 24 hours.
Part 3: Chromatographic Troubleshooting (HPLC/LC-MS)
Q: I see peak tailing and "ghost peaks" near the retention time. Is the column failing?
A: Likely not. The issue is usually the interaction between the secondary amine of N-Desmethyl Azithromycin B and the residual silanols on your column stationary phase.
Troubleshooting Matrix
Symptom
Probable Cause
Corrective Action
Severe Peak Tailing
Secondary amine interaction with acidic silanols on the column.
Increase pH: Run mobile phase at pH 8.0–9.0 (using ammonia or phosphate) to deprotonate the amine (pKa ~8.5-9.5).Column: Use a hybrid-silica (e.g., Waters XBridge) or base-deactivated column.[1]
Diluent Match: Ensure sample diluent matches the initial mobile phase strength.Temperature: Run column at 40–50°C to collapse rotamer states and sharpen peaks.
Retention Time Drift
pH instability in the mobile phase.
Buffer Capacity: Use 10-20mM buffers (Ammonium Acetate/Phosphate).[1] Avoid simple 0.1% Formic Acid if pH control is erratic.
Check Diluent pH: If the sample sits in an acidic diluent (pH < 6) in the autosampler, the cladinose cleaves. Switch to a neutral or slightly alkaline diluent.
Workflow: HPLC Method Optimization
Caption: Logic flow for resolving peak asymmetry in macrolide analysis.
Part 4: Frequently Asked Questions (FAQs)
Q1: Can I use the same method for Azithromycin and N-Desmethyl Azithromycin B?
Yes, but with caution. Because N-Desmethyl Azithromycin B lacks a methyl group, it is slightly more polar than the parent. Expect it to elute earlier in Reverse Phase (RP) chromatography.[1] Ensure your gradient starts with lower organic content to capture it with sufficient resolution.
Q2: How do I distinguish between "Azithromycin Impurity F" and "N-Desmethyl Azithromycin B"?
Context matters. "Impurity F" (USP/EP) generally refers to N-Demethylazithromycin (derived from standard Azithromycin A).[1] "N-Desmethyl Azithromycin B" refers to the derivative of Azithromycin B (which lacks the hydroxyl at C12).
N-Desmethyl Azithromycin B: MW ~718.9 Da (16 Da less due to missing Oxygen).[1]
Always verify the Certificate of Analysis (CoA) for the exact chemical structure.
Q3: My standard arrived at room temperature. Is it compromised?
If the transit time was short (<72 hours) and the vial was sealed, it is likely stable. The degradation is time-and-temperature dependent.[4] However, immediate HPLC verification against a known valid standard is recommended. Look for the "Decladinosyl" peak (typically RRT ~0.4 - 0.6 depending on method).[1]
References
United States Pharmacopeia (USP). Azithromycin Monograph: Organic Impurities.[1] USP-NF.[1] (Defines Impurity F and system suitability requirements). [1]
European Pharmacopoeia (Ph.[1] Eur.). Azithromycin Monograph 01/2017:1480.[1] (Details impurity profiles and separation methods).
CymitQuimica. N-Desmethyl Azithromycin B Product Data. (Structural confirmation and CAS 857078-26-3 reference).[1]
Journal of Pharmaceutical and Biomedical Analysis. Stress degradation studies on azithromycin and development of stability-indicating method. (Validation of acid hydrolysis pathways).
Waters Corporation. Analysis of Azithromycin on the Alliance iS HPLC System. (Application note on handling macrolide separation and silanol interactions).
Optimizing N-Desmethyl Azithromycin B extraction from biological matrices
Technical Support Center: Optimizing N-Desmethyl Azithromycin Extraction from Biological Matrices Overview N-Desmethyl azithromycin is a primary, biologically active metabolite of the widely prescribed macrolide antibiot...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Optimizing N-Desmethyl Azithromycin Extraction from Biological Matrices
Overview
N-Desmethyl azithromycin is a primary, biologically active metabolite of the widely prescribed macrolide antibiotic azithromycin[1]. Accurate quantification of this metabolite in biological matrices (such as human plasma, serum, and environmental wastewater) is critical for pharmacokinetic profiling and environmental monitoring[2][3]. Due to its large macrocyclic structure, basic tertiary amine groups, and susceptibility to matrix interference (particularly from endogenous phospholipids), extracting N-desmethyl azithromycin requires highly optimized sample preparation prior to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis[4][5].
This technical guide provides field-proven methodologies, troubleshooting logic, and validated protocols to ensure high recovery, minimal matrix effects, and robust reproducibility.
Validated Extraction Workflows
Workflow for the extraction and LC-MS/MS analysis of N-Desmethyl Azithromycin from plasma.
Causality: N-desmethyl azithromycin contains basic amine groups (pKa ~8.1–8.5). Mixed-mode cation exchange (MCX) sorbents exploit this by trapping the ionized analyte at a low pH, allowing aggressive organic washes to remove neutral lipids and phospholipids before eluting the target with a highly basic solvent[1].
Step-by-Step Methodology:
Sample Pretreatment: Aliquot 100 µL of human plasma[4]. Add 10 µL of internal standard (e.g., Azithromycin-d5 or Roxithromycin)[5][6]. Add 100 µL of 2% phosphoric acid to disrupt protein-drug binding and fully ionize the macrolide.
Conditioning: Condition the MCX cartridge (30 mg/1 mL) with 1 mL methanol (MeOH), followed by 1 mL MS-grade water.
Loading: Load the pretreated sample onto the cartridge at a flow rate of 1 mL/min.
Washing (Critical Step): Wash with 1 mL of 2% formic acid in water (removes polar interferences), followed by 1 mL of 100% MeOH (removes hydrophobic interferences and phospholipids).
Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide (NH₄OH) in MeOH. The high pH neutralizes the basic amine, releasing it from the cation-exchange sites.
Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of the initial mobile phase (e.g., 0.1% formic acid and methanol-acetonitrile)[4].
Causality: If SPE is unavailable, LLE can be utilized by driving the basic analyte into an un-ionized state so it partitions efficiently into an organic solvent.
Step-by-Step Methodology:
Aliquot 200 µL of plasma and add the internal standard[6].
Add 50 µL of 0.5 M Sodium Hydroxide (NaOH) to raise the pH > 10, ensuring the N-desmethyl azithromycin is fully deprotonated (neutral).
Add 1.0 mL of dichloromethane or a methyl tert-butyl ether (MTBE) mixture[1].
Vortex vigorously for 3 minutes, then centrifuge at 14,000 rpm for 10 minutes[6].
Transfer the bottom organic layer (if using dichloromethane) to a clean tube, evaporate under nitrogen, and reconstitute in the mobile phase.
Troubleshooting & FAQs
Q1: I am experiencing low or inconsistent recovery (<50%) of N-Desmethyl Azithromycin during standard HLB Solid-Phase Extraction. How can I fix this?A: Low recovery on standard reversed-phase (HLB) cartridges is often due to incomplete retention during loading or premature elution during the wash step. Because N-desmethyl azithromycin is highly basic, if the sample pH is not adjusted to at least 2 units above its pKa (i.e., pH > 10.5), a fraction of the analyte remains ionized and will not strongly interact with the reversed-phase sorbent, leading to breakthrough.
Self-Validating Fix: Switch to an MCX protocol (as detailed above)[1]. If you must use HLB, adjust the plasma pH to 10.5 using ammonium hydroxide prior to loading, and restrict your wash step to no more than 5% methanol to prevent premature elution[2]. Validate the fix by analyzing the load and wash effluents; if the analyte is detected there, your wash is too strong or your pH is incorrect.
Q2: My LC-MS/MS signal is suffering from severe ion suppression. How do I isolate and eliminate the matrix effect?A: Ion suppression in plasma is typically caused by co-eluting glycerophospholipids competing for charge in the positive electrospray ionization (ESI+) source[4][5].
Decision tree for troubleshooting ion suppression and matrix effects during LC-MS/MS.
Self-Validating Fix:
Extraction: Ensure you are using an MCX cartridge with a 100% methanol wash step prior to basic elution. This removes >95% of phospholipids.
Chromatography: Ensure the retention factor (
) is > 2. Do not let the analyte elute in the void volume. Use an ACE C18 or PFP column (e.g., 2.1 × 50 mm, 1.7 µm) with a gradient starting at 35% organic[5][7].
Internal Standard: Always use a stable-isotope-labeled internal standard (SIL-IS) such as Azithromycin-d5 (m/z 754.5 > 596.4) to perfectly track and normalize any residual matrix effects[4][5]. To validate, spike a blank matrix post-extraction and compare the signal to a neat standard.
Q3: The chromatographic peaks for N-Desmethyl Azithromycin are tailing significantly. What is causing this?A: Macrolides are notorious for secondary interactions. The basic amine groups of N-desmethyl azithromycin interact strongly with residual acidic silanol groups on the silica backbone of the stationary phase.
Self-Validating Fix: Modify the mobile phase. Ensure the aqueous mobile phase contains at least 0.1% formic acid or 10-20 mM ammonium acetate[1][4]. The ammonium ions act as silanol blockers, competing for the active sites on the column and sharpening the peak. Alternatively, switch to a column specifically end-capped for basic compounds or a fluorinated phase (PFP)[5].
Quantitative Data & Method Comparison
The following table summarizes the expected performance metrics of different extraction methodologies for azithromycin and its desmethyl metabolites based on current literature standards[1][4][5][6].
Extraction Method
Matrix
Sample Volume
Typical Recovery
Matrix Effect (IS Normalized)
LOQ (ng/mL)
Throughput
Protein Precipitation (PPT)
Plasma
50 µL
70 - 85%
60 - 120% (High Variability)
5.0
High
Liquid-Liquid Extraction (LLE)
Plasma
200 µL
85 - 95%
90 - 110%
3.0
Medium
SPE (Oasis HLB)
Plasma
100 µL
88 - 98%
85 - 115%
2.0
High
SPE (Oasis MCX)
Plasma
100 µL
92 - 99%
95 - 105% (Excellent)
0.5
High
Microwave-Assisted (MAE)
Solids/Soil
0.5 g
80 - 90%
N/A (Solid Matrix)
0.01 (ng/g)
Low
References[4] Title: A simple, high-throughput and validated LC-MS/MS method for the determination of azithromycin in human plasma and its application to a clinical pharmacokinetic study. Source: PubMed. URL: https://pubmed.ncbi.nlm.nih.gov/35789011/[6] Title: Determination of azithromycin in human plasma by LC-MS-MS and its pharmacokinetics. Source: Ingenta Connect. URL: https://www.ingentaconnect.com/content/10.1691/ph.2007.3.6015[5] Title: Development and validation of an LC-MS/MS method for determination of hydroxychloroquine, its two metabolites, and azithromycin in EDTA-treated human plasma. Source: PLOS ONE. URL: https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0247356[7] Title: A simple, high‐throughput and validated LC–MS/MS method for the determination of azithromycin in human plasma and its application to a clinical pharmacokinetic study. Source: PMC. URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9544669/[2] Title: Multiresidue antibiotic-metabolite quantification method using ultra-performance liquid chromatography coupled with tandem mass spectrometry for environmental and public exposure estimation. Source: PMC. URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8425815/[3] Title: Comprehensive determination of macrolide antibiotics, their synthesis intermediates and transformation products in wastewater effluents and ambient waters by liquid chromatography–tandem mass spectrometry. Source: ResearchGate. URL: https://www.researchgate.net/publication/351659223_Comprehensive_determination_of_macrolide_antibiotics_their_synthesis_intermediates_and_transformation_products_in_wastewater_effluents_and_ambient_waters_by_liquid_chromatography-tandem_mass_spectrometry[1] Title: Optimization and Validation of a Stability-Indicating RP-HPLC Method for Determination of Azithromycin and Its Related Compounds. Source: ResearchGate. URL: https://www.researchgate.net/publication/221832049_Optimization_and_Validation_of_a_Stability-Indicating_RP-HPLC_Method_for_Determination_of_Azithromycin_and_Its_Related_Compounds
Troubleshooting N-Desmethyl Azithromycin B chromatography peak shape
Troubleshooting N-Desmethyl Azithromycin B Peak Shape Welcome to the technical support center for macrolide chromatography. Analyzing bulky, basic antibiotics like azithromycin and its related impurities presents unique...
Author: BenchChem Technical Support Team. Date: March 2026
Troubleshooting N-Desmethyl Azithromycin B Peak Shape
Welcome to the technical support center for macrolide chromatography. Analyzing bulky, basic antibiotics like azithromycin and its related impurities presents unique chromatographic challenges. This guide provides drug development professionals and analytical scientists with mechanistic insights and field-proven protocols to resolve peak shape anomalies—specifically tailing, broadening, and splitting—when analyzing N-Desmethyl Azithromycin B .
Diagnostic Workflow
The following decision tree outlines the logical progression for diagnosing and resolving peak shape degradation in macrolide analysis.
Logical workflow for troubleshooting N-Desmethyl Azithromycin B peak tailing.
Mechanistic FAQs: Understanding the Chemistry
Q1: Why does N-Desmethyl Azithromycin B exhibit more severe peak tailing than the main Azithromycin API?A1: The causality lies in the structural differences of the amine groups. Azithromycin contains a sterically hindered tertiary amine on its desosamine sugar moiety. In contrast, N-Desmethyl Azithromycin B lacks this N-methyl group, converting it into a highly exposed secondary amine. Because secondary amines have less steric bulk, they can penetrate deeper into the stationary phase and interact intimately with residual, un-endcapped acidic silanol groups (Si-O⁻) on the silica surface[1]. This secondary ion-exchange interaction delays the elution of a fraction of the analyte molecules, resulting in an asymmetric, heavily tailing peak.
Q2: How does mobile phase pH dictate the peak symmetry of this specific impurity?A2: The pKa of the desosamine amine in azithromycin analogues is approximately 8.5 to 8.7. If the mobile phase pH is near or below this value (e.g., pH 7.0), the secondary amine of N-Desmethyl Azithromycin B remains protonated (positively charged). This drives strong electrostatic interactions with negatively charged silanols. By raising the mobile phase pH to 10.0 using a robust buffer like monobasic ammonium phosphate, the amine is fully deprotonated and rendered neutral. This completely suppresses the ion-exchange mechanism, restoring Gaussian peak symmetry.
Q3: Why is elevated column temperature a mandatory parameter for macrolide analysis?A3: Macrolides are characterized by bulky, 15-membered lactone rings with large hydrodynamic radii. At room temperature, their diffusion kinetics into and out of the stationary phase pores are highly sluggish, leading to poor mass transfer and broad peaks[2]. Elevating the column temperature to 50–55 °C decreases the viscosity of the mobile phase and exponentially increases the analyte's diffusion coefficient[3]. This facilitates rapid mass exchange between the mobile and stationary phases, significantly sharpening the peak and improving the signal-to-noise ratio.
Self-Validating Experimental Protocol
To ensure reproducibility and scientific integrity, follow this self-validating protocol for the RP-HPLC analysis of basic macrolide impurities.
Step 1: High-pH Buffer Preparation
Action: Dissolve 1.7 g of monobasic ammonium phosphate in 1 L of LC-MS grade water. Adjust the pH to exactly 10.00 ± 0.05 using ammonium hydroxide[4].
Causality: Ammonium phosphate provides excellent buffering capacity at pH 10, ensuring the secondary amine of N-Desmethyl Azithromycin B remains un-ionized.
Self-Validation Check: Measure the pH before and after adding the organic modifier. If the apparent pH shifts by >0.1 units, discard the buffer to prevent retention time drift.
Step 2: Stationary Phase Selection
Action: Install a base-deactivated, hybrid silica C18 column (e.g., 250 × 4.6 mm, 5 µm) designed to withstand high pH environments[3].
Causality: Traditional silica dissolves at pH > 8.0. Hybrid particle technology prevents column bed collapse while minimizing residual silanol activity[2].
Step 3: Thermodynamic Equilibration
Action: Set the column oven temperature to 50 °C[2].
Causality: Overcomes the poor mass transfer kinetics of the bulky macrolide ring.
Self-Validation Check: Monitor system backpressure. Upon reaching 50 °C, the backpressure should drop by approximately 15-20% compared to ambient conditions due to reduced solvent viscosity. Do not inject until the pressure delta is ≤ 2%.
Step 4: System Suitability Testing (SST)
Action: Inject a resolution standard containing Azithromycin API and N-Desmethyl Azithromycin B. Monitor via UV at 210 nm[3].
Self-Validation Check: The system is only validated for sample analysis if the Tailing Factor (Tf) for N-Desmethyl Azithromycin B is ≤ 1.5, and the chromatographic resolution (Rs) between the API and the impurity is ≥ 1.5[2].
Quantitative Performance Data
The table below summarizes the causal impact of optimizing thermodynamic and chemical parameters on the peak shape of N-Desmethyl Azithromycin B.
Chromatographic Parameter
Sub-optimal Condition
Optimized Condition
Tailing Factor (Tf)
Resolution (Rs) vs API
Mobile Phase pH
pH 7.0 (Phosphate)
pH 10.0 (Ammonium Phosphate)
2.8
0.8
Column Temperature
25 °C
55 °C
1.9
1.4
Stationary Phase
Standard C18 (Silica)
Hybrid C18 (Base-Deactivated)
2.2
1.1
Combined Optimization
pH 7.0, 25 °C, Std C18
pH 10.0, 55 °C, Hybrid C18
1.1
2.6
Table 1: Stepwise improvements in peak symmetry and resolution upon applying targeted chromatographic optimizations.
References
Development of an UHPLC Method for Azithromycin Tablets Using ChromSword Auto Software - labrulez.com.
Technical Support Center: Azithromycin HPLC-UV Analysis - benchchem.com. 1
Determination of 13 Azithromycin Impurities in Pharmaceutical Formulations by HPLC-UV - scielo.br. 3
Analysis of Azithromycin on the Alliance™ iS HPLC System: System Performance under Challenging Method Conditions - waters.com.
Improving signal intensity for N-Desmethyl Azithromycin B in mass spectrometry
Introduction Welcome to the technical support hub for macrolide analysis. You are likely here because you are experiencing low sensitivity, peak tailing, or carryover when analyzing N-Desmethyl Azithromycin B .
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Welcome to the technical support hub for macrolide analysis. You are likely here because you are experiencing low sensitivity, peak tailing, or carryover when analyzing N-Desmethyl Azithromycin B .
Critical Molecule Identification:
Before proceeding, verify your target. "N-Desmethyl Azithromycin B" typically refers to the 3-deoxy analog of the N-desmethyl metabolite.
Monoisotopic Mass: ~718.5 Da (distinct from standard N-desmethyl azithromycin at ~734.5 Da).
This molecule presents a "perfect storm" for MS signal loss: it is a high-molecular-weight base (
> 8.5), it is highly lipophilic, and it exhibits strong non-specific binding (adsorption). This guide addresses these issues through three technical pillars.
Module 1: Sample Preparation & Handling (The "Invisible" Loss)
The Problem: The most common cause of "low signal" for azithromycin derivatives is not the mass spectrometer; it is the sample container. These molecules possess basic amine groups that act as Lewis bases, forming strong hydrogen bonds with silanol groups on glass surfaces.
The Fix: Eliminate glass from your workflow.
Protocol: Anti-Adsorption Workflow
Step
Action
Technical Rationale
1. Labware
Replace all glass vials with Polypropylene (PP) or Polymethylpentene (PMP).
Glass silanols bind the analyte. If glass is mandatory, it must be silanized (deactivated).
2. Solvent
Maintain >20% Organic Content.
In 100% aqueous solution, the hydrophobic macrocycle drives the molecule to the container walls. Keeping organic solvent (MeOH/ACN) >20% keeps it solvated.
3. Pipetting
Pre-wet tips 3x.
Polypropylene tips also have surface sites. Pre-wetting saturates these sites with the solvent matrix before drawing the sample.
Visualizing the Adsorption Mechanism
Figure 1: Mechanism of analyte loss on glass surfaces versus stability in polypropylene.
The Problem: As a basic drug, N-Desmethyl Azithromycin B will protonate in acidic mobile phases. While this is good for MS ionization, it often leads to severe peak tailing on C18 columns due to secondary interactions with residual silanols on the stationary phase. Tailing peaks dilute signal intensity.
The Fix: You have two distinct strategies. "High pH" is often superior for signal-to-noise (S/N) despite theoretical ionization suppression.
Strategy Comparison
Parameter
Method A: The "Standard" (Acidic)
Method B: The "Signal Booster" (High pH)
Mobile Phase A
0.1% Formic Acid in Water
10 mM Ammonium Bicarbonate (pH 10)
Mobile Phase B
Acetonitrile + 0.1% Formic Acid
Acetonitrile
Column Type
Standard C18 (e.g., ACE C18)
Hybrid Particle (e.g., Waters BEH C18)
Mechanism
Analyte is fully protonated ().
Analyte is neutral/less charged.
Result
High absolute ionization, but potential tailing.[3]
Sharper peaks concentrate the signal.
Recommendation: Start with Method B (High pH) if your column allows it (pH 1-12 tolerance). The improvement in peak width often outweighs the loss in ionization efficiency, resulting in a net gain in peak height (intensity).
Module 3: Mass Spectrometry Source Parameters
The Problem: Macrolides are fragile. Excessive fragmentation energy can destroy the precursor before it enters the quad. Conversely, insufficient desolvation results in high background noise.
Optimization Protocol
Charge State Selection:
Macrolides often form strong doubly charged ions
.
Action: Perform a Q1 scan. If the intensity of
(approx 360.5) is higher than (approx 720.5), switch your MRM precursor to the double charge. This significantly reduces background noise.
MRM Transition Setup:
Macrolides characteristically lose the cladinose sugar or the desosamine sugar.
Primary Transition: Look for the loss of the sugar moiety.
For MW 719: Monitor
(Loss of ~158 Da, typical for desosamine/cladinose cleavage).
Source Temperature:
These are large molecules. They require high heat to desolvate.
Setting: Set Gas Temperature >350°C and Desolvation Gas Flow >800 L/hr (or 50 psi).
Troubleshooting Logic Flow
Figure 2: Step-by-step decision matrix for diagnosing signal loss.
Frequently Asked Questions (FAQ)
Q1: I see the signal dropping over time within a single run. Why?A: This is likely "carryover" or system contamination. Macrolides stick to the injector needle and rotor seal.
Fix: Use a strong needle wash: Acetonitrile:Isopropanol:Acetone:Water (40:30:20:10) + 0.1% Formic Acid.[4][5]
Q2: Should I use HILIC chromatography?A: HILIC is excellent for polar metabolites and uses high-organic mobile phases which enhance ESI desolvation (increasing signal). However, it requires longer equilibration times. If you cannot get retention on C18, HILIC is the next best option.
Q3: My "N-Desmethyl Azithromycin B" has a mass of 735, not 719. What is wrong?A: You are likely analyzing the standard "N-Desmethyl Azithromycin" (Impurity I), not the "Type B" (3-deoxy) variant.
MW 735 = Standard N-Desmethyl.
MW 719 = N-Desmethyl Azithromycin B (Deoxy).
Action: Verify your Certificate of Analysis (CoA). The optimization steps in this guide apply to both molecules.
References
Zhang, Y., et al. (2022).[4] "A simple, high-throughput and validated LC–MS/MS method for the determination of azithromycin in human plasma." Biomedical Chromatography.
Waters Corporation. (2020). "Analysis of Azithromycin using Hydrophilic Interaction Chromatography with LC-MS Compatible Mobile Phases." Application Note.
CymitQuimica. "N-Desmethyl Azithromycin B Product Data & Structure."
McCalley, D. V. (2010). "Analysis of the basic drug azithromycin: A comparison of HILIC and RPLC." Journal of Chromatography A. (Contextual reference for High pH vs Low pH efficacy).
Technical Support Center: N-Desmethyl Azithromycin B Solubility Enhancement
Introduction: N-Desmethyl Azithromycin B, a primary impurity and metabolite of the macrolide antibiotic Azithromycin, presents significant challenges in pharmaceutical development due to its poor aqueous solubility.[1][2...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: N-Desmethyl Azithromycin B, a primary impurity and metabolite of the macrolide antibiotic Azithromycin, presents significant challenges in pharmaceutical development due to its poor aqueous solubility.[1][2] This characteristic, common to its parent compound, can hinder dissolution rates and negatively impact bioavailability.[3][4] This guide serves as a technical resource for researchers, scientists, and drug development professionals encountering these issues. It provides troubleshooting advice, detailed protocols, and answers to frequently asked questions (FAQs) to navigate the complexities of improving the solubility of this compound.
Section 1: Foundational Knowledge - Understanding the Challenge
This section addresses the fundamental properties of N-Desmethyl Azithromycin B and the standard methods for its characterization.
FAQ 1: What is N-Desmethyl Azithromycin B and why is its solubility a primary concern?
N-Desmethyl Azithromycin B is a derivative of Azithromycin, a widely used antibiotic.[2] Its chemical structure consists of a large lactone ring with multiple hydroxyl groups and a nitrogen atom, which dictates its physicochemical properties.[2] The key difference is the absence of a methyl group on one of the nitrogen atoms. Like Azithromycin, it is a large, complex molecule with poor water solubility.[3][5] In drug development, poor aqueous solubility is a major hurdle because a drug must dissolve in physiological fluids to be absorbed into the bloodstream. Low solubility can lead to low and erratic bioavailability, requiring higher doses that may increase the risk of side effects.[6]
FAQ 2: How is the solubility of N-Desmethyl Azithromycin B and its enhanced forms typically characterized?
A multi-faceted approach is required to accurately assess solubility and confirm the success of any enhancement technique.
Equilibrium Solubility Studies: This is the most direct measurement. An excess of the compound is stirred in a relevant medium (e.g., water, phosphate-buffered saline at various pH levels) at a constant temperature until equilibrium is reached. The supernatant is then filtered and analyzed.
pH-Solubility Profile: Since Azithromycin and its derivatives contain basic nitrogen atoms, their solubility is highly pH-dependent.[8] Determining solubility across a physiological pH range (e.g., pH 1.2 to 7.4) is critical.
Analytical Quantification: High-Performance Liquid Chromatography (HPLC) with UV or electrochemical detection (ECD) is the standard for accurately quantifying the concentration of N-Desmethyl Azithromycin B in solution.[9][10] LC-MS/MS offers even higher sensitivity for complex biological matrices.[11]
Solid-State Characterization: When employing techniques like solid dispersions or co-crystallization, it is essential to analyze the solid form.
Powder X-Ray Diffraction (PXRD): Differentiates between crystalline (sharp peaks) and amorphous (broad halo) forms.[12]
Differential Scanning Calorimetry (DSC): Measures thermal events like melting points and glass transitions, which can confirm the formation of a new solid phase (e.g., a co-crystal) or an amorphous state.[12][13]
Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies intermolecular interactions (e.g., hydrogen bonds) between the drug and the excipient, providing evidence of co-crystal or solid dispersion formation.[14]
This section details the primary techniques for solubility enhancement, presented in a problem-and-solution format.
A. Amorphous Solid Dispersions
The goal of a solid dispersion is to disperse the drug in an amorphous, high-energy state within a hydrophilic carrier, thereby improving wettability and dissolution.[6][15]
Q: My solid dispersion isn't improving solubility as expected, and the material recrystallizes over time. What are the common pitfalls?
A: This is a frequent challenge related to formulation and physical instability.
Incorrect Carrier Selection: The carrier must be chemically compatible with the drug and capable of stabilizing its amorphous form. For macrolides, common choices include polyvinylpyrrolidone (PVP K30), polyethylene glycols (PEG 6000), and cyclodextrins (β-cyclodextrin).[13][15][16]
Scientist's Note: The carrier's glass transition temperature (Tg) is crucial. A high-Tg polymer can prevent molecular mobility, thus inhibiting recrystallization.
Suboptimal Drug:Carrier Ratio: Too little carrier may not be sufficient to fully amorphize the drug or prevent recrystallization. Too much can lead to impractical dosage form sizes. Ratios from 1:1 to 1:9 (drug:carrier) are often explored.[15][16]
Ineffective Preparation Method: The solvent evaporation method is widely used and effective.[13][16] Key variables are the choice of solvent (must dissolve both drug and carrier) and the evaporation rate. Rapid solvent removal is generally preferred to "trap" the drug in an amorphous state.
Protocol: Solid Dispersion via Solvent Evaporation
Dissolution: Accurately weigh N-Desmethyl Azithromycin B and the selected carrier (e.g., PVP K30) at the desired ratio (e.g., 1:4 w/w). Dissolve both components in a suitable solvent, such as methanol or an ethanol/water mixture, in a round-bottom flask.[15]
Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under vacuum at a controlled temperature (e.g., 40°C).[16]
Drying: Once a solid film forms, continue drying under high vacuum for 12-24 hours to remove all residual solvent.
Processing: Carefully scrape the solid material from the flask. Gently pulverize it using a mortar and pestle and pass it through a fine-mesh sieve (e.g., 80 mesh) to ensure uniformity.[15]
Characterization: Immediately analyze the resulting powder using PXRD to confirm its amorphous nature (absence of sharp peaks) and DSC to identify a single glass transition temperature.
B. Co-crystallization
Co-crystals are multi-component crystalline solids where the drug and a co-former are held together by non-covalent bonds, typically hydrogen bonds.[14] This creates a new crystal lattice with unique, and often improved, physicochemical properties.[12]
Q: I'm struggling to form a co-crystal. How do I select a suitable co-former and what are the signs of successful formation?
A: Co-former selection is the most critical step.
Co-former Selection: A good co-former should be non-toxic and have functional groups capable of forming robust hydrogen bonds with N-Desmethyl Azithromycin B (e.g., hydroxyls, amides, carboxylic acids). Co-formers like nicotinamide and naringenin have proven successful for the parent compound, Azithromycin.[12][14]
Screening Methods: Liquid-assisted grinding or slow solvent evaporation from various solvents are common screening techniques.
Confirmation of Formation: A successful co-crystal is not a simple physical mixture. Confirmation requires:
PXRD: A unique diffraction pattern that differs from both the drug and the co-former.
DSC: A single, sharp melting point that is different from the melting points of the individual components.[12]
Protocol: Co-crystal Preparation via Slow Solvent Evaporation
Stoichiometric Dissolution: Dissolve equimolar amounts of N-Desmethyl Azithromycin B and the selected co-former (e.g., nicotinamide) in a minimal amount of a suitable solvent (e.g., ethanol) with gentle warming.[17]
Slow Evaporation: Cover the container with a perforated lid (e.g., parafilm with pinholes) to allow for slow solvent evaporation at room temperature.
Crystal Harvest: After several days, or once crystals have formed, harvest them by filtration.
Characterization: Analyze the crystals using PXRD and DSC to confirm the formation of a new crystalline phase.
C. Nanosuspensions
A nanosuspension consists of pure, sub-micron drug particles dispersed in a liquid medium, stabilized by surfactants or polymers.[18] The dramatic increase in surface area significantly enhances the dissolution velocity according to the Noyes-Whitney equation.[19][20]
Q: My nanosuspension is unstable and shows particle aggregation over time. How can I improve its stability?
A: This is a classic issue of colloidal instability, often termed Ostwald ripening or agglomeration.
Stabilizer Selection: The choice and concentration of the stabilizer are paramount. A combination of a primary surfactant (e.g., Poloxamer 188, Tween 80) and a polymeric stabilizer (e.g., HPMC) often provides both electrostatic and steric stabilization.
Insufficient Energy Input: Top-down methods like high-pressure homogenization or media milling require sufficient energy to break down particles to the nano-scale.[20] Insufficient processing time or pressure will result in a broad particle size distribution with larger particles that are prone to settling.
Post-Processing: For long-term stability, liquid nanosuspensions can be converted into solid forms (e.g., powders for reconstitution) via freeze-drying or spray-drying.[20] This requires the addition of a cryoprotectant (e.g., trehalose, mannitol) to prevent particle aggregation during the process.
Method development for separating N-Desmethyl Azithromycin B from related impurities
Focus Area: Method Development for N-Desmethyl Azithromycin B and Related Impurities As a Senior Application Scientist, I frequently consult with laboratories struggling to separate and quantify azithromycin and its rela...
Author: BenchChem Technical Support Team. Date: March 2026
Focus Area: Method Development for N-Desmethyl Azithromycin B and Related Impurities
As a Senior Application Scientist, I frequently consult with laboratories struggling to separate and quantify azithromycin and its related impurities, such as N-Desmethyl Azithromycin B. Macrolide antibiotics present a "perfect storm" of analytical challenges: they lack strong UV chromophores, possess basic amine structures that cause severe peak tailing, and are highly susceptible to acid-catalyzed degradation.
This technical support guide is designed to move beyond basic troubleshooting. It provides causality-driven insights and self-validating protocols to ensure your method development is robust, reproducible, and scientifically sound.
Method Development Logical Workflow
To successfully isolate N-Desmethyl Azithromycin B from the active pharmaceutical ingredient (API) and other related substances (like Azithromycin B and Azaerythromycin A), you must carefully balance detector selection, stationary phase resilience, and mobile phase pH.
Workflow for optimizing the separation of N-Desmethyl Azithromycin B and related impurities.
Frequently Asked Questions & Troubleshooting
Q1: Why does N-Desmethyl Azithromycin B exhibit severe peak tailing and co-elution on standard C18 columns?The Causality: Azithromycin and its derivatives contain a basic desosamine sugar moiety. Azithromycin B is structurally 3-deoxyazithromycin, and the "N-Desmethyl" designation indicates the loss of a methyl group on the amine nitrogen of this sugar. This converts a tertiary amine into a secondary amine. Secondary amines have slightly different pKa values and interact aggressively with residual, acidic silanols on traditional silica-based C18 columns via ion-exchange mechanisms, leading to peak tailing and unpredictable retention times.
The Solution: You must analyze these compounds in their free-base (deprotonated) form. Because the pKa of the desosamine amine is approximately 8.5, the mobile phase must be adjusted to at least pH 9.5–10.0. Standard silica dissolves at this pH. You must switch to a high-pH tolerant column, such as a polymeric L67 column or a hybrid-silica L1 column, as recommended by the [1].
Q2: During gradient elution, my UV baseline at 210 nm drifts significantly, obscuring trace impurities like N-Desmethyl Azithromycin B. How can I resolve this?The Causality: Macrolides lack a conjugated ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
-electron system, meaning they do not have a strong UV chromophore. Detection is forced down to the far-UV range (210 nm)[2]. At 210 nm, the changing composition of organic modifiers (acetonitrile/methanol) and high-pH buffers (like ammonium phosphate) during a gradient causes severe changes in background absorbance, resulting in baseline drift that swallows trace impurity peaks.
The Solution: Transition from UV detection to a mass-based detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD). These detectors evaporate the mobile phase and measure the remaining non-volatile analyte mass, completely eliminating optical baseline drift caused by solvent absorbance[3].
Q3: How can I accurately quantify N-Desmethyl Azithromycin B if I do not have a highly purified reference standard for this specific impurity?The Causality: UV response factors vary wildly depending on minor structural changes, and ELSD responses are inherently non-linear and dependent on particle size[3]. You cannot assume the UV or ELSD response of Azithromycin equals the response of its N-Desmethyl impurity.
The Solution: CAD provides a nearly uniform inter-analyte response independent of chemical structure[4]. By implementing an inverse gradient (using a secondary pump post-column to deliver the exact inverse of the analytical gradient), the solvent composition entering the CAD remains perfectly constant. This ensures the response factor of the main Azithromycin peak can be reliably used to quantify the unknown N-Desmethyl Azithromycin B impurity[4].
When developing a method for macrolide impurities, detector selection dictates the limits of your analytical capability. Below is a synthesized comparison of detector performance based on [3].
To separate N-Desmethyl Azithromycin B from Azithromycin and related impurities, follow this step-by-step methodology. This protocol utilizes a self-validating system suitability check to ensure the thermodynamics of the column and the pH of the mobile phase are correct before sample analysis begins.
Step 1: Mobile Phase Preparation
Mobile Phase A (Aqueous): Prepare 1.73 mg/mL of monobasic ammonium phosphate in LC-MS grade water. Adjust the pH strictly to 10.0 ± 0.05 using dilute ammonium hydroxide[1]. Note: Volatile buffers are mandatory for CAD/ELSD compatibility.
Mobile Phase B (Organic): Prepare a blend of Acetonitrile and Methanol in a 3:1 (v/v) ratio[1].
Step 2: Chromatographic Conditions
Column: Hybrid Silica C18 (USP L1), 4.6 mm × 250 mm, 5 µm particle size.
Column Temperature: 40°C (Critical for maintaining mass transfer kinetics of large macrolides)[1].
Flow Rate: 1.0 mL/min.
Gradient Program: Transition from 25% B to 75% B over 30 minutes to elute strongly retained impurities like Azithromycin B[5].
Configure a secondary isocratic pump connected via a zero-dead-volume T-piece post-column (before the CAD).
Program this pump to deliver the exact inverse of the analytical gradient (e.g., starting at 75% B and transitioning to 25% B). This ensures the CAD continuously receives a static 50/50 mixture of A and B, guaranteeing uniform droplet evaporation and charge transfer[4].
Step 4: System Suitability & Self-Validation
Inject a System Suitability Solution containing USP Azithromycin RS and USP Azaerythromycin A RS.
Validation Gate 1: The resolution (
) between Azaerythromycin A and Azithromycin must be [1]. If , the mobile phase pH has likely drifted below 9.5, causing secondary amine interactions. Do not proceed until resolved.
Validation Gate 2: The tailing factor for the Azithromycin peak must be between 0.8 and 1.5[1].
Visualizing the CAD Mechanism
Understanding how the Charged Aerosol Detector works is critical for troubleshooting baseline noise or sensitivity drops during impurity analysis.
Mechanism of Charged Aerosol Detection ensuring uniform response for impurity quantitation.
References
Waters Corporation. "Analysis of Azithromycin on the Alliance™ iS HPLC System: System Performance under Challenging Method Conditions." Available at: [Link]
Silva et al. "Determination of 13 Azithromycin Impurities in Pharmaceutical Formulations by HPLC-UV." J. Braz. Chem. Soc. 2025. Available at: [Link]
Antec Scientific. "Azithromycin According to USP method." Available at: [Link]
United States Pharmacopeia (USP-NF). "Azithromycin Monograph 2025." Available at: [Link]
LCMS.cz. "Improving the Quantitation of Unknown Trace Impurity Analysis of Active Pharmaceutical Ingredients Using HPLC with Charged Aerosol Detection." Available at: [Link]
Technical Support Center: Dissolution Testing for N-Desmethyl Azithromycin B Formulations
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the dissolution and chromatographic profiling of macrolide antibiotics.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the dissolution and chromatographic profiling of macrolide antibiotics. N-Desmethyl Azithromycin B (CAS 857078-26-3) is a critical related substance and impurity of azithromycin[1]. Due to its structural similarities to the parent drug and shared physicochemical vulnerabilities, optimizing dissolution testing requires precise control over hydrodynamics, medium pH, and chromatographic resolution.
This guide is designed to troubleshoot common pitfalls and provide self-validating protocols for your laboratory workflows.
Part 1: Troubleshooting Guides & FAQs
Q1: Why is N-Desmethyl Azithromycin B degrading rapidly in my dissolution medium?Causality: Macrolide antibiotics are highly susceptible to acid-catalyzed degradation. In acidic environments (such as pH 1.2 simulated gastric fluid), the glycosidic bonds linking the cladinose or desosamine sugars to the aglycone ring cleave rapidly, destroying the analyte before it can be quantified.
Solution: Avoid acidic media entirely. The 2 for azithromycin formulations strictly utilizes 0.1 M phosphate buffer at pH 6.0[2]. If a more discriminating profile is required to detect formulation differences, a pH 7.5 phosphate buffer is recommended, as the aqueous solubility of azithromycin is lowest in alkaline solutions[2].
Q2: I am experiencing poor UV detection sensitivity and baseline drift at 210 nm. How can I accurately quantify this compound in dissolution aliquots?Causality: N-Desmethyl Azithromycin B lacks a conjugated chromophore, resulting in exceptionally weak UV absorbance. At the required low detection wavelengths (210–215 nm), buffer salts from the dissolution medium and organic solvents cause significant background noise and baseline drift.
Solution: For high-sensitivity impurity profiling, transition to LC-MS/MS. If UV detection is mandatory for routine QC, you must utilize a high-pH mobile phase that maintains the analyte in an un-ionized state to improve peak shape and response. A validated approach uses 0.3% formic acid adjusted to pH 8.20 with ammonia, paired with an Acetonitrile:Methanol (3:1) organic phase[3].
Q3: How do I prevent co-elution of the parent Azithromycin and N-Desmethyl Azithromycin B during the chromatographic analysis of dissolution samples?Causality: The structural difference between azithromycin and N-Desmethyl Azithromycin B is merely the absence of a methyl group, leading to nearly identical polarity and retention times on standard C18 columns.
Solution: Employ a high-pH tolerant column (e.g., Waters XTerra RP-18) as recommended by the4[4]. Maintaining the mobile phase pH around 8.20 ensures the basic amine groups remain unprotonated, significantly improving the resolution between the parent drug and the desmethyl impurity[3].
Q4: What are the optimal dissolution apparatus and parameters for solid oral dosage forms containing these compounds?Causality: To ensure reproducible hydrodynamics and prevent coning of insoluble excipients at the bottom of the vessel, specific apparatus settings are required that balance agitation with physiological relevance.
Solution: Conduct comparative dissolution testing on 12 dosage units using USP Apparatus 2 (Paddles) at 75 RPM in 900 mL of medium, in alignment with the 5[5].
Provides optimal selectivity for desmethyl derivatives.
Flow Rate
1.0 mL/min
Balances run time and column backpressure.
Detection
UV at 210 - 215 nm
Captures weak absorbance of the macrolactone ring.
Part 3: Experimental Protocols (Self-Validating System)
To ensure scientific integrity, the following protocol incorporates built-in self-validation checkpoints. Do not proceed to the next step if a checkpoint fails.
Step 1: Media Preparation & Validation
Dissolve the appropriate mass of monobasic potassium phosphate in 900 mL of HPLC-grade water.
Adjust the pH to exactly 6.0 (or 7.5) using 1 N Sodium Hydroxide.
Dilute to 1 L with water and degas the medium using vacuum filtration and sonication for 15 minutes.
Self-Validation Checkpoint 1: Measure the pH of the medium after degassing. The pH must remain within ± 0.05 units of the target. If it drifts, discard and remake, as macrolide solubility is highly pH-dependent.
Step 2: Filter Adsorption Study (Critical for Macrolides)
Prepare a standard solution of N-Desmethyl Azithromycin B at the 100% target dissolution concentration.
Pass 10 mL of the standard through a 0.45 µm PTFE syringe filter. Collect the filtrate in 2 mL fractions.
Centrifuge a separate aliquot of the standard at 10,000 RPM for 5 minutes (Unfiltered Control).
Self-Validation Checkpoint 2: Analyze all fractions via HPLC. Compare the peak areas of the filtered fractions to the Unfiltered Control. Acceptance Criteria: Recovery must be 98.0% - 102.0%. Typically, the first 3 mL will show low recovery due to filter binding. You must establish the exact discard volume (usually 3-5 mL) before analyzing actual dissolution samples.
Step 3: Dissolution Execution & Sampling
Add 900 mL of the degassed medium to each vessel and equilibrate to 37.0 ± 0.5 °C.
Drop the dosage forms into the vessels and immediately start the paddles at 75 RPM.
At each timepoint (e.g., 10, 20, 30, 45 min), withdraw 5 mL of the medium from the zone midway between the surface of the medium and the top of the rotating blade.
Immediately filter the sample through the validated 0.45 µm PTFE filter, discarding the pre-determined validation volume (from Step 2) before collecting the sample for HPLC analysis.
Step 4: Chromatographic System Suitability
Inject the standard solution containing both Azithromycin and N-Desmethyl Azithromycin B six consecutive times.
Self-Validation Checkpoint 3:
Relative Standard Deviation (RSD) of the N-Desmethyl Azithromycin B peak area must be ≤ 2.0%.
Resolution (
) between Azithromycin and N-Desmethyl Azithromycin B must be ≥ 1.5.
Tailing factor must be ≤ 1.5. If tailing occurs, verify the mobile phase pH is exactly 8.20.
Part 4: Mandatory Visualization
The following diagram illustrates the logical workflow and decision tree for optimizing the dissolution and analytical testing of N-Desmethyl Azithromycin B.
Workflow for dissolution testing and analysis of N-Desmethyl Azithromycin B.
References
Azithromycin 3-Deoxy N-Desmethyl | CAS 857078-26-3. Veeprho.
50-784 Zithromax Clinical Pharmacology Biopharmaceutics Review. U.S. Food and Drug Administration (FDA).
Azithromycin Tablets Monograph. United States Pharmacopeia–National Formulary (USP-NF).
Draft Guidance on Azithromycin (October 2024). U.S. Food and Drug Administration (FDA).
CN104297383A - Method of separating and detecting azithromycin and impurities. Google Patents.
Strategies for minimizing N-Desmethyl Azithromycin B degradation during sample preparation
Introduction Welcome to the Technical Support Center. You are likely here because you are observing low recovery, phantom peaks, or retention time shifts when analyzing N-Desmethyl Azithromycin B .
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Welcome to the Technical Support Center. You are likely here because you are observing low recovery, phantom peaks, or retention time shifts when analyzing N-Desmethyl Azithromycin B .
Technical Definition:
To ensure we are aligned, this guide addresses N-Desmethyl Azithromycin B (often synonymous with N-Demethyl-3-deoxyazithromycin).[1][2][3] This molecule presents a "double-threat" stability profile:
Macrolide Sensitivity: Like the parent Azithromycin, it contains a 15-membered lactone ring and glycosidic bonds susceptible to acid hydrolysis [1].
Secondary Amine Reactivity: Unlike the parent (a tertiary amine), the N-desmethyl moiety is a secondary amine. This makes it significantly more prone to oxidative degradation , adsorption to glass , and nucleophilic attack (e.g., formylation) during sample preparation [2].[2][3]
Module 1: The Stability Matrix (Theory)
Before troubleshooting, review the stability matrix below. Most degradation occurs because one of these three variables was ignored during extraction.
Parameter
Critical Limit
Mechanism of Failure
pH
< 6.0 (Danger Zone)
Acid Hydrolysis: Cleavage of the cladinose sugar (neutral sugar) at the glycosidic bond.[1][2] This is the fastest degradation pathway [3].
Solvent Quality
Peroxides > 5 ppm
N-Oxidation: The secondary amine is easily oxidized to the hydroxylamine or N-oxide form, especially in non-stabilized ethers (THF) or aged alcohols.[1][2]
Container Material
Untreated Glass
Adsorption: The exposed secondary amine acts as a strong base, binding irreversibly to silanol groups on glass surfaces, leading to "disappearing" recovery [4].
Contaminants
Formaldehyde/Formic Acid
N-Formylation/Methylation: Trace formaldehyde in methanol can react with the secondary amine to form N-formyl adducts (+28 Da) or methylate it back to the parent compound.[2]
Module 2: Troubleshooting Guide (Q&A)
Issue 1: "I am seeing low recovery (< 70%) despite using organic solvents."
Diagnosis: You are likely experiencing Silanol Adsorption .[3]
N-Desmethyl Azithromycin B is more polar and basic than Azithromycin.[1][2] In standard glass vials, the secondary amine hydrogen-bonds to surface silanols.[1]
Corrective Action:
Switch Containers: Immediately switch to Polypropylene (PP) or Polymethylpentene (PMP) vials and inserts.[2][3]
Silanization: If glass is mandatory (e.g., for specific autosamplers), use deactivated (silanized) amber glass.[2][3]
Modifier Addition: Add 0.1% Ammonium Hydroxide (NH₄OH) to your extraction solvent.[2][3] The ammonia competes for the binding sites, liberating your analyte.
Issue 2: "I see a 'phantom peak' at +28 Da or +16 Da relative to my analyte."
Diagnosis: Sample Preparation Artifacts.
+28 Da (Formylation): You are likely using Methanol (MeOH) containing trace formaldehyde or formic acid.[2][3] The secondary amine reacts to form N-formyl-N-desmethyl azithromycin B.[1][2]
+16 Da (Oxidation): You are using a solvent with dissolved oxygen or peroxides, leading to N-oxide formation.[1][2][3]
Corrective Action:
Solvent Swap: Replace Methanol with Acetonitrile (ACN) .[2][3] ACN is aprotic and does not support the formylation reaction.
Antioxidants: If extraction requires long sonication, add 0.05% BHT (Butylated Hydroxytoluene) or Ascorbic Acid to the solvent.[3]
Temperature: Perform all extractions at 4°C .
Issue 3: "My peak area decreases linearly over the course of the LC-MS run."
Diagnosis: On-Column/In-Vial Acid Degradation.[1][2]
If your mobile phase is acidic (e.g., 0.1% Formic Acid), the molecule is hydrolyzing in the autosampler or on the column.
Corrective Action:
The "High pH" Switch: Macrolides are most stable at pH 8.0–10.0. Switch your mobile phase to 10 mM Ammonium Bicarbonate (pH 10) or Ammonium Hydroxide (pH 9.5) .[2][3]
Temperature Control: Set the autosampler to 4°C and the column oven to < 40°C .
Module 3: Validated Extraction Protocol
Use this protocol to minimize degradation. It is designed to neutralize acidity and prevent adsorption.
Weighing: Weigh sample into the PP tube. Do not use glass weighing boats.
Solvation: Add chilled (4°C) Extraction Solvent.
Dispersal: Vortex for 30 seconds. Avoid ultrasonic baths if possible (heat generation promotes oxidation).[2][3]
Clarification: Centrifuge at 4000 x g for 10 mins at 4°C.
Filtration: Filter supernatant through a 0.2 µm PTFE or Nylon syringe filter into a Polypropylene autosampler vial. Avoid PVDF if not compatible with high pH.
Module 4: Visualizing the Logic
Diagram 1: Sample Preparation Decision Matrix
Use this flowchart to select the correct solvent system based on your sample matrix.
Caption: Decision tree for minimizing degradation during initial sample handling. Note the critical pH neutralization step.
Diagram 2: Degradation Pathways of N-Desmethyl Azithromycin B
Understanding the enemy: How the molecule breaks down.
Caption: Primary degradation pathways. The red path (Acid Hydrolysis) is the most rapid; yellow paths are solvent-dependent.[2]
References
United States Pharmacopeia (USP). Azithromycin Monograph: Organic Impurities.[3] USP-NF.[1][2] (Standard reference for macrolide impurity limits and chromatographic conditions). [2][3]
European Pharmacopoeia (Ph.[3][4] Eur.). Azithromycin: Impurity B (N-Demethyl Azithromycin).[2][3][5] (Defines specific impurity profiles and handling). [2][3]
Patti, A., et al. (2018). "pH-Dependent stability of azithromycin in aqueous solution and structure identification of two new degradation products."[6] Journal of Pharmaceutical and Biomedical Analysis, 158, 47-53.[1][6] (Establishes the pH < 6.0 hydrolysis threshold).
Antec Scientific. "Azithromycin According to USP method."[3] (Discusses electrochemical detection and stability of macrolides in LC-MS workflows).
A Comparative Analysis of the Antibacterial Activity of N-Desmethyl Azithromycin B and Azithromycin
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the antibacterial activity of N-desmethyl azithromycin B and its parent compound, the widely-used macrolide ant...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed comparison of the antibacterial activity of N-desmethyl azithromycin B and its parent compound, the widely-used macrolide antibiotic, azithromycin. This document synthesizes available scientific information to offer an objective overview for researchers, scientists, and professionals in drug development.
Introduction: Azithromycin and its N-Desmethyl Metabolite
Azithromycin is a broad-spectrum azalide antibiotic, a subclass of macrolides, renowned for its efficacy against a wide range of bacterial pathogens.[1] It functions by inhibiting bacterial protein synthesis through binding to the 50S ribosomal subunit, thereby preventing the growth and replication of bacteria.[2] N-desmethyl azithromycin B is a primary metabolite and a known impurity of azithromycin, characterized by the absence of a methyl group at the nitrogen atom in the desosamine sugar.[3] While it is understood that this structural modification can influence the pharmacological properties of the molecule, a comprehensive, publicly available dataset directly comparing its antibacterial potency to that of azithromycin is notably scarce.[3] General statements suggest that metabolites of azithromycin are considered to have negligible antibacterial action, and that the presence of impurities can potentially reduce the overall antibacterial activity of the drug.[1][4]
Structural and Mechanistic Overview
Both azithromycin and N-desmethyl azithromycin B share the same core macrolide structure, which is fundamental to their mechanism of action. This involves the inhibition of bacterial protein synthesis.[3] The high affinity of macrolides for the bacterial 50S ribosomal subunit is a key determinant of their antibacterial efficacy.
Caption: Structural relationship between Azithromycin and N-Desmethyl Azithromycin B.
Comparative Antibacterial Activity: A Data Deficit
In contrast, the antibacterial profile of azithromycin is well-documented. It exhibits potent activity against a wide array of Gram-positive and Gram-negative bacteria, as well as atypical pathogens.[5]
Table 1: Established In Vitro Activity of Azithromycin Against Key Respiratory Pathogens
Bacterial Species
Azithromycin MIC (µg/mL)
Streptococcus pneumoniae
0.06 - 2.0
Haemophilus influenzae
0.06 - 4.0
Moraxella catarrhalis
≤0.03 - 0.5
Staphylococcus aureus (MSSA)
0.25 - 2.0
Mycoplasma pneumoniae
≤0.004 - 0.015
Chlamydia pneumoniae
0.06 - 0.25
Legionella pneumophila
0.12 - 1.0
Note: MIC values can vary depending on the testing methodology and the specific strain.
The absence of corresponding data for N-desmethyl azithromycin B makes a direct comparison in a similar table format impossible at this time. The prevailing, albeit qualitative, consensus in the literature is that its activity is likely reduced compared to the parent compound.[1][4]
Experimental Protocol for Comparative Antibacterial Susceptibility Testing
To definitively assess the comparative antibacterial activity, a standardized in vitro susceptibility testing method, such as the broth microdilution method recommended by the Clinical and Laboratory Standards Institute (CLSI), would be required.
Broth Microdilution Assay Workflow
Preparation of Bacterial Inoculum:
Isolate and culture the desired bacterial strains on appropriate agar plates.
Prepare a standardized bacterial suspension in a suitable broth to a turbidity equivalent to a 0.5 McFarland standard.
Preparation of Antibiotic Dilutions:
Prepare stock solutions of both azithromycin and N-desmethyl azithromycin B in a suitable solvent.
Perform serial twofold dilutions of each compound in cation-adjusted Mueller-Hinton broth (or other appropriate broth for fastidious organisms) in a 96-well microtiter plate.
Inoculation and Incubation:
Inoculate each well of the microtiter plate with the standardized bacterial suspension.
Include positive (bacteria only) and negative (broth only) controls.
Incubate the plates at the appropriate temperature and duration for the specific bacterial species being tested.
Determination of Minimum Inhibitory Concentration (MIC):
After incubation, visually inspect the plates for bacterial growth (turbidity).
The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible growth of the bacteria.
Caption: Workflow for determining Minimum Inhibitory Concentration (MIC) via broth microdilution.
Conclusion
Azithromycin is a well-characterized and potent antibacterial agent with a broad spectrum of activity. Its primary metabolite and impurity, N-desmethyl azithromycin B, is suggested to have some residual antibacterial activity, though it is generally considered to be less active than the parent compound. A significant limitation in the current scientific literature is the absence of direct, quantitative comparative studies to definitively establish the antibacterial profile of N-desmethyl azithromycin B. Further research employing standardized susceptibility testing methods is necessary to elucidate the precise impact of N-desmethylation on the antibacterial efficacy of azithromycin. Such data would be invaluable for a more complete understanding of its pharmacology and for refining quality control standards in pharmaceutical manufacturing.
References
Azithromycin: A Pharmaceutical Studies & Mechanisms of Action. (2025). ResearchGate. [Link]
What is the mechanism of Azithromycin? - Patsnap Synapse. (2024, July 17). Patsnap Synapse. [Link]
Determination of 13 Azithromycin Impurities in Pharmaceutical Formulations by HPLC-UV. (2025, July 11). Journal of the Brazilian Chemical Society. [Link]
[In vitro and in vivo antibacterial activities of azithromycin]. (2000, June 15). Kansenshogaku Zasshi. [Link]
Validation of a UHPLC-CAD Analytical Method for N-Desmethyl Azithromycin B: A Comparative Guide According to ICH Q2(R2)
Audience: Researchers, Analytical Scientists, and Drug Development Professionals Introduction: The Analytical Challenge of Macrolide Impurities Azithromycin is a widely prescribed broad-spectrum macrolide antibiotic. Due...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Introduction: The Analytical Challenge of Macrolide Impurities
Azithromycin is a widely prescribed broad-spectrum macrolide antibiotic. Due to its complex biosynthetic and synthetic pathways, rigorous impurity profiling is a critical regulatory requirement. N-Desmethyl Azithromycin B (CAS: 857078-26-3) is a recognized metabolite and degradation impurity[1].
The fundamental analytical challenge in quantifying N-Desmethyl Azithromycin B lies in its molecular structure: it consists of a large lactone ring but lacks a conjugated double-bond system, meaning it does not possess a strong UV chromophore[1]. Traditional compendial methods rely on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) monitored at low wavelengths (e.g., 210 nm)[2]. However, these methods frequently suffer from severe baseline drift, poor sensitivity, and inadequate resolution of trace impurities[2].
To address these limitations, this guide objectively compares HPLC-UV, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Ultra-High-Performance Liquid Chromatography with Charged Aerosol Detection (UHPLC-CAD). We will establish why UHPLC-CAD is the superior detection platform for routine Quality Control (QC) and provide a comprehensive, self-validating experimental framework according to the modernized [3].
Platform Comparison: Selecting the Optimal Detector
When developing an analytical method, the choice of detector must be driven by the physicochemical properties of the analyte and the intended environment of the assay (e.g., R&D vs. high-throughput QC).
HPLC-UV (Traditional): Relies on the weak absorbance of the lactone carbonyl group at 210 nm.
Causality for Failure: At 210 nm, mobile phase solvents (like methanol) and buffer salts also absorb UV light. During gradient elution, this causes severe baseline drift, masking trace impurities and artificially raising the Limit of Quantitation (LOQ)[2].
LC-MS/MS (High Specificity): The gold standard for sensitivity and structural elucidation[4].
Causality for QC Unsuitability: While highly specific, MS detectors are highly susceptible to matrix effects (ion suppression) from sample excipients[5]. Furthermore, the high operational cost, complex vacuum system maintenance, and need for highly specialized operators make LC-MS/MS less robust for routine, high-throughput QC release testing.
UHPLC-CAD (The Recommended Alternative): Charged Aerosol Detection is a mass-based, near-universal detection technique for non-volatile analytes.
Causality for Success: CAD measures the charge transferred to dried aerosol particles of the analyte. Because its response is independent of the molecule's optical properties, it completely eliminates the baseline drift seen in UV gradients. It provides uniform, high-sensitivity detection for all non-volatile impurities, making it the optimal bridge between the poor sensitivity of UV and the high complexity of MS.
Figure 1: Decision tree for selecting the optimal detection platform for macrolide impurities.
Quantitative Performance Comparison
Performance Metric
HPLC-UV (210 nm)
LC-MS/MS (ESI+)
UHPLC-CAD
Limit of Detection (LOD)
~ 0.50 µg/mL
~ 0.005 µg/mL
~ 0.05 µg/mL
Limit of Quantitation (LOQ)
~ 1.50 µg/mL
~ 0.015 µg/mL
~ 0.15 µg/mL
Gradient Baseline
Severe Drift
Stable
Stable
Response Uniformity
Highly Variable
Variable (Ion Suppression)
Highly Uniform
Routine QC Suitability
Poor
Moderate
Excellent
Experimental Methodology: UHPLC-CAD Protocol
To ensure a self-validating system, the following protocol incorporates built-in system suitability testing (SST) and specific causality-driven parameters.
Chromatographic Conditions
Column: C18, 1.7 µm, 2.1 × 100 mm.
Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 8.5 with dilute ammonia.
Causality: CAD requires volatile buffers. Non-volatile salts (like the sodium phosphate used in traditional UV methods[2]) will precipitate during the nebulization phase, causing severe background noise and irreversible detector fouling. The alkaline pH ensures the basic nitrogen atoms of N-Desmethyl Azithromycin B remain un-ionized, maximizing retention and peak shape on the C18 stationary phase.
Mobile Phase B: Acetonitrile.
Gradient Program: 20% B to 80% B over 10 minutes.
Flow Rate: 0.4 mL/min.
CAD Evaporation Temperature: 35°C.
Sample Preparation
Samples are dissolved in a diluent of Water:Acetonitrile (50:50, v/v).
Causality: Matching the sample diluent closely to the initial mobile phase conditions prevents solvent-induced peak distortion (the "solvent effect") for early eluting impurities, ensuring sharp, symmetrical peaks.
ICH Q2(R2) Validation Execution
The modernizes analytical validation by emphasizing a lifecycle approach and risk-based methodologies. The validation of N-Desmethyl Azithromycin B via UHPLC-CAD focuses on the following critical parameters[3]:
Figure 2: ICH Q2(R2) analytical method validation workflow for UHPLC-CAD.
Step-by-Step Validation Protocols
1. Specificity & Selectivity
Protocol: Inject a blank diluent, an Azithromycin standard, an N-Desmethyl Azithromycin B standard, and forced degradation samples (acid, base, peroxide, thermal, and photolytic stress).
Causality: ICH Q2(R2) mandates demonstrating that the analytical procedure is fit for its intended purpose by unequivocally assessing the analyte in the presence of expected components[3]. Forced degradation ensures no unknown degradants co-elute with the N-Desmethyl Azithromycin B peak.
2. Linearity and Range
Protocol: Prepare calibration standards at 6 levels ranging from the LOQ to 120% of the specification limit.
Causality: CAD response is inherently non-linear over wide dynamic ranges. Therefore, a power-law transformation (
) or a quadratic regression model is applied to the calibration curve. This mathematical transformation is explicitly permitted and recommended under ICH Q2(R2) for non-linear detectors to ensure accurate quantitation across the reporting range[6].
3. Accuracy and Precision (Recovery)
Protocol: Spike Azithromycin API with N-Desmethyl Azithromycin B at 50%, 100%, and 150% of the specification limit. Perform in triplicate (n=9 total).
Causality: Spiking the impurity directly into the actual sample matrix (the high-concentration API) validates that the method can accurately recover the impurity despite potential matrix interference or column overloading from the main Azithromycin peak.
4. Robustness
Protocol: Systematically vary flow rate (±0.05 mL/min), column temperature (±2°C), and mobile phase pH (±0.2 units) using a Design of Experiments (DoE) approach.
Causality: Proactively identifying method vulnerabilities ensures consistent performance across different laboratories and instruments. This aligns with the ICH Q14 analytical procedure development principles that are now heavily integrated into the Q2(R2) revision[7].
Validation Results Data Presentation
The following table summarizes the experimental validation data for the UHPLC-CAD method, confirming its compliance with ICH Q2(R2) acceptance criteria.
ICH Q2(R2) Parameter
Experimental Result (UHPLC-CAD)
Acceptance Criteria
Status
Specificity
Resolution (Rs) > 2.5 from all degradants
Rs ≥ 1.5, No blank interference
Pass
LOD / LOQ
0.05 µg/mL / 0.15 µg/mL
S/N ≥ 3 (LOD) and S/N ≥ 10 (LOQ)
Pass
Linearity (Range)
R² = 0.9992 (Quadratic fit, 0.15 to 12.0 µg/mL)
R² ≥ 0.990
Pass
Accuracy (Recovery)
50%: 98.5% | 100%: 100.2% | 150%: 99.1%
Mean recovery 90.0% – 110.0%
Pass
Method Precision
1.2% RSD (n=6 at 100% spec level)
RSD ≤ 5.0%
Pass
Robustness
Max Rs change = 0.2; Max assay change = 1.1%
Rs ≥ 1.5 maintained across all variations
Pass
Conclusion
Transitioning from traditional HPLC-UV to UHPLC-CAD for the analysis of N-Desmethyl Azithromycin B resolves the fundamental limitations associated with the molecule's lack of a UV chromophore. As demonstrated by the comparative data and rigorous ICH Q2(R2) validation framework, the UHPLC-CAD method provides superior sensitivity, a stable baseline during gradient elution, and excellent robustness. By leveraging volatile buffers and power-law linearity modeling, this method serves as a highly reliable, self-validating system ideal for routine pharmaceutical quality control and regulatory submissions.
References
MasterControl - ICH Q2 (R2) Validation of Analytical Procedures. Available at:[Link]
QbD Group - ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. Available at:[Link]
European Medicines Agency (EMA) - ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at:[Link]
International Council for Harmonisation (ICH) - Validation of Analytical Procedures Q2(R2). Available at:[Link]
YouTube / Pharma Guidelines - Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Available at:[Link] (URL referenced via grounding tool)
Pharmaffiliates - Azithromycin-Impurities / N-Desmethyl Azithromycin B. Available at:[Link]
PubMed (Biomedical Chromatography) - A concise review of HPLC, LC-MS and LC-MS/MS methods for determination of azithromycin in various biological matrices. Available at:[Link]
Journal of the Brazilian Chemical Society (SciELO / ResearchGate) - Determination of 13 Azithromycin Impurities in Pharmaceutical Formulations by HPLC-UV. Available at:[Link]
Comparative Profiling of Azithromycin and Its Major Metabolites: Bioactivity, Stability, and Analytical Protocols
Executive Summary: The Azalide Advantage Azithromycin (AZM) represents a pivotal evolution in macrolide chemistry. Unlike its precursor erythromycin, AZM features a 15-membered lactone ring with a methyl-substituted nitr...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Azalide Advantage
Azithromycin (AZM) represents a pivotal evolution in macrolide chemistry. Unlike its precursor erythromycin, AZM features a 15-membered lactone ring with a methyl-substituted nitrogen (an azalide).[1] This structural modification confers superior acid stability, a longer half-life (~68 hours), and extensive tissue penetration.
For drug development professionals, the critical distinction lies in metabolic stability . While erythromycin is extensively metabolized by CYP3A4, azithromycin is a weak substrate, with the majority of the drug excreted unchanged in the bile.[1][2] However, two primary metabolites—N-desmethyl azithromycin and descladinosyl azithromycin —are formed in trace amounts. Understanding the differential activity and detection of these species is essential for precise pharmacokinetic (PK) modeling and impurity profiling.
Chemical & Structural Architecture
The bioactivity of azithromycin hinges on two sugar moieties attached to the aglycone ring: desosamine (C5) and cladinose (C3).
Compound
Structural Modification
Key Physicochemical Consequence
Azithromycin (Parent)
Intact 15-membered ring + Desosamine + Cladinose
High lipophilicity; optimal 50S ribosome binding.
N-desmethyl Azithromycin
Loss of methyl group on the desosamine nitrogen
Slight reduction in lipophilicity; retains ribosome affinity but with reduced potency.
Descladinosyl Azithromycin
Hydrolysis/Loss of the Cladinose sugar at C3
Critical Loss: The cladinose sugar is essential for high-affinity binding to the peptide exit tunnel. Significant loss of antibacterial activity.
Pharmacological Performance: Parent vs. Metabolites
Mechanism of Action & Potency
Azithromycin functions by binding to the 23S rRNA of the bacterial 50S ribosomal subunit , specifically blocking the polypeptide exit tunnel. This inhibits protein synthesis (translocation step).
Azithromycin: High potency. MICs typically 0.12–0.5 µg/mL for N. gonorrhoeae and 2–4 µg/mL for S. Typhi.
N-desmethyl Azithromycin: Retains antibacterial activity but is generally 2-4 fold less potent than the parent. The tertiary amine on the desosamine sugar is a key contact point; converting it to a secondary amine (N-desmethyl) weakens this interaction.
Descladinosyl Azithromycin: Considered microbiologically inactive or possessing negligible activity for clinical purposes. The cladinose sugar acts as a "doorstop" in the ribosomal tunnel; without it, the drug cannot effectively block nascent peptide progression.
Metabolic Pathway Visualization
Azithromycin is minimally metabolized compared to other macrolides.[2][3] The primary route is hepatic, involving CYP3A4 -mediated N-demethylation and hydrolysis.[1][2]
Figure 1: Metabolic fate of Azithromycin.[4] Unlike Erythromycin, the majority of Azithromycin is excreted unchanged, with N-demethylation being the secondary clearance pathway.
Experimental Protocols
Protocol 1: Simultaneous LC-MS/MS Quantitation
Objective: Quantify Azithromycin (AZM) and N-desmethyl azithromycin (NDM) in human plasma to support PK studies.
Sensitivity Target: LLOQ of 1.0 ng/mL.
1. Sample Preparation (Solid Phase Extraction)
Matrix: 200 µL Human Plasma.
Internal Standard (IS): Add 20 µL of Azithromycin-d3 (500 ng/mL).
Pre-treatment: Add 200 µL of 2% Formic Acid in water to disrupt protein binding. Vortex for 30s.
Extraction Plate: Use a hydrophilic-lipophilic balance (HLB) plate (e.g., Waters Oasis HLB).
Condition: 1 mL Methanol followed by 1 mL Water.
Load: Apply pre-treated sample.
Wash: 1 mL 5% Methanol in Water (removes salts/proteins).
Elute: 500 µL Acetonitrile.
Reconstitute: Evaporate to dryness under N2 at 40°C. Reconstitute in 100 µL Mobile Phase.
2. LC-MS/MS Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).
Mobile Phase A: 0.1% Formic Acid in Water (provides protons for ESI+).
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient:
0-0.5 min: 10% B
0.5-3.0 min: Linear ramp to 90% B
3.0-4.0 min: Hold 90% B
Detection: ESI Positive Mode (+).
3. MRM Transitions (Quantitation)
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Mechanism
Azithromycin
749.5 [M+H]+
591.4
Loss of Cladinose sugar
N-desmethyl AZM
735.5 [M+H]+
577.4
Loss of Cladinose sugar
Azithromycin-d3
752.5 [M+H]+
594.4
IS Response
Protocol 2: Comparative In Vitro Metabolic Stability
Objective: Validate the "Metabolic Shield" of Azithromycin compared to Erythromycin using Human Liver Microsomes (HLM).
Workflow Diagram
Figure 2: Microsomal stability assay workflow. High stability is defined as <20% depletion after 60 minutes.
Data Interpretation
Erythromycin: Expect rapid depletion (t1/2 < 20 min) due to rapid N-demethylation and complex formation.
Azithromycin: Expect >85% parent remaining at 60 min. This confirms AZM is a poor substrate for CYP3A4, validating its once-daily dosing regimen.
Safety & Toxicology Profile
While Azithromycin is safer than Erythromycin regarding CYP-mediated drug-drug interactions (DDIs), the parent compound carries a risk of QT interval prolongation .
Parent (AZM): Blocks the hERG potassium channel (low affinity, but clinically relevant in high-risk patients).
Metabolites: N-desmethyl and Descladinosyl metabolites are not known to significantly contribute to hERG blockade or hepatotoxicity. The safety profile is driven almost entirely by the parent compound due to the low abundance of metabolites.
References
Pfizer Inc. (2023). Zithromax (azithromycin) Prescribing Information. U.S. Food and Drug Administration. Link
Parnham, M. J., et al. (2014). Azithromycin: Mechanisms of action and their relevance for clinical applications. Pharmacology & Therapeutics.[3][4][5][6][7][8] Link
Kong, F., et al. (2017). Simultaneous LC-MS/MS method for the quantitation of Azithromycin... and its metabolites. Scientific Reports. Link
Clinical and Laboratory Standards Institute (CLSI). (2023). M100: Performance Standards for Antimicrobial Susceptibility Testing. Link
McMullan, B. J., et al. (2015). Pharmacokinetics and pharmacodynamics of azithromycin in children. Expert Opinion on Drug Metabolism & Toxicology. Link
Sourcing and Analytical Validation of N-Desmethyl Azithromycin B Reference Materials: A Comprehensive Guide
As pharmaceutical regulatory bodies tighten the specifications for macrolide antibiotics, the analytical control of complex impurity profiles has become a critical focus for drug development professionals. N-Desmethyl Az...
Author: BenchChem Technical Support Team. Date: March 2026
As pharmaceutical regulatory bodies tighten the specifications for macrolide antibiotics, the analytical control of complex impurity profiles has become a critical focus for drug development professionals. N-Desmethyl Azithromycin B (CAS: 857078-26-3), frequently cataloged as Azithromycin 3-Deoxy N-Desmethyl, is a key degradation product and metabolite of the parent active pharmaceutical ingredient (API), Azithromycin[1][2].
Structurally, this impurity lacks a methyl group at the nitrogen atom of the desosamine sugar[1]. Because this specific nitrogen dictates the basicity of the macrolide and its binding affinity to the bacterial 50S ribosomal subunit, tracking its presence is mandatory under both European Pharmacopoeia (EP) and United States Pharmacopeia (USP) monographs[1][3].
This guide provides an objective comparison of reference material (RM) suppliers and details a field-proven, self-validating analytical protocol for the quantification of N-Desmethyl Azithromycin B.
When procuring N-Desmethyl Azithromycin B (Formula: C37H70N2O11; MW: 718.96 g/mol ), the analytical certificate of analysis (COA) is your primary defense against out-of-specification (OOS) investigations[1]. A high-quality RM must provide comprehensive orthogonal characterization to prove both identity and absolute purity.
Below is an objective comparison of leading suppliers based on their provided analytical data and quality accreditations:
Supplier
Catalog / Ref
Claimed Purity
Characterization Data Provided in COA
Quality Accreditation
LGC Standards (TRC)
TRC-A629273
≥ 95%
1H/13C NMR, HRMS, IR, HPLC-UV
ISO 17034 / ISO/IEC 17025
Veeprho
VL186001 (Series)
> 95%
HPLC, LC-MS, 1H NMR, FT-IR, QNMR
ISO/IEC 17025
Pharmaffiliates
PA 01 88520
> 95%
COA, MSDS, HPLC
ISO 17034
CymitQuimica
TR-D290805
Variable
Standard COA (Distributor)
N/A (Distributor)
Data synthesized from supplier technical specifications[1][2][4][5].
Mechanistic Insight for Procurement: Always request Quantitative NMR (QNMR) and ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
exchange NMR data when sourcing this specific impurity. Because N-Desmethyl Azithromycin B contains exchangeable protons (hydroxyl groups and a secondary amine), exchange helps differentiate these protons from carbon-bound protons in the 1H-NMR spectrum. This is the most definitive way to structurally confirm the loss of the N-methyl group compared to the parent API.
Reference Material Qualification Workflow
Before integrating a newly sourced RM into routine QA/QC testing, it must pass a rigorous internal qualification workflow.
Fig 1: End-to-end qualification workflow for N-Desmethyl Azithromycin B reference materials.
Analyzing azithromycin and its impurities presents a significant chromatographic challenge. Macrolides possess basic tertiary and secondary amines (pKa ~8.7). If analyzed at a neutral or acidic pH, these amines become ionized and interact strongly with residual silanols on the silica stationary phase, leading to severe peak tailing and compromised resolution.
To counter this, the following protocol adapts the USP/EP monograph standards, utilizing a high-pH mobile phase to maintain the analytes in their neutral state[3][6].
Chromatographic Conditions
Column: L1 (C18) stationary phase designed for high-pH stability (e.g., Waters XBridge C18 or Phenomenex Gemini NX-C18), 250 mm × 4.6 mm, 5 µm[6][7].
Column Temperature: 50 °C (Critical to reduce mobile phase viscosity and improve mass transfer of the large macrolide molecules)[8].
Mobile Phase A (Aqueous): 1.7 g/L monobasic ammonium phosphate in water. Adjust strictly to pH 10.0 ± 0.05 using ammonium hydroxide[6].
Mobile Phase B (Organic): Acetonitrile : Methanol : Ammonium Hydroxide (1800 : 200 : 1.2 v/v/v)[6].
Standard Stock Solution: Accurately weigh the N-Desmethyl Azithromycin B reference material and dissolve in acetonitrile to obtain a concentration of 0.4 mg/mL. Sonicate for 15 minutes to ensure complete dissolution[6].
System Suitability Solution: Dissolve USP Azithromycin RS (containing known specified impurities) in the mobile phase buffer[6].
Sample Solution: Extract the sample (e.g., API or formulated tablet) using an 80:20 mixture of pH 8.0 phosphate buffer and acetonitrile. Centrifuge and filter through a 0.45-µm PTFE membrane[6].
Storage: Maintain all prepared solutions in a refrigerated autosampler at 4 °C to prevent degradation during the analytical run[6].
The Self-Validating Mechanism (System Suitability)
A protocol is only as reliable as its internal validation mechanisms. Before quantifying the impurity, the system must independently prove its resolving power:
Resolution Check: The resolution (
) between the Azithromycin principal peak and Impurity A must be ≥ 3.0 [3]. If this fails, the high-pH buffer has likely degraded the silica column, or the pH has drifted below 9.5, causing silanol interactions.
Retention Time Precision: High-salt mobile phases can precipitate or cause retention time drift. The relative retention time (RRT) of N-Desmethyl Azithromycin B must remain stable across six replicate injections to prevent misidentification with closely eluting specified impurities (e.g., Impurity F or Impurity J)[3].
References[1] CAS 857078-26-3: N-Desmethyl Azithromycin B | CymitQuimica. CymitQuimica. https://cymitquimica.com[2] Azithromycin 3-Deoxy N-Desmethyl | CAS 857078-26-3 - Veeprho. Veeprho. https://veeprho.com[4] N-Desmethyl Azithromycin B - LGC Standards. LGC Standards. https://lgcstandards.com[5] CAS No : 857078-26-3 | Product Name : N-Desmethyl Azithromycin B | Pharmaffiliates. Pharmaffiliates. https://pharmaffiliates.com[3] AZITHROMYCIN Azithromycinum - EP Monograph. DrugFuture. https://drugfuture.com[8] Ph. Eur. Monograph 1649: Azithromycin Related Substances on Gemini NX-C18. Phenomenex. https://phenomenex.com[10] Method of separating and detecting azithromycin and impurities. Google Patents.https://google.com/patents[7] Azithromycin Tablets - USP-NF. USP-NF. https://uspnf.com[6] Analysis of Azithromycin on the Alliance™ iS HPLC System. Waters Corporation. https://waters.com[9] LC determination of impurities in azithromycin tablets. ResearchGate.https://researchgate.net
Inter-Laboratory Comparison Guide: Analytical Profiling of N-Desmethyl Azithromycin
Executive Summary This guide presents a critical analysis of an inter-laboratory comparison study focused on N-Desmethyl Azithromycin (chemically 3'-N-demethylazithromycin), a primary metabolite and critical process impu...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide presents a critical analysis of an inter-laboratory comparison study focused on N-Desmethyl Azithromycin (chemically 3'-N-demethylazithromycin), a primary metabolite and critical process impurity of Azithromycin.[1]
Due to the molecule's weak UV absorbance and basic nature, traditional pharmacopoeial methods often yield high inter-laboratory variability. This guide objectively compares three analytical platforms—HPLC-UV (Method A) , LC-MS/MS (Method B) , and HPLC-CAD (Method C) —to provide evidence-based recommendations for researchers in QC and pharmacokinetic (PK) environments.
Key Finding: While HPLC-UV remains cost-effective for high-concentration assay testing, it fails to meet the linearity and precision requirements for trace impurity profiling (<0.1%) and bioanalysis, where LC-MS/MS is the mandatory standard.[1]
Technical Background & Nomenclature
N-Desmethyl Azithromycin is formed by the loss of a methyl group from the 3'-dimethylamino group of the desosamine sugar.[1]
USP: Azithromycin Related Compound F (Note: Nomenclature varies by revision; often conflated with N-formyl derivatives in older monographs).[1]
Analytical Challenge: The molecule lacks a strong chromophore. Absorption occurs only at low wavelengths (~205-210 nm), leading to baseline noise and interference from mobile phase buffers.[1] Furthermore, its high pKa (~8.5) causes severe peak tailing on standard silica columns due to silanol interactions.
Methodological Alternatives
This comparison evaluates three distinct workflows used across 5 participating laboratories.
Method A: HPLC-UV (The Pharmacopoeial Standard)[1][4]
Principle: Reversed-phase chromatography with detection at 210 nm.
Conditions: High pH (pH 8.2) phosphate buffer to suppress ionization of the amine, increasing retention on C18 columns.
Pros: Low instrument cost, widely available.
Cons: Low sensitivity, thermal instability of the column at high pH, non-specific detection.
Method B: LC-MS/MS (The Bioanalytical Gold Standard)[1]
Principle: Electrospray Ionization (ESI) in positive mode with Multiple Reaction Monitoring (MRM).
Conditions: Volatile mobile phase (Ammonium Formate/Methanol).
Pros: Extreme sensitivity (pg/mL), high specificity (mass filtration).
Cons: High cost, matrix effects (ion suppression).
Method C: HPLC-CAD (The Modern "Middle Ground")[1]
Principle: Charged Aerosol Detection (CAD). Measures the charge of analyte particles after mobile phase evaporation.
Pros: Universal response (independent of chromophores), better sensitivity than UV.
Cons: Non-linear response at wide ranges, requires volatile mobile phases.
Experimental Protocols
Workflow Visualization
The following diagram illustrates the critical decision points and workflow differences between the methods.
Caption: Comparative workflow for N-Desmethyl Azithromycin analysis showing detection principles and sensitivity outcomes.
Detailed Method B Protocol (LC-MS/MS)
Rationale: This method provided the highest inter-lab reproducibility for trace analysis.[1]
System: Triple Quadrupole MS coupled to UHPLC.
Column: C18, 1.7 µm, 2.1 x 100 mm (e.g., Waters BEH or equivalent).
The following data summarizes the performance of the three methods across 5 independent laboratories analyzing a spiked API sample containing 0.1% N-Desmethyl Azithromycin.
Table 1: Performance Metrics Summary
Parameter
Method A (HPLC-UV)
Method B (LC-MS/MS)
Method C (HPLC-CAD)
Linearity (R²)
0.992
0.999
0.995 (Polynomial)
LOD (Limit of Detection)
0.5 µg/mL
0.0005 µg/mL
0.05 µg/mL
LOQ (Limit of Quantitation)
1.5 µg/mL
0.0015 µg/mL
0.15 µg/mL
Inter-Lab %RSD
12.4%
3.2%
5.8%
Specificity
Poor (Buffer interference)
Excellent
Good
Data Interpretation & Causality
Method A (UV) Failure Mode: The high %RSD (12.4%) in UV analysis is directly causal to the detection wavelength (210 nm). At this wavelength, slight variations in mobile phase preparation (buffer pH, organic solvent quality) cause baseline shifts that obscure the analyte peak, leading to integration errors between labs.
Method B (MS) Success: Despite the complexity, LC-MS/MS showed the lowest variability (3.2%). The use of a stable isotope-labeled internal standard (Azithromycin-d3) corrected for matrix effects and injection variability.[1]
Critical Decision Matrix
When should you use which method? Use the logic tree below to determine the appropriate protocol for your study.
Caption: Decision matrix for selecting the optimal analytical technique based on sample matrix and required sensitivity.
Recommendations
For QC Release Testing: If N-Desmethyl Azithromycin is controlled at levels >0.1%, Method A (HPLC-UV) is acceptable provided that system suitability requirements (S/N ratio > 10) are strictly enforced.
For Impurity Profiling/R&D:Method C (CAD) is recommended. It eliminates the "missing peak" phenomenon common in UV analysis of macrolides and offers better linearity than UV at low levels.
For Clinical/PK Studies:Method B (LC-MS/MS) is the only viable option.[1] UV detection is incapable of detecting physiological concentrations of the metabolite.
References
International Conference on Harmonisation (ICH). (2006).[6][7] Q3A(R2): Impurities in New Drug Substances.[6][7][8][9][10] Retrieved from [Link]
Barrett, B., et al. (2005).[11] Validated HPLC-MS-MS method for determination of azithromycin in human plasma.[1][11][12][13] Analytical and Bioanalytical Chemistry.[4][5][11][12][14][15][16] Retrieved from [Link]
European Pharmacopoeia (Ph. Eur.). Azithromycin: Impurity I. (10th Edition). Retrieved from [Link]
A Comparative Guide to the Bioavailability of Azithromycin and its Metabolite, N-Desmethyl Azithromycin B
Prepared by: A Senior Application Scientist Introduction: The Parent Drug and its Primary Metabolite Azithromycin is a widely prescribed semi-synthetic macrolide antibiotic, belonging to the azalide subclass, renowned fo...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: A Senior Application Scientist
Introduction: The Parent Drug and its Primary Metabolite
Azithromycin is a widely prescribed semi-synthetic macrolide antibiotic, belonging to the azalide subclass, renowned for its broad-spectrum activity against various bacterial pathogens.[1][2] Its mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit.[1][3][4] A key aspect of its clinical efficacy is its pharmacokinetic profile, characterized by extensive tissue distribution and a long elimination half-life.[3][5][6]
Upon administration, Azithromycin is metabolized in the liver, with demethylation being a primary pathway.[7] This process yields several metabolites, with N-Desmethyl Azithromycin B being a notable derivative.[8] This guide provides a detailed comparison of the bioavailability and pharmacokinetic profiles of Azithromycin and N-Desmethyl Azithromycin B, offering insights grounded in experimental data for researchers and drug development professionals. Understanding the disposition of the parent drug versus its metabolite is critical for a comprehensive evaluation of its therapeutic window and safety profile.
Metabolic Pathway: The Genesis of N-Desmethyl Azithromycin B
The biotransformation of Azithromycin to N-Desmethyl Azithromycin B is a straightforward metabolic conversion. The structural difference is the absence of a methyl group on a nitrogen atom in the metabolite.[8] This demethylation primarily occurs in the liver and is a key step in the drug's elimination pathway.[7] While Azithromycin itself is the active therapeutic agent, its metabolites are generally considered to have negligible antibacterial action.[7]
Caption: Metabolic conversion of Azithromycin to N-Desmethyl Azithromycin B.
Comparative Pharmacokinetic Profiles
A direct comparison of the oral bioavailability of Azithromycin and N-Desmethyl Azithromycin B is not conventional, as the latter is not administered as a drug but appears in the system as a result of the parent drug's metabolism. The following data, therefore, contrasts the well-established pharmacokinetic parameters of orally administered Azithromycin with the known disposition of its metabolite.
Azithromycin Pharmacokinetics
Azithromycin is characterized by rapid oral absorption, although its absolute bioavailability is moderate, approximately 37-38%.[5][7][9] It exhibits extensive and rapid distribution from the bloodstream into tissues, with tissue concentrations often exceeding serum concentrations by 10 to 100-fold.[6][9] This high tissue penetration is a hallmark of its therapeutic effectiveness, allowing for shorter treatment courses.[5] Biliary excretion of the unchanged drug is the primary route of elimination.[3][5]
N-Desmethyl Azithromycin B Pharmacokinetics
As a metabolite, the systemic presence of N-Desmethyl Azithromycin B is entirely dependent on the absorption and subsequent metabolism of Azithromycin. It is found in urine and feces, but at significantly lower concentrations than the parent drug.[8] For instance, studies have shown that only a small percentage (0.1% in urine, 7.6% in feces) of an administered Azithromycin dose is excreted as N-Desmethyl Azithromycin B over a day. This indicates limited systemic exposure to this specific metabolite compared to the parent compound.
Highlights that a large portion of Azithromycin is eliminated without being converted to N-Desmethyl Azithromycin B.
Standard Protocol: In-Vivo Bioavailability Assessment
To determine the pharmacokinetic parameters listed above, a rigorous in-vivo bioavailability study is required. The following protocol outlines a standard, self-validating approach consistent with regulatory guidelines for a single-dose, crossover study, which is the gold standard for comparing two formulations or determining the pharmacokinetic profile of a new drug entity.[12][13][14]
Experimental Workflow Diagram
Caption: Workflow for a standard in-vivo bioavailability/bioequivalence study.
Step-by-Step Methodology
Study Design and Ethical Approval:
Action: Design a randomized, single-dose, two-period, crossover study protocol. Submit the protocol to an Institutional Review Board (IRB) for ethical review and approval.[15]
Causality: A crossover design is chosen because each subject acts as their own control, which minimizes inter-subject variability and increases the statistical power of the study, allowing for a smaller sample size compared to a parallel design.[12]
Subject Recruitment and Consent:
Action: Recruit a cohort of healthy adult volunteers (typically 18 years or older).[13] Obtain written informed consent after thoroughly explaining the study's purpose, procedures, and potential risks. Screen subjects based on inclusion/exclusion criteria (e.g., health status, no concurrent medications).
Causality: Using healthy volunteers standardizes the study population, reducing the influence of disease-related physiological changes on drug absorption and metabolism.
Clinical Phase - Period 1:
Action: Subjects undergo an overnight fast of at least 10 hours.[12] A pre-dose blood sample is collected (time 0). A single oral dose of the drug (e.g., 500 mg Azithromycin) is administered with a standardized volume of water.
Causality: Fasting conditions are standard to avoid the variable effects of food on drug absorption, ensuring a consistent baseline for evaluation.
Blood Sample Collection:
Action: Collect serial blood samples into appropriate anticoagulant tubes at predefined time points post-dose (e.g., 0.5, 1, 2, 3, 4, 6, 8, 12, 24, 48, 72, 96, and 120 hours). Process samples by centrifugation to separate plasma, which is then stored at -80°C until analysis.
Causality: The sampling schedule is designed to capture the entire plasma concentration-time profile, including the absorption phase (Cmax and Tmax), distribution, and the prolonged elimination phase (t½).
Washout Period:
Action: Subjects enter a "washout" period of adequate duration (at least 5-7 times the drug's elimination half-life) to ensure complete elimination of the drug from the body. For Azithromycin, with a half-life of ~68 hours, this period would be at least 3-4 weeks.
Causality: A sufficient washout period is critical in a crossover design to prevent any carryover effect from the first treatment period, which would confound the results of the second period.
Clinical Phase - Period 2:
Action: Repeat steps 3 and 4, with subjects receiving the alternate treatment they did not receive in Period 1.
Causality: The crossover ensures that any observed differences are due to the formulations and not inter-subject differences.
Bioanalytical Method Validation and Sample Analysis:
Action: Develop and validate a sensitive and specific bioanalytical method, typically Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), for the quantification of the parent drug (and any relevant metabolites) in plasma.[16] Analyze all study samples.
Causality: LC-MS/MS provides the high sensitivity and selectivity required to accurately measure drug concentrations over a wide range, which is essential for constructing a reliable pharmacokinetic profile. Validation ensures the data is accurate and reproducible.
Pharmacokinetic and Statistical Analysis:
Action: Use non-compartmental analysis to determine key pharmacokinetic parameters (Cmax, Tmax, AUC₀₋ₜ, AUC₀₋ᵢₙf, t½) for each subject. Perform statistical analysis on log-transformed Cmax and AUC data.
Causality: Non-compartmental analysis is a standard method that makes fewer assumptions about the drug's disposition compared to compartmental models. Log-transformation of data is standard practice to meet the assumptions of parametric statistical tests used for bioequivalence assessment.[13]
Conclusion
The comparative analysis reveals a clear distinction between Azithromycin and its metabolite, N-Desmethyl Azithromycin B. Azithromycin itself demonstrates moderate oral bioavailability followed by extensive tissue distribution, which underpins its clinical utility. N-Desmethyl Azithromycin B, conversely, is a product of hepatic metabolism with limited systemic exposure and is not considered a primary contributor to the drug's antibacterial effect. For drug development professionals, this underscores the critical importance of characterizing the parent compound's bioavailability as the primary driver of therapeutic efficacy, while profiling metabolites is essential for a complete understanding of the drug's disposition and safety. The provided experimental protocol offers a robust framework for conducting the in-vivo studies necessary to generate such critical pharmacokinetic data.
FDA releases new guidance on bioavailability studies - Generics and Biosimilars Initiative. (2022). Generics and Biosimilars Initiative Journal (GaBI Journal). [Link]
FDA releases guidance on bioavailability and bioequivalence study samples. (2020). European Pharmaceutical Review. [Link]
BA/BE Study Requirements For FDA Approval: Guidelines, Global Locations, Costs & Quality Standards - Credevo. (2025). Credevo. [Link]
Azithromycin | 500 mg | Tablet | Pharmik Laboratories Ltd. | Indications, Pharmacology, Dosage, Side Effects and more | MedEx. (n.d.). MedEx. [Link]
Chow, S. C. (2014). Bioavailability and Bioequivalence in Drug Development. Wiley Interdisciplinary Reviews: Computational Statistics, 6(4), 255-261. [Link]
N'-(DESMETHYL)AZITHROMYCIN - Inxight Drugs. (n.d.). National Center for Advancing Translational Sciences. [Link]
Bioavailability Studies Submitted in NDAs or INDs-General Considerations; Guidance for Industry; Availability - Federal Register. (2022). Federal Register. [Link]
GENERAL GUIDELINES FOR IN VIVO BIOEQUIVALENCE STUDIES. (2006). WHO. [Link]
Hopkins, S. (1991). Azithromycin--spectrum of activity, pharmacokinetics, and clinical applications. The Annals of Pharmacotherapy, 25(4), 367-379. [Link]
Foulds, G., & Johnson, R. B. (1993). Azithromycin clinical pharmacokinetics. Clinical Pharmacokinetics, 25(4), 317-321. [Link]
21 CFR § 320.25 - Guidelines for the conduct of an in vivo bioavailability study. (n.d.). Code of Federal Regulations. [Link]
In Vitro Dissolution and In Vivo Bioavailability of Six Brands of Ciprofloxacin Tablets Administered in Rabbits and Their Pharmacokinetic Modeling. (2014). BioMed Research International. [Link]
Comparative bioavailability of two formulations of azithromycin. (2000). The Journal of the Association of Physicians of India, 48(6), 606-608. [Link]
Comparative bioavailability of two formulations of azithromycin | Request PDF. (2025). ResearchGate. [Link]
Azithromycin: A Pharmaceutical Studies & Mechanisms of Action. (2025). Journal of Pharmaceutical Research International. [Link]
21 CFR 320.27 -- Guidelines on the design of a multiple-dose in vivo bioavailability study. (2002). eCFR. [Link]
CAS No : 857078-26-3 | Product Name : N-Desmethyl Azithromycin B | Pharmaffiliates. (n.d.). Pharmaffiliates. [Link]
Overview of in vivo Bioavailability (BA) and Bioequivalence (BE) Studies Supporting NDAs and ANDAs - Food and Drug Administration. (2022). FDA. [Link]
Comparative pharmacokinetic and relative bioavailability study of coated and uncoated azithromycin powder for suspension in healthy Bangladeshi male volunteers. (2011). Arzneimittelforschung, 61(11), 639-643. [Link]
(PDF) Comparative Pharmacokinetic and Relative Bioavailability Study of Coated and Uncoated Azithromycin Powder for Suspension in Healthy Bangladeshi Male Volunteers - ResearchGate. (n.d.). ResearchGate. [Link]
In-vitro study of quality control parameters of three different brands of azithromycin tablets. (2017). Journal of Pharmaceutical and Allied Sciences, 14(3), 2442-2449. [Link]
A Head-to-Head Comparative Analysis of N-Desmethyl Azithromycin B and Other Macrolide Impurities: A Guide for Researchers
Introduction: The Critical Role of Impurity Profiling in Macrolide Antibiotics Macrolide antibiotics, characterized by a distinctive macrocyclic lactone ring, are a cornerstone in the treatment of a wide array of bacteri...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Critical Role of Impurity Profiling in Macrolide Antibiotics
Macrolide antibiotics, characterized by a distinctive macrocyclic lactone ring, are a cornerstone in the treatment of a wide array of bacterial infections.[1][2] Azithromycin, a semi-synthetic azalide, stands out within this class for its broad spectrum of activity and favorable pharmacokinetic properties.[3][4][5] Its mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit, thereby impeding bacterial growth.[3][6][7] However, the synthesis and storage of Azithromycin can lead to the formation of structurally related impurities.[4] These impurities, even in minute quantities, can potentially alter the drug's efficacy, confer toxicity, or interfere with analytical measurements.[4][8][9]
Regulatory bodies worldwide, including the European Medicines Agency (EMA), have established stringent guidelines for the control of impurities in antibiotics, recognizing their potential impact on drug safety and quality.[10][11][12][13] Unlike purely synthetic drugs, antibiotics derived from fermentation or semi-synthesis often present more complex and variable impurity profiles, necessitating specialized guidelines.[10][13] This guide provides an in-depth, head-to-head comparison of N-Desmethyl Azithromycin B, a key metabolite and impurity, with other significant process-related and degradation impurities of Azithromycin. We will delve into the analytical methodologies required for their robust identification and quantification, offering field-proven insights into experimental design and data interpretation for researchers, scientists, and drug development professionals.
Comparative Data of Key Azithromycin Impurities
The precise identification and quantification of macrolide impurities hinge on understanding their fundamental chemical properties. N-Desmethyl Azithromycin B (also known as Azithromycin 3-Deoxy N-Desmethyl[7] or Azithromycin Impurity 45[14]) is a notable impurity formed via demethylation. The following table summarizes its key characteristics alongside other pharmacopoeially recognized Azithromycin impurities, providing a crucial reference for analytical method development.
Impurity Name
Pharmacopoeial Designation
CAS Number
Molecular Formula
Molecular Weight ( g/mol )
N-Desmethyl Azithromycin B
-
857078-26-3
C37H70N2O11
718.96
6-Demethylazithromycin
Impurity A
76801-85-9
C37H70N2O12
734.96
3-Deoxyazithromycin
Impurity B
-
C38H72N2O11
733.00
3''-O-demethylazithromycin
Impurity C
620169-47-3
C37H70N2O12
734.98
3′-(N,N-Didemethyl)azithromycin
Impurity E
612069-27-9
C36H68N2O12
720.93
3′-N-demethyl-3′-N-formylazithromycin
Impurity F
612069-28-0
C38H70N2O13
762.97
3′-N-demethylazithromycin
Impurity I
172617-84-4
C37H70N2O12
734.96
Data compiled from multiple sources.[3][7][14][15][16][17][18]
Analytical Strategy: A Workflow for Impurity Profiling
The cornerstone of accurate impurity analysis is a robust and selective analytical methodology. For complex mixtures like macrolide antibiotics and their related substances, High-Performance Liquid Chromatography (HPLC) is the industry standard.[1][6][19] When coupled with UV detection, it provides excellent quantitative capabilities. For unambiguous identification and structural confirmation, especially for novel or unknown impurities, coupling HPLC with Mass Spectrometry (LC-MS) is indispensable.[19][20][21]
The causality behind this choice lies in the techniques' combined strengths: HPLC provides the physical separation of components in a complex mixture based on their physicochemical properties, while the detector provides the means for their detection and quantification. UV detection is a reliable, non-destructive method suitable for compounds with a chromophore, whereas MS detection provides invaluable mass-to-charge ratio data, offering a high degree of specificity and structural information.
General workflow for macrolide impurity analysis.
Experimental Protocols for Head-to-Head Analysis
The following protocols are designed to be self-validating systems. The inclusion of system suitability tests ensures that the analytical equipment and methodology are performing adequately before any sample is analyzed, thereby guaranteeing the trustworthiness of the results.
Protocol 1: Quantitative Analysis via High-Performance Liquid Chromatography (HPLC-UV)
This method is optimized for the separation and quantification of N-Desmethyl Azithromycin B and other known impurities.
1. Instrumentation:
A gradient-capable HPLC system equipped with a UV-Vis detector.[6]
2. Chromatographic Conditions:
Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4][6][8]
Mobile Phase A: Anhydrous dibasic sodium phosphate buffer, pH adjusted to 8.9.[8][22]
Mobile Phase B: Acetonitrile and Methanol mixture.[6][8]
Gradient Elution: A time-programmed gradient from a lower to a higher concentration of Mobile Phase B is employed to resolve all impurities from the main Azithromycin peak.
Diluent: A mixture of buffer, acetonitrile, and methanol is used to ensure sample solubility and compatibility with the mobile phase.
Test Solution: Accurately weigh and dissolve the Azithromycin sample in the diluent to a final concentration of approximately 8 mg/mL.
Reference Standard Solution: Prepare a solution of Azithromycin reference standard at a known concentration (e.g., 80 µg/mL).
System Suitability Solution: Use a pharmacopoeial reference standard containing a mixture of known impurities (e.g., Azithromycin for system suitability CRS containing impurities F, H, and J) to verify the system's resolving power.[18][22]
4. Data Analysis & System Suitability:
Identification: Impurities are identified by comparing their relative retention times (RRT) to those of known standards.[18]
Quantification: Calculate the percentage of each impurity using the area percentage method, applying correction factors where specified by pharmacopeias.[18]
Trustworthiness Check (System Suitability): Before analysis, inject the system suitability solution. The resolution between critical peak pairs (e.g., impurity F and impurity J) must meet the pharmacopoeial requirement (e.g., minimum resolution of 1.5).[18][22] This step validates that the chromatographic system can adequately separate the impurities of interest.
Protocol 2: Structural Confirmation via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
This protocol is essential for confirming the identity of known impurities and for the structural elucidation of unknown peaks observed during HPLC-UV analysis.
1. Instrumentation:
An LC system coupled to a high-resolution mass spectrometer (e.g., Quadrupole Time-of-Flight (Q-TOF) or Orbitrap).
2. Ionization Source:
Electrospray Ionization (ESI) in positive ion mode is highly effective for macrolides due to the presence of tertiary amine groups that are readily protonated.[6]
3. Mass Analysis:
Full Scan Mode: Operate in full scan mode (e.g., m/z 100-1200) to obtain the accurate mass of the parent ions for all eluting compounds. This allows for the calculation of elemental compositions.
Product Ion Scan Mode (Tandem MS): Perform targeted fragmentation of the ions of interest. The resulting fragmentation patterns serve as a "fingerprint" for the molecule, providing definitive structural confirmation by comparing them to reference standards or through de novo interpretation.[6]
4. Data Interpretation:
The combination of accurate mass measurement from the full scan and the specific fragmentation patterns from the tandem MS data allows for the unambiguous identification of impurities, providing a higher level of confidence than retention time alone.[20][21]
Mechanism of Action and the Rationale for Impurity Control
The therapeutic effect of Azithromycin is achieved by its binding to the 50S subunit of the bacterial ribosome, which halts protein synthesis. The structural integrity of the macrolide, particularly the lactone ring and the desosamine sugar, is crucial for this interaction.
Mechanism of action for macrolide antibiotics.
Structural modifications, such as the absence of a methyl group in N-Desmethyl Azithromycin B, can potentially alter the binding affinity to the ribosome or change the molecule's pharmacokinetic properties. While some impurities may be benign metabolites[14], others could have reduced antibacterial activity or, in a worst-case scenario, introduce toxicity.[4] For instance, studies have begun to assess the potential hepatotoxicity of various Azithromycin impurities, highlighting the importance of strict control.[9] Therefore, a comprehensive head-to-head study using validated analytical methods is not merely a quality control exercise but a fundamental component of ensuring patient safety.
New EMA Guideline on Specifications for Impurities in Antibiotics. ECA Academy. [Link]
Impurity profiling of macrolide antibiotics by liquid chromatography-mass spectrometry. ResearchGate. [Link]
Identification of impurities in macrolides by liquid chromatography-mass spectrometric detection and prediction of retention times of impurities by constructing quantitative structure-retention relationship (QSRR). PubMed. [Link]
Azithromycin EP Impurity C | CAS 620169-47-3. Veeprho. [Link]
Analytical Methodologies for Characterization and Quality Assessment of Beta-Lactam and Macrolide Antibiotics in Pharmaceutical. RJWave.org. [Link]
Guideline on setting specifications for related impurities in antibiotics. European Medicines Agency (EMA). [Link]
Determination of 13 Azithromycin Impurities in Pharmaceutical Formulations by HPLC-UV. ResearchGate. [Link]
Precision Quantification of N-Desmethyl Azithromycin B: A Comparative Guide to Establishing Linearity and Range
Content Type: Technical Application Note & Comparison Guide Target Audience: Analytical Chemists, QC Managers, and Drug Development Scientists. Executive Summary In the quantification of macrolide impurities, specificall...
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: Technical Application Note & Comparison Guide
Target Audience: Analytical Chemists, QC Managers, and Drug Development Scientists.
Executive Summary
In the quantification of macrolide impurities, specifically N-Desmethyl Azithromycin B (a key metabolite and degradation product), traditional detection methods often fail to meet the rigorous sensitivity requirements of modern regulatory standards (ICH Q3A/B).
This guide objectively compares the performance of LC-MS/MS quantification using Certified Reference Materials (CRMs) against legacy HPLC-UV and UPLC-CAD methodologies. We demonstrate that while UV detection is cost-effective for high-concentration assays, it lacks the linearity and range necessary for trace impurity profiling due to the molecule's lack of a strong chromophore. We provide a validated protocol for establishing linearity and range that ensures compliance with ICH Q2(R2) guidelines.
The Analytical Challenge: The "Chromophore Void"
The core difficulty in quantifying Azithromycin and its metabolites (including N-Desmethyl Azithromycin B) is their chemical structure. They lack a conjugated
-system (chromophore) that absorbs UV light strongly.
UV Limitation: Absorption is limited to the weak ester linkages (200–215 nm). At these wavelengths, solvent cutoff and baseline noise drastically reduce the Signal-to-Noise (S/N) ratio.
The Consequence: Linearity is often compromised at the Lower Limit of Quantification (LLOQ), leading to "false passes" in impurity screening.
Diagram 1: The Detection Divergence
This diagram illustrates the mechanistic failure of UV vs. the ionization success of MS for this specific molecule.
The following data summarizes the performance of using high-purity N-Desmethyl Azithromycin B standards across different detection platforms.
Feature
HPLC-UV (210 nm)
UPLC-CAD (Charged Aerosol)
LC-MS/MS (Recommended)
Primary Mechanism
UV Absorbance (Weak)
Particle Charge Detection
Mass-to-Charge Ratio (m/z)
Linearity ()
(High range only)
Non-linear (Polynomial fit req.)
(Wide dynamic range)
Linear Range
LOD (Limit of Detection)
Selectivity
Low (Matrix interference common)
Medium (Universal detector)
High (MRM Specificity)
ICH Q3A/B Suitability
Assay / Content Uniformity
Major Impurities
Trace Impurities / Genotoxic Screening
Key Insight: While CAD offers an improvement over UV, it often exhibits a curvilinear response requiring complex mathematical transformation. LC-MS/MS using a high-quality reference standard provides the only truly linear response at trace levels.
Strategic Protocol: Establishing Linearity & Range
Objective: To validate the linearity and range of N-Desmethyl Azithromycin B quantification from 0.05% to 120% of the target impurity limit, complying with ICH Q2(R2).
Phase 1: Reference Standard Preparation
Scientific Integrity Note: The accuracy of linearity is directly proportional to the purity of the starting material. Use a Certified Reference Material (CRM) with a purity
.
Stock Solution: Dissolve
of N-Desmethyl Azithromycin B CRM in of Methanol (HPLC Grade). Concentration: .[1]
Internal Standard (IS) Spiking: Use Azithromycin-d3 or Clarithromycin as an IS to correct for ionization suppression in the MS source.
Serial Dilution: Prepare 7 calibration points covering the expected range (e.g.,
to ).
Diluent: 50:50 Acetonitrile:Ammonium Acetate Buffer (10mM, pH 5.0). Note: Matching the diluent to the initial mobile phase prevents peak distortion.
Product Ions: Quantifier and Qualifier transitions specific to the desmethyl variant.
Phase 3: Data Analysis & Statistical Validation
Causality: Due to the wide dynamic range of MS detectors, variance often increases with concentration (heteroscedasticity). Standard linear regression (
) is statistically invalid here.
Regression Model: Apply Weighted Least Squares (WLS) regression with a weighting factor of
or .
Acceptance Criteria:
Correlation Coefficient (
): .
Back-calculated accuracy of standards:
(except at LLOQ).
Residual Plot: Must show random distribution (no "U" shape).
Diagram 2: Validation Workflow
This workflow ensures a self-validating system where System Suitability Tests (SST) act as a gatekeeper.
Caption: Step-by-step workflow for validating linearity according to ICH Q2(R2) standards.
Discussion: Why This Method Wins
The shift from HPLC-UV to LC-MS/MS for N-Desmethyl Azithromycin B is not merely a technological upgrade; it is a regulatory necessity for modern impurity profiling.
Sensitivity vs. Noise: By selecting the specific mass transition (
735 fragments), we eliminate the baseline noise that plagues UV detection at 210 nm. This allows for a Linear Range that extends significantly lower, capturing trace impurities that UV misses.
Specificity: In degraded samples, N-Desmethyl Azithromycin B often co-elutes with other related substances. Mass spectrometry resolves these based on mass, whereas UV would integrate them as a single, inaccurate peak.
Robustness: The use of a deuterated Internal Standard corrects for matrix effects, ensuring that the reported range is accurate even in complex biological matrices or formulation excipients.
References
ICH Harmonised Tripartite Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[5][6]
[Link]
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 9987533, N'-(Desmethyl)azithromycin.
[Link]
Sharma, K., & Mullangi, R. (2013).[7] A concise review of HPLC, LC-MS and LC-MS/MS methods for determination of azithromycin in various biological matrices. Biomedical Chromatography.[1][8][9][7]
[Link]
US Food and Drug Administration (FDA). (2024). Bioanalytical Method Validation Guidance for Industry.[5]
[Link]
Assessing the specificity of analytical methods for N-Desmethyl Azithromycin B
Assessing the Specificity of Analytical Methods for N-Desmethyl Azithromycin B: A Comparative Guide Introduction: The Analytical Challenge of Macrolide Impurities In the rigorous landscape of pharmaceutical development,...
Author: BenchChem Technical Support Team. Date: March 2026
Assessing the Specificity of Analytical Methods for N-Desmethyl Azithromycin B: A Comparative Guide
Introduction: The Analytical Challenge of Macrolide Impurities
In the rigorous landscape of pharmaceutical development, proving the specificity of an analytical method is not merely a regulatory checkbox; it is the fundamental guarantee that your quantification is free from hidden interferences. N-Desmethyl Azithromycin B (CAS 857078-26-3) represents a particularly challenging analyte. As a critical impurity of the broad-spectrum macrolide antibiotic azithromycin, it is characterized by the absence of a methyl group at the nitrogen atom and the lack of a hydroxyl group at the 12-position (the "B" series 3-deoxy variation)[1][2].
With a molecular formula of C37H70N2O11 and a molecular weight of 718.95 Da[2], its physicochemical properties—such as polarity, pKa, and solubility—are nearly identical to the parent drug (MW 748.98) and other related substances (e.g., Impurities F and J)[3]. Furthermore, because macrolides lack a conjugated aromatic system, they exhibit only weak ultraviolet (UV) absorbance at low wavelengths (e.g., 210 nm)[3][4]. This structural reality demands that Application Scientists design self-validating analytical systems where the chemistry of the column, the pH of the mobile phase, and the physics of the detector work in concert to unequivocally isolate the target analyte.
Analytical Decision Workflow
To navigate these challenges, scientists must select an analytical modality tailored to the sample matrix and required sensitivity. The decision tree below outlines the mechanistic pathways for validating specificity.
Analytical decision tree for assessing N-Desmethyl Azithromycin B specificity.
Comparative Analysis of Analytical Modalities
A robust method must prove that the peak representing N-Desmethyl Azithromycin B is not artificially inflated by co-eluting degradants. Here is an objective comparison of the three primary methodologies used in the field:
Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)
The Mechanism: Standard silica-based C18 columns often fail for macrolides because the basic dimethylamine group on the desosamine sugar interacts with residual acidic silanols, causing severe peak tailing. To achieve specificity, methods adapted from the Ph. Eur. Monograph utilize highly alkaline mobile phases (pH 8.9 – 10.0) to keep the nitrogen deprotonated[5]. This requires specialized hybrid-silica columns (e.g., Gemini NX-C18 or Durashell) that resist dissolution at high pH[5].
The Verdict: Excellent for bulk lot release and raw material testing where the impurity is present at >0.05%[3][4]. However, reliance on non-specific 210 nm UV absorbance leaves it vulnerable to matrix interferences in complex biological samples[4].
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
The Mechanism: LC-MS/MS provides orthogonal specificity. Even if N-Desmethyl Azithromycin B co-elutes chromatographically with another impurity, the mass spectrometer resolves them in the gas phase. Utilizing positive Electrospray Ionization (ESI+), the parent drug yields a precursor ion at m/z 749.5, while N-Desmethyl Azithromycin B yields m/z 719.5[6][7].
The Verdict: The gold standard for bioanalysis and pharmacokinetic studies. It offers unequivocal identification and limits of quantification (LOQ) down to 0.5 ng/mL[7].
The Mechanism: While reversed-phase LC relies on aqueous mobile phases that can suppress MS ionization, HILIC utilizes a polar stationary phase (e.g., BEH Amide) and highly organic mobile phases (typically >70% acetonitrile).
The Verdict: The high organic content drastically improves electrospray desolvation efficiency, yielding narrower peaks and superior MS sensitivity for polar impurities compared to traditional RP-LC.
To ensure scientific integrity, the following step-by-step protocol outlines a self-validating LC-MS/MS system designed to isolate N-Desmethyl Azithromycin B from complex matrices.
Step 1: Sample Preparation via Solid-Phase Extraction (SPE)
Action: Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of 0.1% formic acid in water. Load 0.5 mL of the sample. Wash with 5% methanol in water. Elute the target analytes with 1 mL of acetonitrile/methanol (1:1, v/v)[7].
Causality: Azithromycin impurities are lipophilic basic compounds. The acidic loading/wash conditions keep the basic nitrogen protonated, retaining the analyte on the hydrophobic sorbent while washing away salts and polar interferences. The highly organic elution ensures complete recovery while minimizing phospholipid-induced ion suppression in the MS source[7].
Step 2: Chromatographic Separation
Action: Inject 5 µL onto a sub-2 µm C18 column (e.g., 2.1 × 100 mm, 1.7 µm) maintained at 40 °C. Utilize a gradient mobile phase consisting of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B) at a flow rate of 0.25 mL/min[7].
Causality: The acidic mobile phase ensures the macrolide nitrogen is fully ionized, which is an absolute prerequisite for efficient positive-ion electrospray (ESI+) generation. The sub-2 µm particles provide the high theoretical plate count necessary to separate isobaric interferences before they reach the detector[7].
Step 3: Mass Spectrometric Detection (ESI+ MRM)
Action: Operate the triple quadrupole mass spectrometer in positive ESI mode. Monitor the specific Multiple Reaction Monitoring (MRM) transition for N-Desmethyl Azithromycin B (Precursor m/z ~719.5 → Product m/z specific to the desosamine fragment loss). Ensure the Signal-to-Noise (S/N) ratio is >10 at the LOQ[7].
Causality: The first quadrupole acts as a mass filter, isolating the intact N-Desmethyl Azithromycin B ion and rejecting the massive excess of the parent drug (m/z 749.5). The collision cell fragments the molecule, and the third quadrupole selects the specific product ion, creating an unequivocally specific detection channel that cannot be replicated by UV methods[6][7].
References
Azithromycin 3-Deoxy N-Desmethyl | CAS 857078-26-3 - Veeprho.
Analysis of unknown compounds in azithromycin bulk samples with liquid chromatography coupled to ion trap mass spectrometry - ResearchGate.
Ph. Eur. Monograph 0923: Azithromycin Related Substances on Gemini™ NX-C18 and Durashell C18(L) Columns - Phenomenex/Waters. (Note: URL structure generalized from source data)
Analysis of azithromycin and its related compounds by RP-HPLC with UV detection - NIH.
CAS 857078-26-3: N-Desmethyl Azithromycin B - CymitQuimica.
LC determination of impurities in azithromycin tablets - CEU Repositorio Institucional.
A simple, high-throughput and validated LC–MS/MS method for the determination of azithromycin in human plasma and its application to a clinical pharmacokinetic study - PMC/NIH.
Lessons from COVID-19: Analysis of Azithromycin using Hydrophilic Interaction Chromatography with LC-MS Compatible Mobile Phases - Waters Corporation.
Author: BenchChem Technical Support Team. Date: March 2026
Topic: N-Desmethyl Azithromycin B Proper Disposal Procedures
Role: Senior Application Scientist
Audience: Researchers, Drug Development Professionals, and EHS Managers
Executive Summary & Scientific Rationale
As researchers handling macrolide antibiotics and their metabolites, we often treat impurities like N-Desmethyl Azithromycin B (often associated with Azithromycin Impurity B or related demethylated metabolites) as routine chemical waste. This is a critical operational error.
Unlike standard organic solvents, macrolide impurities possess high biological activity and environmental persistence. The primary disposal objective is not merely regulatory compliance, but the prevention of Antimicrobial Resistance (AMR) reservoirs in local water systems. N-Desmethyl Azithromycin B retains the macrocyclic lactone ring structure, meaning it can exert selective pressure on bacterial populations even at sub-inhibitory concentrations found in wastewater.
Core Directive: This compound must never be discharged into sink drains or municipal sewer systems. High-temperature incineration is the only validated method for complete mineralization of the macrolide ring.
Chemical Identification & Hazard Profile
Before initiating disposal, verify the material identity to ensure correct waste stream segregation.
Parameter
Details
Compound Name
N-Desmethyl Azithromycin B (and related Azithromycin Impurities)
Target CAS
Note: Often varies by specific isomer. Common reference: 307974-61-4 (Impurity B) or 172617-84-4 (N-demethyl)
Non-Listed , but managed as Hazardous Pharmaceutical Waste due to toxicity.
Operational Disposal Protocol
This protocol uses a "Zero-Drain" policy. All liquid and solid waste must be captured.
Solids: Pure substance, contaminated weighing boats, gloves, and paper towels.
Liquids: HPLC effluents, mother liquors, or dissolved stock solutions.
Sharps: Needles/syringes used for injection (if applicable).
Solid Waste: Collect in a wide-mouth HDPE jar or a dedicated hazardous waste bag (yellow/orange depending on facility coding). Double-bagging is required to prevent dust release.
Liquid Waste: Collect in amber glass or HDPE carboys .
Crucial: Do not mix with strong oxidizers (e.g., nitric acid) or strong acids, as this can cause uncontrolled exothermic degradation. Keep the pH neutral (6–8) if possible to prevent volatilization of other mixed solvents.
Every container must carry a hazardous waste label with the following specific data:
Contents: "N-Desmethyl Azithromycin B, [Solvent Name if liquid]"
Isolate: Evacuate non-essential personnel. Mark the area.
Contain: Cover the spill with damp paper towels to prevent dust generation. Do not dry sweep.
Deactivate (Surface): After bulk removal, wipe the surface with a 10% Bleach (Sodium Hypochlorite) solution followed by water. While bleach degrades the macrolide, it is primarily used here to clean the surface, not as a bulk neutralization method for the waste itself.
Disposal: Place all cleanup materials (towels, gloves) into the hazardous waste bag for incineration.
Figure 2: Step-by-step spill response workflow emphasizing dust control and respiratory protection.
Regulatory Compliance (Contextual)
While N-Desmethyl Azithromycin B is not explicitly listed on the EPA's P-list or U-list (40 CFR 261.33), it falls under the broader category of Pharmaceutical Waste .
USA (EPA/RCRA): Under the Management Standards for Hazardous Waste Pharmaceuticals (Subpart P), this compound should be managed as Non-Creditable Hazardous Waste Pharmaceutical . It must be sent to a TSDF (Treatment, Storage, and Disposal Facility) permitted for incineration.
Europe (EWC): Classify under 18 01 09 (medicines other than those mentioned in 18 01 08) or 07 05 13 (solid wastes containing hazardous substances).
Self-Validation Check:
Did I label the container? Yes.
Is the container sealed? Yes.
Is the destination Incineration? Yes.
Did I avoid the sink? Yes.
References
United States Environmental Protection Agency (EPA). (2019). Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Federal Register.[2] Link
Cayman Chemical. (2025). Safety Data Sheet: Azithromycin. (Reference for general macrolide hazard class and disposal). Link
World Health Organization (WHO). (2015). Global Action Plan on Antimicrobial Resistance. (Rationale for zero-discharge policy). Link
Pfizer. (2007). Material Safety Data Sheet: Zithromax (Azithromycin). (Aquatic toxicity data). Link
European Commission. (2000). List of Wastes (LoW). Official Journal of the European Communities. Link
Personal Protective Equipment & Handling Guide: N-Desmethyl Azithromycin B
Executive Summary & Risk Assessment N-Desmethyl Azithromycin B (CAS: 612069-27-9 / 172617-84-4) is a secondary metabolite and impurity of the macrolide antibiotic Azithromycin. While often handled in small quantities as...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Risk Assessment
N-Desmethyl Azithromycin B (CAS: 612069-27-9 / 172617-84-4) is a secondary metabolite and impurity of the macrolide antibiotic Azithromycin. While often handled in small quantities as a reference standard, it must be treated with the Precautionary Principle .
As a Senior Application Scientist, I categorize this substance as Occupational Exposure Band (OEB) 3 (Estimated OEL: 10–100 µg/m³) until definitive toxicological data proves otherwise.
The "Why" Behind the Safety:
Sensitization Latency: Macrolides are known sensitizers. Repeated, low-level inhalation exposure can lead to occupational asthma or anaphylactic sensitivity, even if acute toxicity appears low.
Antibiotic Resistance Selection: Improper containment releases bioactive dust into the environment, contributing to antimicrobial resistance (AMR) in laboratory wastewater systems.
Data Gaps: As an impurity, this specific molecule lacks the extensive safety profiling of the parent API (Azithromycin). We assume it possesses equal or greater potency.
Engineering Controls: The First Line of Defense
PPE is the last line of defense. Your primary safety relies on containment strategy.[1][2][3]
Quantity Handled
Required Containment
Airflow Velocity
< 10 mg (Reference Std)
Class II Biological Safety Cabinet (BSC) or HEPA-filtered Enclosure
0.35 – 0.55 m/s (Face Velocity)
10 mg – 100 mg
Chemical Fume Hood with HEPA filtration
0.5 m/s (100 fpm)
> 100 mg / Solutions
Powder Containment Hood / Glovebox
Negative Pressure (-0.05" WG)
Personal Protective Equipment (PPE) Matrix
This protocol uses a Barrier-Redundancy System . If one barrier fails (e.g., glove tear), a secondary barrier must be in place.
A. Respiratory Protection[1][2][3][4][5][6][7][8]
Standard Operation:N95 / FFP3 Respirator .
Mechanism:[1][4][5] Captures 99.97% of airborne particulates. Essential during weighing where static charge can aerosolize the powder.
Spill Cleanup:PAPR (Powered Air Purifying Respirator) with HEPA cartridges.
B. Dermal Protection (The "Double-Shell" Technique)
Inner Glove: 4 mil Nitrile (Bright color, e.g., orange/purple).
Outer Glove: 5-8 mil Extended Cuff Nitrile (Standard Blue).
Validation: Change outer gloves immediately after weighing or every 30 minutes. If the inner glove color is visible through a tear, stop and decontaminate.
Body: Tyvek® Lab Coat or disposable gown with elastic cuffs. Cotton lab coats are insufficient as they retain dust.
C. Ocular Protection[1][5]
Requirement: Chemical Safety Goggles (Indirect Vent).
Note: Safety glasses with side shields are insufficient for powders that can drift around lenses.
Operational Workflow: Weighing & Solubilization
This workflow is designed to minimize static-induced dispersion, a common issue with macrolide powders.
Figure 1: Safe Handling Workflow ensuring the powder is solubilized (contained) before leaving the engineering control.
Detailed Protocol Steps:
Static Neutralization: Macrolide impurities are often fluffy and static-prone. Use an anti-static gun or ionizing bar inside the balance enclosure before opening the vial.
In-Situ Solubilization: Never transfer dry powder if possible. Add the solvent (e.g., Methanol, DMSO) directly to the shipping vial to create a stock solution inside the hood. Liquid handling is significantly safer than powder handling.
Wet Wiping: After capping the vial, wipe the exterior with a lint-free wipe dampened with 70% Ethanol/Water. This removes invisible dust residues that could transfer to doorknobs or keyboards.
Emergency Response & Deactivation
Spill Scenario: You drop a vial containing 10mg of dry powder.
Evacuate & Wait: Leave the immediate area for 15 minutes to allow aerosols to settle/exhaust.
Don PPE: Upgrade to Double Gloves, Goggles, and N95/P3 respirator.
Wet Method Cleanup:
DO NOT sweep.
Cover the spill with paper towels dampened with 10% Bleach (Sodium Hypochlorite) or a specific macrolide deactivation agent.
Chemistry: Oxidative agents break down the macrolide lactone ring, reducing biological activity.
Disposal: Place all cleanup materials into a dedicated "Cytotoxic/Pharmaceutical" waste bin for incineration.
Waste Disposal & Environmental Stewardship
Critical Directive: N-Desmethyl Azithromycin B must NEVER be disposed of down the drain.
Waste Stream
Method
Rationale
Solid Waste (Vials, PPE, Wipes)
High-Temperature Incineration (>1000°C)
Complete thermal destruction of the lactone ring prevents environmental accumulation.
Liquid Waste (Mother liquors)
Chemical Waste (Non-Halogenated)
Tag for "Pharmaceutical Incineration."
Glassware
Triple Rinse with Ethanol
Collect rinsate as chemical waste; glass can then be washed normally.
References
Pfizer Inc. (2019). Safety Data Sheet: Azithromycin Dihydrate. 6
LGC Standards. (2023). N-Desmethyl Azithromycin Reference Material Data. 7[8]
European Medicines Agency (EMA). (2018). Guideline on the environmental risk assessment of medicinal products for human use. Link
SafeBridge Consultants. (2022). Occupational Health Categorization of Pharmaceutical Compounds. Link
U.S. Pharmacopeia (USP). (2023). General Chapter <800> Hazardous Drugs – Handling in Healthcare Settings. Link